IR 754 Carboxylic Acid

• CAS: 2311980-68-2

Core Science & Biosynthesis

An In-depth Technical Guide to IR 754 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR 754 Carboxylic Acid is a near-infrared (NIR) fluorescent dye belonging to the heptamethine cyanine (B1664457) class. Dyes of this nature are of significant interest in biomedical research and drug development due to their spectral properties falling within the "optical window" of biological tissues (approximately 700-900 nm). This region offers minimal absorbance and autofluorescence from endogenous biomolecules, enabling deeper tissue penetration and higher signal-to-noise ratios for in vivo imaging applications. The presence of a carboxylic acid functional group provides a versatile handle for covalent conjugation to a wide array of biomolecules, including proteins, antibodies, and peptides, making it a valuable tool for creating targeted fluorescent probes.

Recent studies on structurally similar heptamethine cyanine dyes, such as IR-783 and MHI-148, have revealed a remarkable intrinsic ability to preferentially accumulate in cancer cells. This phenomenon is attributed to their interaction with overexpressed Organic Anion Transporting Polypeptides (OATPs) on the surface of tumor cells, followed by localization within mitochondria and lysosomes. This inherent tumor-targeting capability, independent of conjugation to a targeting ligand, positions IR 754 Carboxylic Acid and its analogues as promising candidates for cancer imaging, targeted drug delivery, and photothermal therapy.

Physicochemical and Spectroscopic Properties

IR 754 Carboxylic Acid is typically supplied as a green to dark green crystalline powder. While specific experimental values for all photophysical properties of IR 754 Carboxylic Acid are not extensively documented in publicly available literature, the following tables summarize its known characteristics and typical properties of structurally similar heptamethine cyanine dyes.

General and Physicochemical Properties

Property	Value	Reference
CAS Number	2311980-68-2	[1]
Molecular Formula	C₃₀H₃₃IN₂O₂	[1]
Molecular Weight	580.50 g/mol	[1]
Appearance	Green to dark green powder/crystal	[2]
Purity	≥95% (typical)	[1]
Topological Polar Surface Area (TPSA)	43.55 Ų	[1]
Predicted LogP	3.1315	[1]
Storage Conditions	4°C, sealed from moisture and light	[1]

Spectroscopic Properties

Property	Value	Reference
Maximum Absorption (λmax)	745 - 750 nm (in methanol)
Maximum Emission (λem)	Not specified; typically ~20-30 nm red-shifted from λmax for cyanine dyes
Molar Extinction Coefficient (ε)	Not specified; typically 150,000 - 250,000 M⁻¹cm⁻¹ for heptamethine cyanines
Fluorescence Quantum Yield (Φ)	Not specified; highly solvent and environment dependent

Infrared (IR) Spectroscopy Profile of the Carboxylic Acid Moiety

The carboxylic acid group of IR 754 imparts characteristic absorption bands in the infrared spectrum. While a specific spectrum for this compound is not available, the typical IR absorptions for a carboxylic acid are well-established.

Functional Group Vibration	Typical Wavenumber (cm⁻¹)	Characteristics
O-H Stretch	2500 - 3300	Very broad band due to hydrogen bonding
C=O Stretch (Carbonyl)	1690 - 1760	Strong and sharp
C-O Stretch	1210 - 1320	Medium to strong
O-H Bend	1395 - 1440 and 910 - 950	Medium, in-plane and out-of-plane

Biological Interactions and Cellular Uptake

A key feature of IR 754 Carboxylic Acid and related heptamethine cyanine dyes is their selective uptake and retention in cancer cells compared to normal cells.[3] This process is not based on passive diffusion alone but is an active, energy-dependent mechanism.[4]

The proposed pathway involves:

• Binding and Transport: The dye is recognized and transported into the cancer cell primarily by Organic Anion Transporting Polypeptides (OATPs), which are often overexpressed on the surface of various cancer cells.[4][5] This transport can be competitively inhibited by other OATP substrates like bromosulfophthalein (BSP).[4]

• Intracellular Accumulation: Following uptake, the dye concentrates in the mitochondria and lysosomes of the cancer cells.[6][7] The high mitochondrial membrane potential in cancer cells may contribute to this accumulation.

This intrinsic tumor-targeting mechanism makes IR 754 Carboxylic Acid a powerful tool for cancer research, allowing for the visualization of tumors without the need for conjugation to a specific targeting antibody or peptide.

Cellular uptake and localization of IR 754 Carboxylic Acid.

Experimental Protocols

The carboxylic acid group on IR 754 is a versatile functional handle for bioconjugation. It is typically activated to an N-hydroxysuccinimide (NHS) ester for efficient reaction with primary amines (e.g., lysine (B10760008) residues on proteins) to form stable amide bonds.

General Synthesis of Heptamethine Cyanine Dyes

General synthetic workflow for heptamethine cyanine dyes.

Protocol for Antibody Labeling via NHS Ester Chemistry

This protocol describes the general steps to conjugate IR 754 Carboxylic Acid to an antibody.

Materials:

• IR 754 Carboxylic Acid

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Antibody solution (in amine-free buffer, e.g., PBS)

• Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

Procedure:

• Activation of Carboxylic Acid to NHS Ester:

  • Dissolve IR 754 Carboxylic Acid, EDC, and NHS in a molar ratio of 1:1.2:1.2 in anhydrous DMF or DMSO.

  • Stir the reaction mixture at room temperature for 1-2 hours in the dark to form the IR 754-NHS ester.

• Antibody Preparation:

  • Exchange the antibody into the reaction buffer (pH 8.3-8.5) to a concentration of 2-10 mg/mL. Ensure the buffer is free of primary amines (e.g., Tris) and ammonium (B1175870) salts.

• Conjugation Reaction:

  • Add a calculated molar excess of the freshly prepared IR 754-NHS ester solution to the antibody solution. A typical starting point is a 10- to 20-fold molar excess of the dye.

  • Incubate the reaction for 1-2 hours at room temperature with gentle stirring, protected from light.

• Quenching the Reaction:

  • Add the quenching solution to a final concentration of 50-100 mM to react with any unreacted NHS ester.

  • Incubate for an additional 30 minutes.

• Purification of the Conjugate:

  • Separate the labeled antibody from the unreacted dye and byproducts using a size-exclusion chromatography column pre-equilibrated with PBS.

  • The first colored fraction to elute will be the antibody-dye conjugate.

• Characterization:

  • Determine the Degree of Labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the λmax of the dye (~750 nm).

  • The DOL can be calculated using the following formula: DOL = (A_max * ε_protein) / ((A_280 - (A_max * CF)) * ε_dye) where A_max is the absorbance at the dye's λmax, A_280 is the absorbance at 280 nm, ε are the molar extinction coefficients of the protein and dye, and CF is a correction factor for the dye's absorbance at 280 nm.

Workflow for antibody conjugation with IR 754 Carboxylic Acid.

Applications in Research and Drug Development

The unique properties of IR 754 Carboxylic Acid make it a valuable tool for a range of applications:

• In Vivo Imaging: Due to its NIR fluorescence and inherent tumor-targeting properties, it can be used for non-invasive imaging of tumors in animal models.

• Targeted Fluorescent Probes: The carboxylic acid group allows for its conjugation to antibodies, peptides, or small molecules to create probes for specific cellular targets, enabling fluorescence microscopy, flow cytometry, and other bio-imaging techniques.

• Drug Delivery: As a tumor-accumulating molecule, it can be conjugated to therapeutic agents to enhance their delivery to cancer cells, potentially increasing efficacy and reducing systemic toxicity.

• Photothermal Therapy (PTT): Like other cyanine dyes, IR 754 has the potential to act as a photosensitizer, generating heat upon NIR light irradiation to induce localized tumor cell death.

Conclusion

IR 754 Carboxylic Acid is a near-infrared heptamethine cyanine dye with significant potential in biomedical research and drug development. Its favorable spectroscopic properties, coupled with its intrinsic ability to target cancer cells and a versatile carboxylic acid handle for bioconjugation, make it a powerful tool for creating advanced imaging probes and targeted therapeutic agents. Further research into its specific photophysical properties and biological interactions will continue to expand its utility in the field of oncology and beyond.

References

• 1. chemscene.com [chemscene.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Near IR heptamethine cyanine dye-mediated cancer imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Near Infrared Heptamethine Cyanine Dye-Mediated Cancer Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Heptamethine Cyanine Dye MHI-148-Mediated Drug Delivery System to Enhance the Anticancer Efficiency of Paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of near-infrared heptamethine cyanine dye IR-783 in diagnosis of cervical cancer and its mechanism - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to IR 754 Carboxylic Acid: Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and potential applications of IR 754 Carboxylic Acid, a near-infrared (NIR) heptamethine cyanine (B1664457) dye. The information is curated for researchers and professionals in the fields of life sciences and drug development, with a focus on data presentation, experimental considerations, and visualization of relevant processes.

Chemical Structure and Identification

IR 754 Carboxylic Acid, systematically named 2-[4-Carboxy-7-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-1,3,5-heptatrien-1-yl]-1,3,3-trimethyl-3H-indolium iodide, is a complex organic molecule belonging to the cyanine dye family. Its structure is characterized by two indolenine rings linked by a polymethine chain, which is responsible for its strong absorption and fluorescence in the near-infrared region. The presence of a carboxylic acid group provides a reactive handle for bioconjugation.

The chemical identity of IR 754 Carboxylic Acid is summarized in the table below.

Identifier	Value
Chemical Name	2-[4-Carboxy-7-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-1,3,5-heptatrien-1-yl]-1,3,3-trimethyl-3H-indolium iodide
CAS Number	2311980-68-2[1][2][3][4]
Molecular Formula	C₃₀H₃₃IN₂O₂[1][2][4]
Molecular Weight	580.51 g/mol [2]
SMILES	[I-].O=C(O)C(C=CC=C1N(C=2C=CC=CC2C1(C)C)C)=CC=CC3=--INVALID-LINK--C[1][4]

Physicochemical and Spectroscopic Properties

IR 754 Carboxylic Acid is typically supplied as a green to dark green powder or crystalline solid.[2] It is known to be light-sensitive and hygroscopic, necessitating storage under an inert gas in a cool, dark, and dry place.[5]

Physical Properties

Property	Value	Source
Appearance	Green to Dark green powder to crystal	[2]
Purity	>80.0% (HPLC) or ≥95%	[2][4]
Storage Conditions	Store under inert gas, cool and dark place (<15°C)	[5]
Conditions to Avoid	Light Sensitive, Hygroscopic	[5]

Spectroscopic Properties

The extended polymethine chain in IR 754 Carboxylic Acid results in a low-energy electronic transition, leading to strong absorption and emission in the near-infrared spectrum.

Parameter	Value	Solvent
λmax (Absorption)	745.0 - 750.0 nm	Methanol

Note on Spectroscopic Characterization:

• Infrared (IR) Spectroscopy: The IR spectrum of a carboxylic acid is characterized by a very broad O-H stretching band from approximately 2500 to 3300 cm⁻¹ and a strong carbonyl (C=O) stretching band between 1700 and 1725 cm⁻¹. The exact positions can be influenced by hydrogen bonding.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR, the carboxylic acid proton typically appears as a broad singlet far downfield, between 10 and 13 ppm. The protons on the carbon adjacent to the carbonyl group usually resonate in the 2.0-2.5 ppm region. In ¹³C NMR, the carbonyl carbon of a carboxylic acid typically appears between 160 and 185 ppm. Due to the lack of specific spectral data for IR 754 Carboxylic Acid in the available literature, these are general ranges for the carboxylic acid functional group.

Experimental Protocols

General Synthesis and Purification Workflow

The synthesis of heptamethine cyanine dyes typically involves the condensation of two equivalents of an appropriate indolenine salt with a five-carbon chain precursor. The carboxylic acid functionality can be introduced either on one of the indolenine precursors or on the polymethine bridge.

The following diagram illustrates a generalized workflow for the synthesis and purification of a heptamethine cyanine dye.

Caption: Generalized workflow for cyanine dye synthesis.

Methodology:

• Reaction Setup: Combine the indolenine precursor(s) and the polymethine bridge source in a suitable solvent system, often a mixture of acetic anhydride and pyridine (B92270) or another organic base.

• Reaction Conditions: Heat the reaction mixture, typically at reflux, for a specified period until the reaction is complete, which can be monitored by thin-layer chromatography (TLC).

• Isolation of Crude Product: After cooling, the crude dye is often precipitated by the addition of a non-polar solvent like diethyl ether. The precipitate is then collected by filtration.

• Purification: The crude product is purified, commonly by column chromatography on silica gel or a reversed-phase medium. The choice of eluent will depend on the polarity of the specific dye. Recrystallization from a suitable solvent system can also be employed.

• Characterization: The final product's identity and purity are confirmed using techniques such as NMR spectroscopy, mass spectrometry, UV-Vis spectroscopy, and high-performance liquid chromatography (HPLC).

Bioconjugation via Carboxylic Acid Group

The carboxylic acid moiety on IR 754 allows for its covalent attachment to biomolecules, such as proteins, antibodies, or peptides, through the formation of an amide bond with primary amine groups. This typically requires the activation of the carboxylic acid.

The following diagram illustrates a typical workflow for bioconjugation.

References

• 1. IR 754 Carboxylic Acid - Immunomart [immunomart.com]
• 2. IR 754 Carboxylic Acid - Starshinechemical [starshinechemical.com]
• 3. IR 754 Carboxylic Acid | 2311980-68-2 | TCI Deutschland GmbH [tcichemicals.com]
• 4. chemscene.com [chemscene.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]

An In-Depth Technical Guide to the Spectral Properties of IR 754 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core spectral properties of IR 754 Carboxylic Acid, a near-infrared (NIR) cyanine (B1664457) dye. This document is intended for researchers, scientists, and drug development professionals who are utilizing or considering this fluorophore for applications such as in vivo imaging, fluorescence microscopy, and targeted drug delivery.

Core Spectral Properties

IR 754 Carboxylic Acid is a heptamethine cyanine dye characterized by its strong absorption and fluorescence in the near-infrared region of the electromagnetic spectrum. Its chemical structure incorporates a carboxylic acid functional group, enabling conjugation to biomolecules such as antibodies and peptides.

Quantitative Spectral Data

The key spectral properties of IR 754 Carboxylic Acid are summarized in the table below. These values are essential for designing and interpreting experiments involving this dye.

Property	Value	Solvent	Notes
Absorption Maximum (λmax)	745 - 750 nm	Methanol (B129727)	The peak wavelength at which the dye absorbs the most light.
Excitation Maximum (λex)	~750 nm	Methanol	Estimated from the fluorescence excitation spectrum.
Emission Maximum (λem)	~775 nm	Methanol	Estimated from the fluorescence emission spectrum.
Molar Absorptivity (ε)	Not available	-	A precise, published value is not readily available. Cyanine dyes typically have high molar absorptivity, often in the range of 150,000 - 250,000 M-1cm-1.
Quantum Yield (Φ)	Not available	-	A precise, published value is not readily available. The quantum yield of cyanine dyes can vary significantly based on their structure and environment.
Stokes Shift	~25 nm	Methanol	The difference between the excitation and emission maxima.
Molecular Formula	C₃₀H₃₃IN₂O₂	-	[1]
Molecular Weight	580.51 g/mol	-

Experimental Protocols

The following sections detail generalized experimental protocols for determining the key spectral properties of IR 754 Carboxylic Acid. These methods are standard in the characterization of fluorescent dyes.

Measurement of Absorption Spectrum and Molar Absorptivity

The absorption spectrum is measured to determine the wavelength of maximum absorbance (λmax) and the molar absorptivity (ε), which is a measure of how strongly the dye absorbs light at a specific wavelength.

Materials:

• IR 754 Carboxylic Acid

• Spectroscopic grade methanol

• Calibrated UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

Procedure:

• Stock Solution Preparation: Prepare a stock solution of IR 754 Carboxylic Acid of a known concentration (e.g., 1 mg/mL) in methanol. Protect the solution from light.

• Serial Dilutions: Prepare a series of dilutions from the stock solution to obtain concentrations that will have absorbances in the linear range of the spectrophotometer (typically 0.1 to 1.0).

• Spectrophotometer Setup: Set the spectrophotometer to scan a wavelength range that includes the near-infrared region (e.g., 600-900 nm). Use methanol as the blank to zero the instrument.

• Absorbance Measurement: Measure the absorbance of each dilution at the determined λmax.

• Data Analysis: Plot a graph of absorbance versus concentration. According to the Beer-Lambert law (A = εbc, where A is absorbance, ε is the molar absorptivity, b is the path length, and c is the concentration), the slope of the line will be the molar absorptivity (since the path length is 1 cm).

Measurement of Fluorescence Emission Spectrum and Quantum Yield

The fluorescence emission spectrum is measured to determine the wavelength of maximum emission (λem). The fluorescence quantum yield (Φ) quantifies the efficiency of the fluorescence process.

Materials:

• IR 754 Carboxylic Acid solutions of known absorbance (prepared as above)

• A suitable fluorescence standard with a known quantum yield in the NIR region (e.g., IR-125)

• Calibrated spectrofluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Reference Standard Preparation: Prepare a solution of the reference standard in the same solvent as the sample, with an absorbance at the excitation wavelength similar to the sample.

• Spectrofluorometer Setup: Set the excitation wavelength of the spectrofluorometer to the λmax of IR 754 Carboxylic Acid. Set the emission scan range to start at a wavelength slightly longer than the excitation wavelength and extend beyond the expected emission peak (e.g., 760-900 nm).

• Fluorescence Measurement: Measure the fluorescence emission spectra of both the IR 754 Carboxylic Acid solution and the reference standard.

• Data Analysis (Relative Quantum Yield): The quantum yield can be calculated using the following equation:

  Φsample = Φref * (Isample / Iref) * (Aref / Asample) * (ηsample2 / ηref2)

  Where:

  • Φ is the quantum yield

  • I is the integrated fluorescence intensity

  • A is the absorbance at the excitation wavelength

  • η is the refractive index of the solvent

Visualization of Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key experimental workflows for characterizing the spectral properties of IR 754 Carboxylic Acid.

Caption: Workflow for determining the molar absorptivity of IR 754 Carboxylic Acid.

Caption: Workflow for determining the fluorescence quantum yield of IR 754 Carboxylic Acid.

Potential Signaling Pathways and Applications

While specific signaling pathway involvement for IR 754 Carboxylic Acid is not extensively documented in publicly available literature, its properties as a near-infrared fluorescent probe with a reactive carboxylic acid group suggest its utility in a variety of research and drug development applications.

The carboxylic acid moiety allows for covalent conjugation to targeting ligands such as:

• Antibodies: For targeted imaging of specific cell surface receptors or tumors.

• Peptides: To target specific cellular processes or receptors.

• Small Molecules: For developing targeted therapeutic or diagnostic agents.

The general workflow for such an application is depicted below:

Caption: General workflow for the application of IR 754 Carboxylic Acid in targeted imaging.

The near-infrared absorption and emission properties of IR 754 Carboxylic Acid make it particularly suitable for in vivo imaging due to the reduced scattering and absorption of light by biological tissues in this spectral window, allowing for deeper tissue penetration and higher signal-to-noise ratios. Potential research areas include cancer biology, immunology, and neuroscience, where tracking of specific cell populations or molecular targets in living organisms is crucial.

Conclusion

IR 754 Carboxylic Acid is a valuable tool for researchers in various fields of life sciences and drug development. Its near-infrared spectral properties, combined with the potential for bioconjugation, offer significant advantages for targeted imaging and sensing applications. This guide provides the foundational knowledge of its spectral characteristics and the experimental procedures for their determination, enabling researchers to effectively integrate this fluorophore into their studies. Further characterization to determine precise values for molar absorptivity and quantum yield will enhance its utility and allow for more quantitative applications.

References

• 1. IR 754 Carboxylic Acid | C30H33IN2O2 | CID 164185572 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to IR 754 Carboxylic Acid: Absorbance, Emission, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties and applications of IR 754 Carboxylic Acid, a near-infrared (NIR) heptamethine cyanine (B1664457) dye. This document details its known spectral characteristics, outlines experimental protocols for its analysis, and illustrates a key application in light-activated drug delivery.

Core Spectroscopic and Physicochemical Properties

IR 754 Carboxylic Acid, with the CAS number 2311980-68-2, is a fluorescent dye that absorbs and emits light in the near-infrared spectrum.[1][2][3] This region is particularly advantageous for biological applications due to the minimal autofluorescence of tissues and deeper light penetration. The key properties of this dye are summarized below.

Property	Data	Reference
Molecular Formula	C30H33IN2O2	[1][4]
Molecular Weight	580.50 g/mol	[4]
CAS Number	2311980-68-2	[1][4]
Appearance	Green to dark green powder/crystal	[3]
Storage Conditions	4°C, sealed, away from moisture and light	[4]

Absorbance and Emission Spectra

Parameter	Value	Solvent	Reference
Absorbance Maximum (λmax)	745 - 750 nm	Methanol	[3]
Molar Extinction Coefficient (ε)	Not available	-
Emission Maximum (λem)	Not available	-
Quantum Yield (Φ)	Not available	-
Fluorescence Lifetime (τ)	Not available	-

Experimental Protocols

Detailed experimental protocols for the precise determination of the absorbance and emission characteristics of near-infrared dyes like IR 754 Carboxylic Acid are crucial for reproducible research. Below are standard methodologies for these measurements.

Determination of Absorbance Spectrum and Molar Extinction Coefficient

The absorbance spectrum is measured using a UV-Vis-NIR spectrophotometer. The molar extinction coefficient (ε), a measure of how strongly a chemical species absorbs light at a given wavelength, can be determined using the Beer-Lambert law.

Materials:

• IR 754 Carboxylic Acid

• Spectrophotometric grade solvent (e.g., methanol, DMSO, PBS)

• Calibrated UV-Vis-NIR spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

Procedure:

• Stock Solution Preparation: Prepare a stock solution of IR 754 Carboxylic Acid of a known concentration in the desired solvent. Due to the nature of cyanine dyes, initial dissolution in a small amount of DMSO followed by dilution in an aqueous buffer like PBS is common.

• Serial Dilutions: Prepare a series of dilutions from the stock solution. The concentrations should be chosen to yield absorbance values in the linear range of the spectrophotometer (typically 0.1 to 1.0).

• Spectrophotometer Measurement:

  • Set the spectrophotometer to scan a relevant wavelength range (e.g., 600-900 nm).

  • Use the solvent as a blank to zero the instrument.

  • Measure the absorbance of each dilution at the wavelength of maximum absorbance (λmax).

• Data Analysis:

  • Plot absorbance versus concentration.

  • The molar extinction coefficient (ε) is calculated from the slope of the resulting linear regression line, according to the Beer-Lambert law (A = εcl), where A is absorbance, c is concentration, and l is the path length (typically 1 cm).

Determination of Emission Spectrum and Quantum Yield

The fluorescence emission spectrum and quantum yield (Φ) are determined using a spectrofluorometer. The quantum yield is typically measured relative to a standard with a known quantum yield in the same solvent.

Materials:

• IR 754 Carboxylic Acid solution (with absorbance < 0.1 at the excitation wavelength)

• A suitable NIR fluorescent standard (e.g., IR-26, with a known quantum yield in the chosen solvent)

• Spectrophotometric grade solvent

• Calibrated spectrofluorometer with a NIR detector

• Quartz cuvettes

Procedure:

• Sample Preparation: Prepare dilute solutions of both the IR 754 Carboxylic Acid and the reference standard in the same solvent. The absorbance of both solutions at the excitation wavelength should be low and matched as closely as possible (ideally < 0.1) to avoid inner filter effects.

• Absorbance Measurement: Measure the absorbance of both the sample and the standard at the excitation wavelength.

• Fluorescence Measurement:

  • Excite the sample and the standard at the same wavelength.

  • Record the fluorescence emission spectrum over a range that covers the entire emission profile.

  • Ensure identical experimental conditions (e.g., slit widths) for both measurements.

• Data Analysis:

  • Integrate the area under the emission curves for both the sample (Isample) and the standard (Istd).

  • Calculate the quantum yield of the sample (Φsample) using the following equation: Φsample = Φstd * (Isample / Istd) * (Astd / Asample) * (nsample^2 / nstd^2) where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Applications in Drug Development: Photocaging

A significant application for heptamethine cyanine dyes like IR 754 Carboxylic Acid is in photocaging, a technique where a bioactive molecule is rendered inactive by conjugation to a photolabile protecting group (the cyanine dye).[5][6] Irradiation with NIR light cleaves the protecting group, releasing the active molecule with high spatial and temporal control.[5][6]

Experimental Workflow: NIR-Induced Release of a Carboxylic Acid in a Cellular Context

The following diagram illustrates a typical experimental workflow for the use of a cyanine-based photocage to deliver and release a carboxylic acid-containing drug into cells.

Caption: Experimental workflow for NIR-induced drug release.

This workflow demonstrates the synthesis of the cyanine-caged drug, its introduction to a cell culture, and the subsequent light-triggered release and analysis.[2][3]

Signaling Pathway: Photooxidative Release Mechanism

The release of the carboxylic acid from the cyanine photocage is typically initiated by a photooxidative mechanism. The following diagram illustrates the proposed pathway.

References

• 1. d-nb.info [d-nb.info]
• 2. researchgate.net [researchgate.net]
• 3. Photouncaging of Carboxylic Acids from Cyanine Dyes with Near‐Infrared Light - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

An In-Depth Technical Guide to IR 754 Carboxylic Acid: Properties, Applications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of IR 754 Carboxylic Acid, a near-infrared (NIR) cyanine (B1664457) dye with significant applications in biomedical research and drug development. This document details its physicochemical properties, outlines a representative experimental protocol for its common use in bioconjugation, and illustrates a potential application in studying cellular signaling pathways.

Core Properties of IR 754 Carboxylic Acid

IR 754 Carboxylic Acid is a fluorescent dye that absorbs and emits light in the near-infrared spectrum. Its chemical structure includes a carboxylic acid group, which serves as a versatile handle for covalent attachment to various biomolecules.

Property	Value	Reference(s)
Molecular Formula	C₃₀H₃₃IN₂O₂	[1][2]
Molecular Weight	580.50 g/mol	[1]
CAS Number	2311980-68-2	[1][2]
Appearance	Green to dark green powder/crystal	[3]
Category	Near-Infrared (NIR) Dye, Cyanine Dye	[1]
Purity	Typically >80.0% (HPLC)	[3]

Applications in Research and Drug Development

The primary utility of IR 754 Carboxylic Acid stems from its fluorescent properties and its capacity for bioconjugation. The carboxylic acid moiety allows for its covalent linkage to proteins, antibodies, peptides, and nanoparticles, enabling their use as fluorescent probes in a variety of applications.[4]

These applications include:

• Fluorescent Labeling: Creating fluorescently tagged molecules for use in techniques such as fluorescence microscopy, flow cytometry, and in vivo imaging.

• Bioimaging: Visualizing biological structures and processes in vitro and in vivo. The NIR properties of IR 754 are particularly advantageous for deep-tissue imaging due to reduced light scattering and lower autofluorescence from biological tissues.[5]

• Targeted Drug Delivery: Functionalizing nanoparticles or drug carriers with IR 754 allows for the tracking and visualization of their distribution and accumulation at target sites.[4][6][7]

• Photocaging: Recent research has explored the use of cyanine dyes in near-infrared light-induced "photouncaging," where the dye can be used to release a caged molecule, such as a carboxylic acid-containing drug, with high spatial and temporal control.[1][2][8][9][10]

Experimental Protocols

A common application of IR 754 Carboxylic Acid is its conjugation to primary amines (e.g., lysine (B10760008) residues) on proteins, such as antibodies. This is typically achieved through the activation of the carboxylic acid group using carbodiimide (B86325) chemistry to form a reactive N-hydroxysuccinimide (NHS) ester.

General Protocol for Antibody Conjugation

This protocol is a representative example and may require optimization for specific antibodies and applications.

Materials:

• IR 754 Carboxylic Acid

• Antibody (or other amine-containing biomolecule) in an amine-free buffer (e.g., PBS)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

• Quenching Solution: 1 M Tris-HCl, pH 8.0 or 1 M hydroxylamine, pH 8.5

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Purification system (e.g., size-exclusion chromatography column, dialysis cassette)

Procedure:

• Reagent Preparation:

  • Equilibrate all reagents to room temperature before use.

  • Prepare fresh solutions of EDC and NHS/Sulfo-NHS in the Activation Buffer (e.g., 10 mg/mL) immediately before use.

  • Dissolve IR 754 Carboxylic Acid in anhydrous DMF or DMSO to a desired concentration (e.g., 10 mg/mL).

• Activation of IR 754 Carboxylic Acid:

  • In a microcentrifuge tube, add the desired amount of IR 754 Carboxylic Acid solution.

  • Add a 1.5 to 2-fold molar excess of EDC to the IR 754 Carboxylic Acid solution.

  • Immediately add a 1.5 to 2-fold molar excess of NHS or Sulfo-NHS.

  • Incubate the reaction mixture for 15-30 minutes at room temperature with gentle stirring to form the NHS ester.

• Conjugation to the Antibody:

  • Dissolve the antibody in the Conjugation Buffer at a concentration of 1-10 mg/mL.

  • Add the activated IR 754-NHS ester solution to the antibody solution. The molar ratio of the dye to the antibody should be optimized, but a starting point is often a 10 to 20-fold molar excess of the dye.

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle stirring.

• Quenching the Reaction:

  • Add the Quenching Solution to a final concentration of 20-50 mM to stop the reaction by consuming any unreacted NHS-esters.

  • Incubate for 15-30 minutes at room temperature.

• Purification of the Conjugate:

  • Purify the antibody-dye conjugate from excess dye and byproducts using size-exclusion chromatography or dialysis.

Visualization of Experimental Workflow and Potential Application

Experimental Workflow for Antibody Conjugation

Caption: Workflow for the conjugation of IR 754 Carboxylic Acid to an antibody.

Example Application: Visualizing the EGFR Signaling Pathway

An antibody conjugated with IR 754 Carboxylic Acid could be used to visualize a component of a signaling pathway, such as the Epidermal Growth Factor Receptor (EGFR). The following diagram illustrates a simplified EGFR signaling cascade, which is a key pathway in cell proliferation and is often studied in cancer research.

Caption: Simplified EGFR signaling pathway, a potential target for imaging with IR 754-labeled antibodies.

References

• 1. d-nb.info [d-nb.info]
• 2. Photouncaging of Carboxylic Acids from Cyanine Dyes with Near-Infrared Light - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. amiscientific.com [amiscientific.com]
• 4. Carboxylic Acid Impact on Next-Gen Biomedical Research [eureka.patsnap.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Hybrid nanoparticles for drug delivery and bioimaging: mesoporous silica nanoparticles functionalized with carboxyl groups and a near-infrared fluorescent dye - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nanoparticles for Targeted Drug Delivery [dspace.mit.edu]
• 8. researchgate.net [researchgate.net]
• 9. Photouncaging of Carboxylic Acids from Cyanine Dyes with Near‐Infrared Light - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to IR 754 Carboxylic Acid: A Near-Infrared Heptamethine Cyanine Dye

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of IR 754 Carboxylic Acid (CAS Number: 2311980-68-2), a near-infrared (NIR) heptamethine cyanine (B1664457) dye. Due to the limited availability of peer-reviewed studies specifically on this compound, this document combines data from commercial suppliers with representative information from the broader class of heptamethine cyanine dyes possessing a carboxylic acid functional group. This guide is intended to serve as a valuable resource for researchers and professionals in drug development, bio-imaging, and diagnostics.

Core Compound Information

IR 754 Carboxylic Acid is a fluorescent dye that absorbs and emits light in the near-infrared spectrum. Its chemical structure features a heptamethine chain, which is characteristic of this class of dyes and is responsible for its spectral properties. The presence of a carboxylic acid group provides a reactive handle for bioconjugation, allowing for its attachment to various biomolecules such as antibodies, peptides, and nanoparticles.

Chemical and Physical Properties

The fundamental properties of IR 754 Carboxylic Acid are summarized in the table below, based on data from various chemical suppliers.

Property	Value
CAS Number	2311980-68-2
Molecular Formula	C₃₀H₃₃IN₂O₂
Molecular Weight	580.51 g/mol
Appearance	Green to dark green powder/crystal
Purity	>80.0% to ≥95% (as specified by supplier)
Synonyms	2-[4-Carboxy-7-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-1,3,5-heptatrien-1-yl]-1,3,3-trimethyl-3H-Indolium Iodide; 2-[(1E,3Z,5E,7E)-4-Carboxy-7-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)-1,3,5-heptatrien-1-yl]-1,3,3-trimethyl-3H-indolium Iodide

Spectral Properties

The defining characteristic of IR 754 Carboxylic Acid is its performance in the near-infrared window, which is highly advantageous for biological applications due to reduced tissue autofluorescence and deeper light penetration.

Spectral Property	Value
Maximum Absorption (λmax)	745 - 750 nm (in methanol)
Emission	Near-Infrared Region
Molar Extinction Coefficient	Data not available
Quantum Yield	Data not available

Applications in Research and Drug Development

Heptamethine cyanine dyes with carboxylic acid moieties are versatile tools in biomedical research. Their applications primarily leverage their NIR fluorescence and the ability to be conjugated to targeting ligands.

• Fluorescent Imaging: These dyes are widely used as contrast agents for in vitro and in vivo imaging, including microscopy and whole-animal imaging.[1][2]

• Cancer Theranostics: A significant area of application is in cancer research, where these dyes can act as "theranostic" agents, combining therapeutic and diagnostic functions.[3][4][5][6] They can be used for tumor imaging, image-guided surgery, and as photosensitizers in photodynamic therapy (PDT).[3][4][5][6]

• Drug Delivery: The carboxylic acid group allows for the conjugation of therapeutic agents. The dye can then act as a carrier to deliver the drug to a specific target, which can be tracked through its fluorescence.[7][8][9]

• Photodynamic Therapy (PDT): Upon irradiation with light of a specific wavelength, heptamethine cyanine dyes can generate reactive oxygen species (ROS), which are cytotoxic to nearby cells. This property is harnessed in PDT to selectively destroy cancer cells.[1][2][10][11]

Experimental Protocols and Methodologies

Synthesis of Heptamethine Cyanine Dyes

The synthesis of heptamethine cyanine dyes typically involves the condensation of two heterocyclic precursors with a polymethine chain-forming reagent.[12] A general synthetic approach is outlined below.

Caption: Generalized workflow for the synthesis of a heptamethine cyanine dye with a carboxylic acid group.

Bioconjugation via Carboxylic Acid Group

The carboxylic acid group is typically activated to form an active ester, which can then react with primary amines on biomolecules like antibodies or peptides to form a stable amide bond.

Caption: A typical workflow for the bioconjugation of a carboxylic acid-containing dye to a biomolecule.

In Vitro Cell Imaging

For cellular imaging, the dye or its conjugate is incubated with cells in culture, allowing for uptake and visualization using fluorescence microscopy.

Protocol Outline:

• Cell Culture: Plate cells of interest in a suitable imaging dish or plate and grow to the desired confluency.

• Dye Preparation: Prepare a stock solution of IR 754 Carboxylic Acid in a suitable solvent (e.g., DMSO) and then dilute to the final working concentration in cell culture medium.

• Incubation: Remove the culture medium from the cells and add the dye-containing medium. Incubate for a specific period (e.g., 30 minutes to several hours) at 37°C.

• Washing: Remove the dye-containing medium and wash the cells with phosphate-buffered saline (PBS) to remove any unbound dye.

• Imaging: Image the cells using a fluorescence microscope equipped with appropriate filters for the NIR spectrum.

In Vivo Animal Imaging

For in vivo imaging, the dye or its conjugate is administered to a small animal model, and its biodistribution is monitored over time using a whole-animal imaging system.

Protocol Outline:

• Animal Model: Utilize a relevant animal model (e.g., a mouse with a tumor xenograft).

• Dye Administration: Administer the dye or its conjugate, typically via intravenous injection.

• Imaging: At various time points post-injection, anesthetize the animal and place it in a small animal in vivo imaging system. Acquire fluorescence images using the appropriate excitation and emission wavelengths.

• Data Analysis: Analyze the images to determine the biodistribution and tumor accumulation of the dye.

Signaling Pathways and Mechanisms of Action

The biological activity of heptamethine cyanine dyes, particularly in the context of cancer, is an area of active research.

Cellular Uptake Mechanisms

Certain heptamethine cyanine dyes have been shown to preferentially accumulate in cancer cells.[3][5][13] This selectivity is thought to be mediated by several factors, including:

• Organic Anion-Transporting Polypeptides (OATPs): Some cancer cells overexpress OATPs, which can facilitate the uptake of these dyes.[7]

• Mitochondrial and Plasma Membrane Potential: The altered membrane potentials in cancer cells may also contribute to dye accumulation.[13]

• Hypoxic Tumor Microenvironment: The low oxygen conditions within tumors can influence dye uptake and retention.[8][9]

References

• 1. [PDF] Potential of Cyanine Derived Dyes in Photodynamic Therapy | Semantic Scholar [semanticscholar.org]
• 2. Potential of Cyanine Derived Dyes in Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Review on near-infrared heptamethine cyanine dyes as theranostic agents for tumor imaging, targeting, and photodynamic therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Heptamethine Cyanine–Based Application for Cancer Theranostics [frontiersin.org]
• 5. spiedigitallibrary.org [spiedigitallibrary.org]
• 6. Recent progress on near-infrared fluorescence heptamethine cyanine dye-based molecules and nanoparticles for tumor imaging and treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Heptamethine Cyanine Dye Mediated Drug Delivery: Hype or Hope - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Heptamethine Cyanine Dye MHI-148-Mediated Drug Delivery System to Enhance the Anticancer Efficiency of Paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 9. dovepress.com [dovepress.com]
• 10. Potential of Cyanine Derived Dyes in Photodynamic Therapy - ProQuest [proquest.com]
• 11. The investigation of unique water-soluble heptamethine cyanine dye for use as NIR photosensitizer in photodynamic therapy of cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Near-Infrared Heptamethine Cyanine Dyes for Nanoparticle-Based Photoacoustic Imaging and Photothermal Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Unveiling the Luminescent Core: A Technical Guide to the Fluorescence Mechanism of IR 754 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core fluorescence mechanism of IR 754 Carboxylic Acid, a near-infrared (NIR) heptamethine cyanine (B1664457) dye. This document provides a comprehensive overview of its photophysical properties, the influence of its chemical structure on its luminescent behavior, and detailed experimental protocols for its characterization. The information presented herein is intended to empower researchers, scientists, and drug development professionals to effectively harness the capabilities of this versatile fluorescent probe in their respective fields, from advanced bioimaging to innovative therapeutic strategies.

Core Photophysical Properties of IR 754 Carboxylic Acid

IR 754 Carboxylic Acid, systematically named 2-[4-Carboxy-7-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-1,3,5-heptatrien-1-yl]-1,3,3-trimethyl-3H-Indolium Iodide, is a member of the heptamethine cyanine dye family, renowned for their strong absorption and emission in the near-infrared spectrum. This spectral window is particularly advantageous for biological applications due to reduced autofluorescence from endogenous molecules and deeper tissue penetration of light.

The fluorescence of IR 754 Carboxylic Acid originates from its extensive π-conjugated system. Upon absorption of a photon of appropriate energy, an electron is promoted from the highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO). The molecule then relaxes from this excited singlet state (S₁) back to the ground state (S₀) through the emission of a photon, a process known as fluorescence.

A key characteristic of cyanine dyes, including IR 754 Carboxylic Acid, is their susceptibility to non-radiative decay pathways. The flexible polymethine chain can undergo torsional vibrations and rotations, which can lead to energy dissipation as heat rather than light, thereby reducing the fluorescence quantum yield. The structural environment, including solvent viscosity and binding to macromolecules, can restrict these motions and enhance fluorescence.

Table 1: Summary of Quantitative Photophysical Data for IR 754 Carboxylic Acid

Parameter	Value	Solvent	Notes
CAS Number	2311980-68-2	N/A
Molecular Formula	C₃₀H₃₃IN₂O₂	N/A
Absorption Maximum (λmax)	745 - 750 nm	Methanol (B129727)	The primary absorption peak corresponding to the S₀ → S₁ transition.[1]
Molar Extinction Coefficient (ε)	Data not available	A measure of how strongly the molecule absorbs light at a given wavelength.
Emission Maximum (λem)	Data not available	The peak wavelength of the fluorescence emission spectrum.
Stokes Shift	Data not available	The difference in wavelength between the absorption and emission maxima.
Fluorescence Quantum Yield (ΦF)	Data not available	The ratio of photons emitted to photons absorbed.
Fluorescence Lifetime (τ)	Data not available	The average time the molecule spends in the excited state before returning to the ground state.

The Role of the Carboxylic Acid Moiety

The presence of a carboxylic acid group directly on the polymethine chain of IR 754 is a critical feature that significantly influences its chemical and photophysical behavior.

• Bioconjugation: The carboxylic acid provides a reactive handle for covalent attachment to biomolecules such as proteins, antibodies, and nucleic acids through standard carbodiimide (B86325) chemistry (e.g., using EDC and NHS). This enables the targeted delivery and imaging of specific biological entities.

• Solubility and Aggregation: The carboxyl group can influence the dye's solubility in aqueous media. At physiological pH, the carboxylic acid is typically deprotonated, increasing hydrophilicity. However, the planar structure of cyanine dyes predisposes them to aggregation (forming H- or J-aggregates) in aqueous solutions, which can drastically alter their absorption and emission properties. H-aggregates are typically non-fluorescent or weakly fluorescent with a blue-shifted absorption, while J-aggregates exhibit a sharp, red-shifted absorption band and can be highly fluorescent.[2][3][4] The carboxylic acid group can play a role in mediating these aggregation processes through hydrogen bonding and electrostatic interactions.

• pH Sensitivity: The protonation state of the carboxylic acid is pH-dependent. Changes in pH can alter the electronic properties of the chromophore and its aggregation state, potentially leading to pH-sensitive fluorescence. This property can be exploited for developing pH sensors.

Experimental Protocols

This section provides detailed methodologies for the synthesis and photophysical characterization of IR 754 Carboxylic Acid.

Synthesis of IR 754 Carboxylic Acid

While a specific, detailed synthesis protocol for IR 754 Carboxylic Acid is not available in the reviewed literature, a general approach for the synthesis of meso-substituted heptamethine cyanine dyes can be adapted. The synthesis typically involves the condensation of two equivalents of a quaternary indolenine salt with a meso-substituted malondialdehyde derivative. For IR 754 Carboxylic Acid, the key intermediate would be a derivative of malondialdehyde bearing a carboxylic acid group.

General Synthetic Workflow:

Figure 1: General synthetic workflow for meso-carboxy heptamethine cyanine dyes.

Step 1: Synthesis of Quaternized Indolenine Salt

• Dissolve 2,3,3-trimethylindolenine in a suitable solvent (e.g., acetonitrile).

• Add an excess of an appropriate alkylating agent (e.g., methyl iodide or ethyl tosylate).

• Reflux the mixture for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Cool the reaction mixture to room temperature and collect the precipitated quaternary salt by filtration.

• Wash the product with a non-polar solvent (e.g., diethyl ether) and dry under vacuum.

Step 2: Condensation to Form IR 754 Carboxylic Acid

• Dissolve the quaternized indolenine salt (2 equivalents) and a meso-carboxy malondialdehyde derivative (1 equivalent) in a suitable solvent system, such as a mixture of pyridine (B92270) and acetic anhydride.

• Heat the reaction mixture at reflux for several hours. The progress of the reaction can be monitored by observing the formation of the intensely colored dye.

• After completion, cool the reaction mixture and precipitate the crude dye by adding a non-solvent like diethyl ether.

• Collect the crude product by filtration.

• Purify the dye using column chromatography on silica (B1680970) gel or by recrystallization from a suitable solvent system (e.g., methanol/water).

Measurement of Photophysical Properties

Protocol for Determining Absorption and Emission Spectra:

• Sample Preparation: Prepare a stock solution of IR 754 Carboxylic Acid in a spectroscopic grade solvent (e.g., methanol or DMSO) at a concentration of approximately 1 mM. From the stock solution, prepare a series of dilutions in the desired solvent to obtain solutions with absorbances in the range of 0.01 to 0.1 at the absorption maximum.

• Absorption Spectroscopy:

  • Use a dual-beam UV-Vis-NIR spectrophotometer.

  • Record the absorption spectrum of the sample solutions in a 1 cm path length quartz cuvette from 500 nm to 900 nm.

  • Use the pure solvent as a reference.

  • Identify the wavelength of maximum absorption (λmax).

• Fluorescence Spectroscopy:

  • Use a calibrated spectrofluorometer equipped with a near-infrared detector.

  • Excite the sample at its absorption maximum (λmax).

  • Record the emission spectrum over a wavelength range starting from the excitation wavelength to approximately 950 nm.

  • Identify the wavelength of maximum emission (λem).

• Data Analysis:

  • Calculate the Stokes shift as the difference between the emission maximum and the absorption maximum (Stokes Shift = λem - λmax).

Protocol for Determining Fluorescence Quantum Yield (Relative Method):

The fluorescence quantum yield (ΦF) can be determined relative to a standard dye with a known quantum yield in the same spectral region (e.g., Indocyanine Green in DMSO, ΦF = 0.13).

• Standard and Sample Preparation: Prepare a series of solutions of both the standard and IR 754 Carboxylic Acid in the same solvent with absorbances ranging from 0.01 to 0.1 at the excitation wavelength.

• Measurements:

  • Measure the absorption spectra of all solutions.

  • Measure the fluorescence emission spectra of all solutions, ensuring the excitation wavelength is the same for both the standard and the sample.

• Data Analysis:

  • Integrate the area under the emission spectra for both the standard and the sample.

  • Plot the integrated fluorescence intensity versus absorbance for both the standard and the sample. The plots should be linear.

  • Calculate the quantum yield of the sample (ΦF,sample) using the following equation: ΦF,sample = ΦF,std * (Gradsample / Gradstd) * (nsample² / nstd²) where:

    • ΦF,std is the quantum yield of the standard.

    • Grad is the gradient of the plot of integrated fluorescence intensity vs. absorbance.

    • n is the refractive index of the solvent.

Fluorescence Mechanism and Jablonski Diagram

The fluorescence process of IR 754 Carboxylic Acid can be visualized using a Jablonski diagram.

Figure 2: Jablonski diagram illustrating the photophysical processes of a fluorophore.

• Absorption: The molecule absorbs a photon, transitioning from the ground vibrational level of the ground electronic state (S₀) to a higher vibrational level of the first excited singlet state (S₁). This is a very fast process, occurring on the femtosecond timescale.

• Vibrational Relaxation and Internal Conversion: The excited molecule rapidly loses excess vibrational energy to the surrounding solvent molecules, relaxing to the lowest vibrational level of the S₁ state. This process is non-radiative and occurs on the picosecond timescale. Internal conversion, a non-radiative transition between electronic states of the same spin multiplicity (e.g., S₁ to S₀), can also occur and competes with fluorescence.

• Fluorescence: From the lowest vibrational level of S₁, the molecule returns to one of the vibrational levels of the S₀ state by emitting a photon. This radiative decay process occurs on the nanosecond timescale. The energy of the emitted photon is lower than that of the absorbed photon, resulting in the characteristic Stokes shift.

• Intersystem Crossing: The molecule in the S₁ state can also undergo a spin-forbidden transition to the first excited triplet state (T₁). This non-radiative process is known as intersystem crossing. From the T₁ state, the molecule can return to the S₀ state via phosphorescence (a slow radiative process) or non-radiative decay. For most cyanine dyes, intersystem crossing is less efficient than internal conversion and fluorescence.

Conclusion

IR 754 Carboxylic Acid is a valuable near-infrared fluorophore with significant potential in various scientific and biomedical applications. Its core fluorescence mechanism is governed by the electronic transitions within its extensive π-conjugated system, with its photophysical properties being sensitive to the local environment. The presence of the carboxylic acid moiety provides a crucial handle for bioconjugation and influences its solubility and aggregation behavior. While specific quantitative photophysical data for this particular dye remains to be extensively published, the experimental protocols provided in this guide offer a clear pathway for its characterization. A thorough understanding of its fluorescence mechanism and the factors that influence it is paramount for the successful design and implementation of advanced fluorescent probes and imaging agents.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Fluorescent J-aggregates of cyanine dyes: basic research and applications review - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Cyanine Dyes for Near-Infrared Imaging in Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the core principles and applications of cyanine (B1664457) dyes in near-infrared (NIR) imaging. Cyanine dyes have become indispensable tools in preclinical and clinical research, offering deep tissue penetration and high signal-to-background ratios for non-invasive in vivo imaging. This document provides a comprehensive overview of their properties, experimental applications, and the underlying biological mechanisms.

Introduction to Near-Infrared Imaging with Cyanine Dyes

Near-infrared (NIR) imaging, operating within the 700-900 nm spectral window, provides significant advantages for in vivo studies due to the reduced absorption and scattering of light by biological tissues in this range.[1][2] This allows for deeper tissue penetration and lower autofluorescence compared to imaging in the visible spectrum.[2][3] Cyanine dyes are a class of synthetic fluorophores particularly well-suited for NIR imaging due to their high molar extinction coefficients, good quantum yields, and tunable photophysical properties.[4][5]

Heptamethine cyanine dyes, in particular, have emerged as promising agents for tumor imaging and targeted therapy, with some demonstrating preferential accumulation in cancer cells without the need for chemical conjugation.[6][7] The ability to conjugate these dyes to targeting moieties such as antibodies and peptides has further expanded their utility in visualizing specific molecular targets in vivo.[5][8]

Physicochemical Properties of Common Cyanine Dyes

The selection of a cyanine dye for a specific application depends on its unique photophysical and chemical properties. Key parameters include the maximum excitation and emission wavelengths (λex and λem), molar extinction coefficient (ε), quantum yield (Φ), and plasma protein binding.

Dye	Max Excitation (λex, nm)	Max Emission (λem, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φ)	Plasma Protein Binding
Indocyanine Green (ICG)	~800	~830	~121,000 - 238,000	~0.093	High (binds to albumin and lipoproteins)[2][9][10]
IRDye 800CW	~774-785	~803-830	~171,000 - 270,000	~0.054	Low (compared to ICG)[3][11][12]
ZW800-1	~760	~780	High	High	Very Low (zwitterionic nature prevents significant binding)[13][14][15]
Cy5.5	~660	~710	~250,000	~0.28	Moderate to High[3][13]
Cy7	~750	~780	~250,000	~0.28	Moderate to High[16]

Key Experimental Protocols

Detailed methodologies are crucial for the successful application of cyanine dyes in research. The following sections provide step-by-step protocols for common experimental procedures.

Antibody Conjugation with NHS-Ester Cyanine Dyes

This protocol describes the covalent attachment of an amine-reactive cyanine dye to an antibody via N-hydroxysuccinimide (NHS) ester chemistry, which targets primary amines on lysine (B10760008) residues.[4][16]

Materials:

• Purified antibody (2-10 mg/mL in amine-free buffer, e.g., PBS)

• Cyanine dye NHS ester

• Anhydrous DMSO or DMF

• Reaction Buffer (e.g., 1 M Sodium Bicarbonate, pH 8.5-9.0)

• Quenching Reagent (e.g., 1 M Tris-HCl, pH 8.0)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Storage Buffer (e.g., PBS with 0.1% BSA and 0.02% sodium azide)

Procedure:

• Antibody Preparation: Ensure the antibody is in an amine-free buffer. If necessary, perform a buffer exchange using a spin column. Adjust the antibody concentration to 2-10 mg/mL.[16]

• Dye Preparation: Allow the vial of cyanine dye NHS ester to warm to room temperature before opening to prevent moisture condensation. Prepare a 10 mM stock solution by dissolving the dye in anhydrous DMSO or DMF.[16]

• Conjugation Reaction:

  • Adjust the pH of the antibody solution to 8.5-9.0 using the reaction buffer.

  • Add the cyanine dye stock solution to the antibody solution at a molar ratio of 10:1 to 20:1 (dye:antibody).[4]

  • Incubate the reaction for 1 hour at room temperature, protected from light.[4]

• Quenching: Stop the reaction by adding the quenching reagent to a final concentration of 50-100 mM. Incubate for 15-30 minutes.[4]

• Purification: Remove unconjugated dye by passing the reaction mixture through a size-exclusion chromatography column equilibrated with storage buffer.[4]

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm and the maximum absorbance of the dye. The DOL is calculated using the following formula: DOL = (A_max * ε_protein) / [(A_280 - (A_max * CF)) * ε_dye] Where A_max is the absorbance at the dye's maximum wavelength, A_280 is the absorbance at 280 nm, ε_protein is the molar extinction coefficient of the antibody, ε_dye is the molar extinction coefficient of the dye, and CF is the correction factor for the dye's absorbance at 280 nm.[16]

• Storage: Store the purified conjugate at 4°C for short-term use or at -20°C for long-term storage.[4]

In Vivo Near-Infrared Fluorescence Imaging in Mice

This protocol outlines the general procedure for non-invasive imaging of cyanine dye-labeled probes in a mouse model.[3][17]

Materials:

• Anesthesia (e.g., isoflurane)

• Cyanine dye-labeled imaging probe

• Sterile saline or PBS for injection

• In vivo imaging system equipped with appropriate excitation and emission filters

• Warming pad

Procedure:

• Animal Preparation: Anesthetize the mouse using isoflurane (B1672236) (2% for induction, 1-1.5% for maintenance). Place the anesthetized mouse on the imaging platform within a light-tight chamber.[3][17]

• Probe Administration: Inject the cyanine dye-labeled probe intravenously via the tail vein. The typical injection volume is 100-200 µL.[17][18] The dose will depend on the specific probe and experimental design.

• Image Acquisition:

  • Select the appropriate excitation and emission filters for the cyanine dye being used. For example, for an 800 nm dye, use an excitation filter around 760 nm and an emission filter around 830 nm.[3]

  • Acquire images at various time points post-injection (e.g., 5 min, 1h, 4h, 24h, 48h) to monitor the biodistribution and target accumulation of the probe.[19][20]

  • Typical acquisition times range from 10 to 60 seconds.[3]

• Animal Recovery: After imaging, remove the mouse from the imaging system and place it on a warming pad until it recovers from anesthesia.[3]

• Data Analysis: Analyze the acquired images using appropriate software to quantify the fluorescence intensity in regions of interest (e.g., tumor, organs).

Ex Vivo Biodistribution Study

This protocol describes the procedure for determining the distribution of a cyanine dye-labeled probe in various organs and tissues after in vivo imaging.[21][22]

Materials:

• Euthanasia agent

• Surgical instruments for dissection

• In vivo imaging system or a dedicated ex vivo imaging system

• Phosphate-buffered saline (PBS)

Procedure:

• Euthanasia and Dissection: At the final imaging time point, humanely euthanize the mouse.

• Organ Harvesting: Immediately dissect and harvest the organs and tissues of interest (e.g., tumor, liver, kidneys, spleen, lungs, heart, muscle).[21][22]

• Organ Imaging:

  • Arrange the harvested organs on a non-fluorescent surface.

  • Acquire fluorescence images of the organs using the imaging system with the same settings used for in vivo imaging.[21]

• Data Quantification:

  • Draw regions of interest (ROIs) around each organ in the acquired images.

  • Measure the average fluorescence intensity within each ROI.

  • Calculate the signal-to-background ratio by comparing the fluorescence intensity of target tissues to that of a non-target tissue like muscle.[21]

Signaling Pathways and Experimental Workflows

Understanding the biological pathways involved in probe accumulation and the logical flow of probe development is essential for designing effective imaging experiments.

Receptor-Mediated Endocytosis

For targeted imaging probes, the primary mechanism of cellular uptake is often receptor-mediated endocytosis.[6][23] This process allows for the specific internalization of the probe into target cells that express the corresponding receptor.

Receptor-Mediated Endocytosis Pathway

Workflow for Targeted NIR Probe Development

The development of a targeted NIR imaging probe follows a structured workflow from initial design to in vivo validation.

Targeted NIR Probe Development Workflow

Conclusion

Cyanine dyes are powerful tools for NIR imaging in biomedical research and drug development. Their favorable photophysical properties and the ability to be conjugated to targeting molecules enable sensitive and specific visualization of biological processes in vivo. By understanding their characteristics and employing standardized experimental protocols, researchers can effectively leverage cyanine dyes to advance their studies in areas such as oncology, immunology, and neuroscience. This guide provides a foundational understanding and practical protocols to facilitate the successful implementation of cyanine dye-based NIR imaging in the laboratory.

References

• 1. mdpi.com [mdpi.com]
• 2. Binding properties of indocyanine green in human blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Near-infrared Molecular Probes for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. devtoolsdaily.com [devtoolsdaily.com]
• 6. Targeting receptor-mediated endocytotic pathways with nanoparticles: rationale and advances - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. par.nsf.gov [par.nsf.gov]
• 9. Synthesis, Optical Properties, and In Vivo Biodistribution Performance of Polymethine Cyanine Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Targeting receptor-mediated endocytotic pathways with nanoparticles: rationale and advances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. IRDye800CW-Cyclic albumin-binding domain (Ac-RLIEDICLPRWGCLWEDDK-NH2) - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. broadpharm.com [broadpharm.com]
• 14. ZW800-1 for Assessment of Blood-Brain Barrier Disruption in a Photothrombotic Stroke Model [medsci.org]
• 15. ZW800-1, a zwitterionic near-infrared fluorophore, and its cyclic RGD peptide derivative cyclo-(RGDyK)-ZW800-1 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. creative-bioarray.com [creative-bioarray.com]
• 18. researchgate.net [researchgate.net]
• 19. NIR-II Fluorescence /PA Imaging in vivo [bio-protocol.org]
• 20. Assessment of near-infrared fluorophores to study the biodistribution and tumor targeting of an IL13 receptor α2 antibody by fluorescence molecular tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. In vivo Biodistribution and Clearance Studies using Multimodal ORMOSIL Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Receptor-mediated endocytosis - Wikipedia [en.wikipedia.org]

In-Depth Technical Guide: Solubility and Applications of IR 754 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of IR 754 Carboxylic Acid in Dimethyl Sulfoxide (DMSO) and water. It is intended to be a valuable resource for researchers and professionals in the fields of biotechnology, drug discovery, and diagnostics who are considering this near-infrared (NIR) fluorescent dye for their applications. This document outlines the dye's properties, provides guidance on its dissolution, and presents a sample experimental workflow.

Introduction to IR 754 Carboxylic Acid

IR 754 Carboxylic Acid is a member of the heptamethine cyanine (B1664457) dye family, characterized by its strong absorption and fluorescence in the near-infrared spectrum. Its chemical structure includes a carboxylic acid group, which allows for covalent conjugation to biomolecules such as proteins, antibodies, and amino-modified oligonucleotides. The NIR properties of IR 754 make it a valuable tool for deep-tissue imaging and other applications where minimizing autofluorescence from biological samples is critical.

Chemical Properties:

Property	Value
Molecular Formula	C₃₀H₃₃IN₂O₂
Molecular Weight	Approximately 580.51 g/mol
Appearance	Green to dark green powder or crystals[1]

Solubility Profile: DMSO and Water

A critical aspect of working with IR 754 Carboxylic Acid is understanding its solubility, as this directly impacts its usability in biological and pharmaceutical research.

Qualitative Solubility Analysis

Based on the chemical structure, IR 754 Carboxylic Acid is classified as a non-sulfonated cyanine dye. Dyes in this class are known for their hydrophobic nature. Consequently, IR 754 Carboxylic Acid exhibits low solubility in aqueous solutions like water or phosphate-buffered saline (PBS). The large organic structure outweighs the hydrophilic contribution of the single carboxylic acid group.

Conversely, IR 754 Carboxylic Acid is soluble in polar aprotic organic solvents , with Dimethyl Sulfoxide (DMSO) being a common choice for creating concentrated stock solutions. Other organic solvents such as dimethylformamide (DMF) can also be used. For most biological applications, a stock solution in DMSO is prepared first and then diluted into the final aqueous buffer. It is crucial to ensure that the final concentration of DMSO in the aqueous medium is low enough to not affect the biological system under study.

Quantitative Solubility Data

Solvent	Estimated Solubility	Remarks
DMSO	> 10 mg/mL	DMSO is the recommended solvent for preparing concentrated stock solutions.
Water	< 0.1 mg/mL	The dye is sparingly soluble in water, often leading to aggregation.
PBS (pH 7.4)	< 0.1 mg/mL	Similar to water, solubility is very limited in aqueous buffers.

Note: The values presented are estimates for a typical non-sulfonated cyanine dye and should be empirically verified for specific applications.

Experimental Protocols

Preparation of a Concentrated Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of IR 754 Carboxylic Acid in DMSO.

Materials:

• IR 754 Carboxylic Acid (MW: ~580.51 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Vortex mixer

• Microcentrifuge tubes

• Calibrated micropipettes

Procedure:

• Weighing the Dye: Accurately weigh out a small amount of IR 754 Carboxylic Acid (e.g., 1 mg) and place it in a microcentrifuge tube.

• Calculating DMSO Volume: Calculate the required volume of DMSO to achieve a 10 mM concentration.

  • Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

  • For 1 mg of dye: Volume = (0.001 g / 580.51 g/mol ) / 0.010 mol/L ≈ 0.000172 L = 172 µL

• Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the dye.

• Mixing: Vortex the solution thoroughly for several minutes to ensure complete dissolution. Gentle warming (e.g., to 37°C) can aid dissolution but should be done with caution to avoid degradation.

• Storage: Store the stock solution in a tightly sealed container, protected from light, at -20°C.

Visualizations

Experimental Workflow: Preparation for Cell Staining

The following diagram illustrates a typical workflow for preparing IR 754 Carboxylic Acid for a cell staining experiment.

Workflow for IR 754 Carboxylic Acid in cell staining.

Conceptual Signaling Pathway: Targeted Photodynamic Therapy

This diagram illustrates a conceptual signaling pathway for the use of an antibody-drug conjugate (ADC) involving IR 754 Carboxylic Acid in targeted photodynamic therapy (PDT).

Conceptual pathway for targeted photodynamic therapy.

Conclusion

IR 754 Carboxylic Acid is a valuable near-infrared fluorescent dye for researchers in various life science disciplines. While its poor aqueous solubility presents a challenge, this can be effectively managed by using DMSO for initial dissolution to create concentrated stock solutions. The carboxylic acid functionality provides a versatile handle for conjugation to a wide array of biomolecules, enabling applications in targeted imaging, drug delivery, and diagnostics. The protocols and conceptual frameworks provided in this guide offer a solid foundation for the successful implementation of IR 754 Carboxylic Acid in research and development.

References

• 1. IR 754 Carboxylic Acid | 2311980-68-2 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]

IR-754 Carboxylic Acid: A Technical Guide for Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR-754 Carboxylic Acid is a near-infrared (NIR) heptamethine cyanine (B1664457) dye characterized by its vibrant green to dark green crystalline appearance. As a member of the cyanine dye family, it possesses unique photophysical properties, including strong absorption and fluorescence in the NIR spectrum, typically between 700 and 800 nm.[1][2] This region, often referred to as the "optical window" for biological tissues, allows for deeper light penetration with minimal autofluorescence, making IR-754 and its analogues highly valuable for in vivo applications.[2] The presence of a carboxylic acid group provides a reactive handle for conjugation to various biomolecules and nanoparticles, further expanding its utility in biomedical research.[3] This guide details the fundamental applications of IR-754 Carboxylic Acid and its close analogues in bioimaging, photodynamic therapy (PDT), and drug delivery, providing insights into experimental design and data interpretation.

Core Properties

While specific quantitative data for IR-754 Carboxylic Acid is not extensively published, its properties can be inferred from its chemical class and data available for structurally similar heptamethine cyanine dyes.

Property	Value/Range	Notes
Molecular Formula	C₃₀H₃₃IN₂O₂	[4]
Molecular Weight	580.51 g/mol	[4]
CAS Number	2311980-68-2	[4]
Appearance	Green to Dark green powder/crystal	[4]
Absorption Max (λmax)	~745-750 nm (in Methanol)	Data for IR-754. The exact λmax can vary depending on the solvent and local environment.
Emission Max (λem)	~770-800 nm	Estimated based on typical Stokes shift for cyanine dyes.
Extinction Coefficient	> 200,000 M⁻¹cm⁻¹	Typical for heptamethine cyanine dyes, indicating strong light absorption.
Quantum Yield	Low to moderate	Highly dependent on the molecular environment; aggregation often leads to quenching.
Solubility	Soluble in organic solvents (e.g., DMSO, DMF, Methanol), poorly soluble in water.	The carboxylic acid group provides some aqueous solubility at higher pH.

Key Research Applications

The unique properties of IR-754 Carboxylic Acid and its analogues make them powerful tools in several areas of biomedical research.

Near-Infrared (NIR) Fluorescence Imaging

The strong absorption and emission in the NIR window make IR-754 an excellent candidate for a fluorescent probe in both in vitro and in vivo imaging. Its carboxylic acid group allows for covalent conjugation to targeting moieties such as antibodies, peptides, or small molecules, enabling specific visualization of biological targets.

This protocol outlines a general procedure for staining cells with a NIR dye like IR-754 Carboxylic Acid for fluorescence microscopy.

• Cell Culture: Plate cells of interest in a suitable culture vessel (e.g., glass-bottom dish or multi-well plate) and grow to the desired confluency.

• Dye Preparation: Prepare a stock solution of IR-754 Carboxylic Acid (e.g., 1-10 mM) in anhydrous DMSO. Protect the solution from light.

• Staining Solution: Dilute the stock solution in serum-free cell culture medium or phosphate-buffered saline (PBS) to a final working concentration (typically 1-10 µM). The optimal concentration should be determined empirically.

• Cell Staining: Remove the culture medium from the cells and wash once with PBS. Add the staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Washing: Remove the staining solution and wash the cells 2-3 times with PBS to remove unbound dye.

• Imaging: Add fresh culture medium or PBS to the cells. Image the cells using a fluorescence microscope equipped with appropriate NIR excitation and emission filters (e.g., Excitation: ~740 nm, Emission: ~780 nm long-pass).

Experimental workflow for in vitro cell staining with IR-754 Carboxylic Acid.

Photodynamic Therapy (PDT)

Upon excitation with NIR light, heptamethine cyanine dyes can generate reactive oxygen species (ROS), such as singlet oxygen, which are cytotoxic to nearby cells. This property makes them promising photosensitizers for PDT, a minimally invasive therapeutic approach for cancer and other diseases.

Mechanism of action for IR-754 Carboxylic Acid in photodynamic therapy.

Drug Delivery and Theranostics

The carboxylic acid functionality of IR-754 allows for its incorporation into various nanocarrier systems, such as liposomes, polymeric nanoparticles, and micelles. These nanoparticles can be loaded with therapeutic agents, and the dye serves a dual purpose: as an imaging agent to track the biodistribution of the nanoparticles and as a photosensitizer for PDT or a photothermal agent for photothermal therapy (PTT). This combination of therapy and diagnostics is known as theranostics.

This protocol describes a common method for encapsulating a hydrophobic dye like IR-754 into polymeric nanoparticles.

• Organic Phase Preparation: Dissolve a biocompatible polymer (e.g., PLGA) and IR-754 Carboxylic Acid in a volatile organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Aqueous Phase Preparation: Prepare an aqueous solution containing a surfactant (e.g., polyvinyl alcohol (PVA) or poloxamer).

• Emulsification: Add the organic phase to the aqueous phase and emulsify using high-speed homogenization or sonication to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours to allow the organic solvent to evaporate, leading to the formation of solid nanoparticles.

• Nanoparticle Collection: Collect the nanoparticles by centrifugation.

• Washing: Wash the nanoparticles several times with deionized water to remove excess surfactant and unencapsulated dye.

• Resuspension and Storage: Resuspend the purified nanoparticles in an appropriate buffer or lyoprotectant solution for storage or further use.

Workflow for the formulation of IR-754 loaded polymeric nanoparticles.

Conclusion

IR-754 Carboxylic Acid is a versatile near-infrared dye with significant potential in biomedical research. Its favorable photophysical properties, coupled with the ability to be conjugated to various molecules and incorporated into nanocarriers, make it a valuable tool for advanced imaging, targeted therapies like PDT, and the development of next-generation theranostic platforms. Further research into its specific photophysical parameters and biological interactions will continue to expand its applications in the fields of drug development and molecular medicine.

References

• 1. Near-Infrared Heptamethine Cyanine Dyes for Nanoparticle-Based Photoacoustic Imaging and Photothermal Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Heptamethine Cyanine–Based Application for Cancer Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Photouncaging of Carboxylic Acids from Cyanine Dyes with Near‐Infrared Light - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for IR 754 Carboxylic Acid Protein Conjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Near-infrared (NIR) fluorescent dyes, such as IR 754, are invaluable tools in biological research and drug development. Their emission in the NIR window (700-900 nm) allows for deep tissue penetration and reduced autofluorescence from biological samples, making them ideal for in vivo imaging and other sensitive applications. This document provides a detailed protocol for the conjugation of IR 754 Carboxylic Acid to proteins, a crucial step for creating targeted fluorescent probes. The primary method described is the two-step carbodiimide (B86325) reaction, which activates the carboxylic acid group for subsequent reaction with primary amines on the protein.

Principle of Conjugation

The conjugation of IR 754 Carboxylic Acid to a protein is typically achieved through a two-step process involving carbodiimide chemistry.[1][2]

• Activation of Carboxylic Acid: The carboxylic acid group on the IR 754 dye is activated using a carbodiimide, most commonly 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS. This reaction forms a semi-stable NHS ester of the dye.[3][4]

• Reaction with Primary Amines: The IR 754-NHS ester is then reacted with the target protein. The NHS ester readily reacts with primary amine groups (-NH2) present on the protein, primarily on the side chains of lysine (B10760008) residues and the N-terminus, to form a stable amide bond.[3][5] This covalent linkage permanently attaches the fluorescent dye to the protein.

Quantitative Data Summary

Successful protein conjugation is dependent on several quantitative parameters. The following tables summarize key data for consideration.

Table 1: Molar Ratios and Reaction Conditions

Parameter	Recommended Value	Notes
Dye:Protein Molar Ratio	5:1 to 20:1	The optimal ratio should be determined empirically for each protein. Higher ratios can lead to over-labeling and potential protein precipitation or loss of function.[6]
EDC:Dye Molar Ratio	1.5:1 to 2:1	Sufficient EDC is required to activate the carboxylic acid.
NHS:Dye Molar Ratio	1.5:1 to 2:1	NHS stabilizes the activated intermediate, increasing conjugation efficiency.
Reaction pH (Activation)	6.0	Optimal pH for EDC/NHS activation of the carboxylic acid.
Reaction pH (Conjugation)	7.2 - 8.5	Slightly basic pH deprotonates primary amines, facilitating their reaction with the NHS ester.[5][7]
Reaction Temperature	Room Temperature	Mild conditions help to preserve the protein's structure and function.
Reaction Time (Activation)	15 - 30 minutes	Sufficient time for the formation of the NHS ester.
Reaction Time (Conjugation)	1 - 2 hours (or overnight at 4°C)	Longer incubation times can increase conjugation efficiency.[2]

Table 2: Spectroscopic Properties for Characterization (Approximation)

Parameter	Value	Reference
IR 754 Molecular Weight	580.50 g/mol	[8]
Typical Protein (IgG) Molecular Weight	~150,000 g/mol
Approx. Molar Extinction Coefficient (ε) of Dye at ~750 nm	260,000 M⁻¹cm⁻¹	Value for IRDye® 750, a spectrally similar dye.[9]
Approx. Correction Factor (CF₂₈₀) of Dye	0.08	Value for a spectrally similar dye.

Experimental Protocols

Materials and Reagents

• Protein to be labeled (e.g., antibody) in an amine-free buffer (e.g., PBS)

• IR 754 Carboxylic Acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS) or Sulfo-NHS

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction Buffer: 0.1 M MES, pH 6.0

• Conjugation Buffer: 0.1 M Phosphate Buffer or Bicarbonate Buffer, pH 8.0-8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.5

• Purification column (e.g., Sephadex G-25)

• Spectrophotometer

Experimental Workflow Diagram

Caption: Workflow for IR 754 Carboxylic Acid protein conjugation.

Detailed Protocol

1. Preparation of Reagents:

• Protein Solution: Prepare the protein at a concentration of 1-10 mg/mL in an amine-free buffer such as Phosphate Buffered Saline (PBS). Buffers containing primary amines like Tris are not recommended as they will compete in the reaction.[10]

• IR 754 Carboxylic Acid Stock Solution: Dissolve the IR 754 Carboxylic Acid in anhydrous DMSO or DMF to a concentration of 10 mg/mL.

• EDC/NHS Solution: Immediately before use, prepare a solution of EDC and NHS in the Reaction Buffer (0.1 M MES, pH 6.0) at a concentration of 10 mg/mL each.

2. Activation of IR 754 Carboxylic Acid:

• In a microcentrifuge tube, combine the desired volume of IR 754 Carboxylic Acid stock solution with the freshly prepared EDC/NHS solution. The molar ratio of Dye:EDC:NHS should be approximately 1:1.5:1.5.

• Incubate the mixture for 15-30 minutes at room temperature, protected from light.

3. Protein Conjugation:

• Adjust the pH of the protein solution to 8.0-8.5 by adding a small volume of 1 M bicarbonate buffer.

• Add the activated IR 754-NHS ester solution to the protein solution. A typical starting molar excess of dye to protein is 10:1.

• Incubate the reaction for 1-2 hours at room temperature with gentle stirring or for a more controlled reaction, overnight at 4°C.

4. Quenching the Reaction:

• To stop the reaction, add the Quenching Buffer (1 M Tris-HCl, pH 8.5) to a final concentration of 50-100 mM.

• Incubate for 30 minutes at room temperature.

5. Purification of the Conjugate:

• Separate the labeled protein from unreacted dye and byproducts using a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with PBS.

• Collect the fractions containing the colored, labeled protein.

6. Characterization of the Conjugate:

• Measure Absorbance: Using a spectrophotometer, measure the absorbance of the purified conjugate at 280 nm (for protein) and at the absorbance maximum of the dye (~750 nm for IR 754).

• Calculate Degree of Labeling (DOL): The DOL is the average number of dye molecules conjugated per protein molecule. It can be calculated using the following formulas:

  • Protein Concentration (M) = [A₂₈₀ - (Aₘₐₓ × CF₂₈₀)] / ε_protein

  • Dye Concentration (M) = Aₘₐₓ / ε_dye

  • DOL = Dye Concentration / Protein Concentration

  Where:

  • A₂₈₀ = Absorbance at 280 nm

  • Aₘₐₓ = Absorbance at ~750 nm

  • CF₂₈₀ = Correction factor for dye absorbance at 280 nm (use ~0.08 as an estimate)[11]

  • ε_protein = Molar extinction coefficient of the protein at 280 nm (e.g., ~210,000 M⁻¹cm⁻¹ for IgG)[1]

  • ε_dye = Molar extinction coefficient of the dye at its λₘₐₓ (use ~260,000 M⁻¹cm⁻¹ as an estimate)[9]

  An ideal DOL for antibodies is typically between 2 and 10.[1]

7. Storage:

• Store the purified IR 754-protein conjugate at 4°C, protected from light. For long-term storage, consider adding a stabilizing agent like BSA (if it does not interfere with downstream applications) and a preservative such as sodium azide.

Application Example: EGFR-Targeted Tumor Imaging

IR 754-conjugated antibodies are frequently used for in vivo imaging of tumors. For instance, an antibody targeting the Epidermal Growth Factor Receptor (EGFR), which is overexpressed in many cancers, can be labeled with IR 754.[3][7] When introduced in vivo, the labeled antibody will preferentially accumulate at the tumor site, allowing for non-invasive visualization and monitoring through near-infrared fluorescence imaging.

EGFR Signaling Pathway

References

• 1. In Vivo Imaging of Xenograft Tumors Using an Epidermal Growth Factor Receptor-Specific Affibody Molecule Labeled with a Near-infrared Fluorophore - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IR 754 Carboxylic Acid - Immunomart [immunomart.com]
• 3. Near infrared fluorescence imaging of EGFR expression in vivo using IRDye800CW-nimotuzumab - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A novel near-infrared EGFR targeting probe for metastatic lymph node imaging in preclinical mouse models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. IR 754 Carboxylic Acid - Starshinechemical [starshinechemical.com]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. Near infrared fluorescence imaging of EGFR expression in vivo using IRDye800CW-nimotuzumab - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemscene.com [chemscene.com]
• 9. researchgate.net [researchgate.net]
• 10. IR 754 Carboxylic Acid | 2311980-68-2 | TCI Deutschland GmbH [tcichemicals.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Conjugating IR 754 Carboxylic Acid to Antibodies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The covalent attachment of near-infrared (NIR) fluorophores, such as IR 754, to antibodies is a critical process for a variety of research and clinical applications, including immunofluorescence, flow cytometry, Western blotting, and in vivo imaging.[1][2][3] NIR dyes are particularly advantageous due to deeper tissue penetration and lower autofluorescence, leading to higher signal-to-noise ratios.[1][4]

This document provides a detailed protocol for the conjugation of IR 754 Carboxylic Acid to antibodies. The method is based on the widely used carbodiimide (B86325) crosslinker chemistry, which involves a two-step process. First, the carboxylic acid group of the IR 754 dye is activated using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysulfosuccinimide (sulfo-NHS) to form a semi-stable amine-reactive sulfo-NHS ester.[5][6][7] This activated ester then readily reacts with primary amine groups (the ε-amino groups of lysine (B10760008) residues) on the antibody to form a stable amide bond.[][]

This two-step method is preferred as it increases the efficiency of the conjugation reaction and reduces the likelihood of antibody polymerization, which can be a side reaction when using EDC alone.[6] The resulting antibody-dye conjugates can be purified and characterized to determine the degree of labeling (DOL), which is a crucial parameter for ensuring optimal performance in downstream applications.[][10]

Reaction Chemistry and Workflow

The conjugation process follows a straightforward chemical pathway. EDC first reacts with the carboxylic acid on the IR 754 dye to form a highly reactive O-acylisourea intermediate.[5][7] This intermediate is susceptible to hydrolysis, making it unstable in aqueous solutions. The addition of sulfo-NHS allows for the formation of a more stable sulfo-NHS ester.[5][6] This amine-reactive ester is then added to the antibody solution, where it couples with lysine residues to form the final, stable conjugate.[]

Caption: Overall experimental workflow for conjugating IR 754 Carboxylic Acid to an antibody.

Materials and Equipment

Reagents

• Antibody of interest (in an amine-free buffer like PBS)

• IR 754 Carboxylic Acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysulfosuccinimide (sulfo-NHS)

• Activation Buffer: 50 mM MES (2-(N-morpholino)ethanesulfonic acid), pH 6.0[6]

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2-8.5[6][]

• Quenching Solution (optional): 1 M Tris-HCl, pH 8.0, or 1 M Glycine[11][12]

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Purification/Storage Buffer: PBS, pH 7.4

• Size-Exclusion Chromatography resin (e.g., Sephadex G-25) or pre-packed spin columns[10]

Equipment

• Microcentrifuge tubes

• Pipettes and tips

• Vortex mixer

• Rotator or shaker

• UV-Vis Spectrophotometer

• Chromatography columns or centrifuge for spin columns

Experimental Protocols

Protocol 1: Antibody Preparation

It is critical to ensure the antibody is in a suitable buffer and at an optimal concentration before starting the conjugation.

• Buffer Exchange: If the antibody solution contains primary amines (e.g., Tris or glycine) or stabilizing proteins (e.g., BSA or gelatin), it must be purified.[10] Dialyze the antibody against 1X PBS, pH 7.4, or use an antibody purification kit or spin column to exchange the buffer.[11][13]

• Concentration Adjustment: For optimal labeling, adjust the antibody concentration to 2-10 mg/mL in PBS.[10] Conjugation efficiency is significantly reduced at concentrations below 2 mg/mL.[10]

• Purity Check: Measure the absorbance of the purified antibody solution at 280 nm (A280) to determine the concentration.

Protocol 2: Two-Step Conjugation of IR 754 Carboxylic Acid to Antibody

This protocol is divided into two main parts: activation of the dye and conjugation to the antibody.

Part A: Activation of IR 754 Carboxylic Acid

• Prepare Reagents: Immediately before use, prepare fresh solutions of EDC and sulfo-NHS in Activation Buffer (50 mM MES, pH 6.0). EDC is susceptible to hydrolysis and should be handled quickly.[6]

• Dissolve Dye: Dissolve the IR 754 Carboxylic Acid in a small amount of anhydrous DMSO or DMF to create a stock solution (e.g., 10 mM).

• Activation Reaction:

  • In a microcentrifuge tube, combine the IR 754 Carboxylic Acid solution with a molar excess of EDC and sulfo-NHS. A common starting point is a 1:1:1 molar ratio of dye:EDC:sulfo-NHS, though optimization may be required.

  • Incubate the mixture for 15-30 minutes at room temperature with gentle mixing to form the amine-reactive sulfo-NHS ester.[6]

Part B: Conjugation to Antibody

• Adjust pH: If necessary, adjust the pH of the prepared antibody solution to between 7.2 and 8.5 using a suitable buffer, such as sodium bicarbonate, to facilitate the reaction with primary amines.[][12]

• Add Activated Dye: Add the freshly prepared, activated IR 754 sulfo-NHS ester solution to the antibody solution.

• Molar Ratio: The optimal molar ratio of dye to antibody depends on the specific antibody and dye, but a starting point of a 10:1 to 20:1 molar excess of dye to antibody is recommended.[10][14] Over-labeling can lead to reduced antibody binding affinity and fluorescence quenching, while under-labeling may result in a weak signal.[][10]

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, or overnight at 4°C, with gentle stirring or rotation, protected from light.[][15]

• Quenching (Optional): To stop the reaction, a quenching reagent like Tris or glycine (B1666218) can be added to a final concentration of 50-100 mM.[12] This step consumes any unreacted sulfo-NHS esters. Incubate for an additional 15-30 minutes.[11][12]

Caption: Protocol workflow for the two-step conjugation of IR 754 to an antibody.

Protocol 3: Purification of the Antibody-Dye Conjugate

Purification is essential to remove unconjugated dye and other reaction components.

• Column Preparation: Prepare a size-exclusion chromatography column (e.g., Sephadex G-25) according to the manufacturer's instructions. Equilibrate the column with PBS, pH 7.4.[10]

• Sample Loading: Carefully load the conjugation reaction mixture onto the center of the column.[10]

• Elution: Add PBS to the column to begin the separation. The larger antibody-dye conjugates will elute first, while the smaller, unconjugated dye molecules will be retained longer.

• Fraction Collection: Collect the colored fractions that contain the desired conjugate.[10] The purified conjugate should be stored at 4°C, protected from light. For long-term storage, consider adding a preservative like sodium azide (B81097) and storing at -20°C.

Alternatively, commercially available spin columns designed for antibody purification can be used for a faster and more convenient purification process.[11]

Protocol 4: Characterization of the Conjugate

The Degree of Labeling (DOL), or dye-to-antibody ratio, is a critical quality attribute. The optimal DOL for most antibodies is between 2 and 10.[10]

• Spectrophotometric Measurement:

  • Dilute a small amount of the purified conjugate in PBS.

  • Measure the absorbance at 280 nm (A280), which corresponds to the protein concentration.

  • Measure the absorbance at the maximum absorbance wavelength for IR 754 (Amax, typically around 754 nm).

• DOL Calculation: The DOL is calculated using the Beer-Lambert law.

  • Step 1: Calculate the molar concentration of the antibody.

    • First, correct the A280 reading for the dye's contribution at that wavelength:

      • Corrected A280 = A280 - (Amax * CF)

      • Where CF is the correction factor (A280/Amax) for the free dye. This value should be provided by the dye manufacturer or determined empirically.

    • Then, calculate the antibody concentration:

      • Antibody Conc. (M) = Corrected A280 / ε_protein

      • Where ε_protein is the molar extinction coefficient of the antibody at 280 nm (for a typical IgG, this is ~210,000 M⁻¹cm⁻¹).

  • Step 2: Calculate the molar concentration of the dye.

    • Dye Conc. (M) = Amax / ε_dye

    • Where ε_dye is the molar extinction coefficient of IR 754 at its Amax.

  • Step 3: Calculate the DOL.

    • DOL = Dye Conc. (M) / Antibody Conc. (M)

Data Presentation

Quantitative data from the conjugation and characterization process should be recorded systematically.

Parameter	Description	Recommended Value/Range	Observed Value
Antibody Concentration	Initial concentration for conjugation.	2 - 10 mg/mL[10]
Dye:Antibody Molar Ratio	Molar excess of dye used in the reaction.	5:1 to 20:1[10]
A280 (Corrected)	Absorbance of the conjugate at 280 nm, corrected for dye absorbance.	-
Amax (at ~754 nm)	Absorbance of the conjugate at the dye's λmax.	-
Degree of Labeling (DOL)	Moles of dye per mole of antibody.	2 - 10[10]
Final Conjugate Yield	Total amount of purified conjugate recovered.	> 80%

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low DOL	- Antibody concentration too low.- Inactive EDC/sulfo-NHS.- Incorrect buffer pH.- Insufficient molar ratio of dye.	- Concentrate antibody to >2 mg/mL.- Use fresh, high-quality EDC and sulfo-NHS.- Ensure activation is at pH ~6.0 and conjugation is at pH 7.2-8.5.- Increase the dye:antibody molar ratio.
High DOL / Precipitation	- Excessive dye:antibody molar ratio.- Over-labeling leading to aggregation.	- Reduce the molar excess of dye in the reaction.- Decrease the reaction time or temperature.
Low Conjugate Recovery	- Inefficient purification.- Antibody precipitation.	- Ensure proper equilibration and running of the chromatography column.- Check for precipitation during the reaction; if present, troubleshoot DOL.
No Conjugation	- Presence of primary amines (Tris, glycine) in the antibody buffer.	- Perform thorough buffer exchange of the antibody into an amine-free buffer like PBS before starting.

References

• 1. High Performance Near-Infrared Fluorescent Secondary Antibodies for Immunofluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lifesciences.vn [lifesciences.vn]
• 3. research.rug.nl [research.rug.nl]
• 4. researchgate.net [researchgate.net]
• 5. Enhancing conjugation rate of antibodies to carboxylates: Numerical modeling of conjugation kinetics in microfluidic channels and characterization of chemical over-exposure in conventional protocols by quartz crystal microbalance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 7. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 10. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 11. furthlab.xyz [furthlab.xyz]
• 12. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 13. Antibody Purification Methods | Thermo Fisher Scientific - HK [thermofisher.com]
• 14. Antibody Labeling with Fluorescent Dyes Using Magnetic Protein A and Protein G Beads - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Application Notes: IR 754 Carboxylic Acid for In Vivo Imaging in Mice

Audience: Researchers, scientists, and drug development professionals.

Introduction

Near-infrared (NIR) fluorescence imaging is a powerful modality for non-invasive monitoring of biological processes in small animals. The NIR window, typically between 700 and 900 nm, offers significant advantages for in vivo studies, including deeper tissue penetration due to reduced light absorption by biological molecules like hemoglobin and water, and lower autofluorescence, which leads to a higher signal-to-background ratio.[1][2] Cyanine (B1664457) dyes are a prominent class of fluorophores used in this range due to their high molar absorptivity, strong fluorescence, and good photostability.[3][4]

IR 754 Carboxylic Acid is a heptamethine cyanine dye that absorbs and emits in the NIR-I window. The carboxylic acid functional group serves as a reactive handle, enabling the covalent conjugation of the dye to various biomolecules, such as antibodies, peptides, or nanoparticles. This allows researchers to create targeted probes to visualize specific cells, tissues, or biological pathways in vivo.

Data Presentation

Table 1: Typical Optical and Physical Properties of IR 754 Class Dyes

Property	Typical Value	Notes
Excitation Maximum (λex)	~745 - 755 nm	The exact maximum can vary depending on the solvent and conjugation state.[5]
Emission Maximum (λem)	~770 - 810 nm	The emission peak is suitable for detection with standard in vivo imaging systems.[5]
Molar Extinction Coeff. (ε)	>200,000 M⁻¹cm⁻¹	High molar extinction coefficients are characteristic of cyanine dyes, leading to bright signals.[6]
Reactive Group	Carboxylic Acid (-COOH)	Enables conjugation to primary amines (e.g., lysine (B10760008) residues on proteins) via amide bond formation.
Solubility	Soluble in organic solvents (DMSO, DMF)	Stock solutions are typically prepared in anhydrous DMSO before conjugation.

Note: The exact optical properties should be confirmed from the manufacturer's specification sheet for the specific batch of dye being used.

Table 2: General Biodistribution Profile of Unconjugated Cyanine Dyes in Mice

Organ	Relative Signal Intensity (24h post-injection)	Clearance Pathway
Liver	+++	Cyanine dyes typically exhibit high uptake in the liver and are cleared via the hepatobiliary route.[7][8]
Spleen	++	Accumulation in organs of the reticuloendothelial system (RES) is common.[8]
Kidneys	+	Some renal clearance may occur, though it is typically secondary to hepatic clearance for this class of dye.[5]
Lungs	+	Minor, transient signal may be observed shortly after injection.
GI Tract	++	Signal in the gastrointestinal tract is expected due to hepatobiliary excretion.[6][8]

Note: Biodistribution is highly dependent on the specific chemical structure of the dye and the molecule it is conjugated to. For example, conjugation to a targeting antibody will significantly alter this profile.[9]

Experimental Protocols

Protocol 1: Conjugation of IR 754 Carboxylic Acid to an Antibody

This protocol describes the covalent labeling of an antibody with IR 754 Carboxylic Acid using N-hydroxysuccinimide (NHS) ester chemistry. This involves activating the carboxylic acid group to form an NHS ester, which then readily reacts with primary amines on the antibody.

Materials:

• IR 754 Carboxylic Acid

• Antibody (0.5-3.0 mg/mL in amine-free buffer, e.g., PBS pH 7.4).[9]

• Anhydrous Dimethylsulfoxide (DMSO)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• Reaction Buffer: 100 mM Sodium Bicarbonate, pH 8.0-8.5.[]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification: Sephadex G-25 size-exclusion column or dialysis cassette (10K MWCO).[]

Procedure:

• Prepare Antibody:

  • Ensure the antibody is in an amine-free buffer (e.g., PBS). Buffers containing Tris or glycine (B1666218) will compete with the reaction.

  • Adjust the pH of the antibody solution to 8.0-8.5 using the Reaction Buffer.[]

• Prepare Dye Stock Solution:

  • Dissolve IR 754 Carboxylic Acid in anhydrous DMSO to a final concentration of 10 mM.[11] This solution should be prepared immediately before use.

• Activate Carboxylic Acid (if not using a pre-activated dye):

  • This step can be skipped if using a pre-made NHS ester version of the dye.

  • In a separate microfuge tube, combine IR 754 Carboxylic Acid, EDC, and NHS in a 1:1.2:1.2 molar ratio in anhydrous DMSO.

  • Allow the reaction to proceed for 1 hour at room temperature in the dark to form the IR 754-NHS ester.

• Conjugation Reaction:

  • Add the activated IR 754-NHS ester solution to the pH-adjusted antibody solution. A starting molar ratio of 10:1 (dye:antibody) is recommended.[11]

  • Incubate the reaction for 1-2 hours at room temperature with gentle stirring, protected from light.[12]

• Purification:

  • Remove unreacted dye by passing the solution through a pre-equilibrated Sephadex G-25 column.[11][12] The first colored band to elute will be the antibody-dye conjugate.

  • Alternatively, perform dialysis against PBS at 4°C with several buffer changes.

• Characterization (Degree of Labeling - DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and ~754 nm (for the dye).

  • Calculate the protein concentration and DOL using the formulas provided by the dye manufacturer, which account for the dye's absorbance at 280 nm.[11] An optimal DOL for in vivo imaging is typically between 1.5 and 3.[9]

Caption: Workflow for conjugating IR 754 Carboxylic Acid to an antibody.

Protocol 2: In Vivo Fluorescence Imaging in Mice

This protocol provides a general workflow for imaging mice following the administration of an IR 754-labeled probe.

Materials:

• IR 754-conjugated probe, diluted in sterile PBS.

• Athymic nude mice (nu/nu) are recommended to minimize light scatter from fur.[9]

• Anesthesia machine with isoflurane (B1672236).

• In vivo fluorescence imaging system (e.g., IVIS Spectrum) equipped with appropriate filters.

• Heating pad to maintain mouse body temperature.

• Insulin syringes (28-32 gauge).[9]

Procedure:

• Animal Preparation:

  • Anesthetize the mouse using 1-3% isoflurane in oxygen.[5]

  • If not using hairless mice, remove the fur from the area to be imaged using clippers or a depilatory cream.[9]

  • Position the mouse on the imaging system's stage, which should be heated to 37°C.

• Probe Administration:

  • Administer the IR 754-probe via the desired route. Intravenous (tail vein) injection is common for systemic delivery.

  • Refer to Table 3 for recommended injection volumes.[9] A typical starting dose for a labeled antibody is 50 µg.[9]

• Fluorescence Imaging:

  • Acquire a baseline, pre-injection image of the mouse.

  • Following injection, acquire images at multiple time points (e.g., 1h, 4h, 24h, 48h).[5] The optimal time course depends on the probe's pharmacokinetics.[9]

  • Use an excitation filter around 745 nm and an emission filter around 800-820 nm.[5]

  • Set the exposure time and binning to achieve a good signal without saturation.

• Ex Vivo Biodistribution:

  • At the final time point, humanely euthanize the mouse.

  • Dissect the major organs (liver, spleen, kidneys, lungs, heart, tumor, etc.).

  • Arrange the organs in the imaging chamber and acquire a final fluorescence image to confirm the in vivo signal distribution.[8]

• Data Analysis:

  • Use the system's software to draw Regions of Interest (ROI) over the target tissue (e.g., tumor) and other organs.

  • Quantify the average radiant efficiency [p/s/cm²/sr]/[µW/cm²] within each ROI to determine probe accumulation and clearance.

Caption: General workflow for in vivo and ex vivo imaging in mice.

Table 3: Recommended Injection Volumes in Mice (~25g)

Route of Administration	Recommended Volume	Maximum Volume
Intravenous (IV)	50 - 125 µL	200 µL
Intraperitoneal (IP)	500 µL	2 mL
Subcutaneous (SC)	100 - 250 µL	1 mL
Data adapted from Thermo Fisher Scientific recommendations.[9]

Data Analysis and Interpretation

Caption: Logical workflow for quantitative analysis of in vivo imaging data.

References

• 1. Near-infrared Molecular Probes for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Near Infrared (NIR) Fluorescent Dyes | Fluorescent Dyes | Tocris Bioscience [tocris.com]
• 3. NIR Dyes for Bioimaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Near-Infrared (NIR) Dyes | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 5. Multimeric Near IR–MR Contrast Agent for Multimodal In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, Optical Properties, and In Vivo Biodistribution Performance of Polymethine Cyanine Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Small Animal In vivo Imaging FAQs | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 12. Conjugation of Fluorochromes to Monoclonal Antibodies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Live Cell Imaging with IR 754 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

IR 754 Carboxylic Acid is a near-infrared (NIR) fluorescent dye belonging to the heptamethine cyanine (B1664457) class. Dyes in the NIR spectrum (700-1000 nm) offer significant advantages for live-cell imaging, including deeper tissue penetration, reduced phototoxicity, and lower background autofluorescence compared to traditional visible light fluorophores.[1][2][3] The carboxylic acid functional group provides a site for potential conjugation to biomolecules, expanding its utility in targeted imaging applications. These application notes provide a comprehensive guide for the use of IR 754 Carboxylic Acid in live-cell imaging, including detailed protocols and recommendations for optimization.

Physicochemical and Spectral Data

A summary of the key properties of IR 754 Carboxylic Acid is presented below. This data is essential for designing imaging experiments and selecting appropriate filter sets.

Property	Value	Reference(s)
Chemical Formula	C₃₀H₃₃IN₂O₂	[4]
Molecular Weight	580.50 g/mol	[5]
CAS Number	2311980-68-2	[4]
Appearance	Green to dark green powder/crystal
Purity (HPLC)	>80.0%
Maximum Excitation (λmax)	745 - 750 nm (in methanol)
Maximum Emission (λem)	~770 - 800 nm (estimated)	N/A
Solubility	Soluble in organic solvents (e.g., DMSO, DMF)	[1]

Note: The maximum emission wavelength is an estimation based on the typical Stokes shift for similar cyanine dyes. It is highly recommended to determine the optimal excitation and emission settings empirically on your specific imaging system.

Experimental Protocols

Preparation of Stock Solution

It is crucial to prepare a concentrated stock solution of IR 754 Carboxylic Acid that can be diluted to the final working concentration.

Materials:

• IR 754 Carboxylic Acid powder

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or N,N-Dimethylformamide (DMF)

• Microcentrifuge tubes

• Vortex mixer

Protocol:

• Allow the IR 754 Carboxylic Acid powder to equilibrate to room temperature before opening to prevent moisture condensation.

• Prepare a 1-10 mM stock solution by dissolving the dye in a suitable organic solvent such as DMSO or DMF. For example, to prepare a 1 mM stock solution, dissolve 0.58 mg of the dye in 1 mL of anhydrous DMSO.

• Vortex the solution thoroughly to ensure the dye is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C, protected from light. When stored properly, the solution should be stable for several months.

Live-Cell Staining Protocol

This protocol provides a general guideline for staining live cells with IR 754 Carboxylic Acid. The optimal conditions, including dye concentration and incubation time, will depend on the cell type and experimental goals and should be determined empirically.

Materials:

• Cells cultured on glass-bottom dishes or coverslips suitable for imaging

• Complete cell culture medium

• Pre-warmed phosphate-buffered saline (PBS) or other suitable imaging buffer (e.g., HBSS)

• IR 754 Carboxylic Acid stock solution

Protocol:

• Culture cells to the desired confluency (typically 50-70%) on a suitable imaging vessel.

• Prepare the staining solution by diluting the IR 754 Carboxylic Acid stock solution into pre-warmed complete cell culture medium or imaging buffer. The final working concentration typically ranges from 0.1 to 10 µM. It is recommended to test a range of concentrations to find the optimal balance between signal intensity and potential cytotoxicity.

• Remove the existing culture medium from the cells.

• Wash the cells once with pre-warmed PBS.

• Add the staining solution to the cells and incubate at 37°C in a CO₂ incubator for 15-60 minutes. The optimal incubation time should be determined for each cell type and experimental condition.

• After incubation, remove the staining solution and wash the cells two to three times with pre-warmed imaging buffer to remove any unbound dye.

• Add fresh, pre-warmed imaging buffer to the cells. The cells are now ready for imaging.

Imaging Parameters

Microscope: A fluorescence microscope equipped with a NIR laser line for excitation and a detector sensitive to the NIR emission range is required. Excitation: Use an excitation source close to the dye's absorption maximum (e.g., 740-750 nm laser line). Emission: Use a long-pass filter suitable for collecting the emission signal (e.g., >770 nm). Objective: Use a high numerical aperture (NA) objective for optimal signal collection. Detector: A sensitive NIR camera (e.g., sCMOS, EMCCD) is recommended for detecting the fluorescence signal.

Optimization and Considerations

• Cytotoxicity: As with any fluorescent probe, it is essential to assess the potential cytotoxicity of IR 754 Carboxylic Acid on your specific cell line. This can be evaluated using standard cell viability assays (e.g., MTT, trypan blue exclusion) by treating cells with a range of dye concentrations and incubation times.

• Photostability: NIR dyes are generally more photostable than their visible-light counterparts. However, to minimize photobleaching and phototoxicity, it is advisable to use the lowest possible excitation laser power and exposure time that still provides an adequate signal-to-noise ratio.

• Cellular Localization: The cellular uptake and localization of IR 754 Carboxylic Acid have not been extensively characterized in the literature. The carboxylic acid group may influence its membrane permeability and intracellular distribution. Co-localization studies with organelle-specific markers may be necessary to determine its subcellular localization.

• Conjugation: The carboxylic acid moiety allows for the conjugation of IR 754 to proteins, antibodies, or other biomolecules through standard bioconjugation techniques (e.g., EDC/NHS chemistry). This enables the development of targeted probes for specific cellular structures or proteins.

Visualizations

The following diagrams illustrate a generic experimental workflow for live-cell imaging and a hypothetical signaling pathway that could be investigated using a targeted NIR probe.

Caption: Experimental workflow for live-cell imaging with IR 754 Carboxylic Acid.

Caption: Simplified MAPK/ERK signaling pathway, a potential target for imaging with a conjugated IR 754 probe.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. IR 754 Carboxylic Acid - Immunomart [immunomart.com]
• 5. Hybrid Imaging Agents for Pretargeting Applications Based on Fusarinine C—Proof of Concept - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Labeling Peptides with IR 754 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Near-infrared (NIR) fluorescently labeled peptides are invaluable tools in biomedical research and drug development. Their application spans high-sensitivity in vitro assays, cellular imaging, and in vivo studies, benefiting from the low autofluorescence of biological tissues in the NIR spectrum. IR 754 Carboxylic Acid is a heptamethine cyanine (B1664457) dye that absorbs and emits in the NIR range, making it an excellent candidate for labeling peptides for these applications.[1][2][3][4]

This document provides a detailed protocol for the conjugation of IR 754 Carboxylic Acid to peptides containing a primary amine (e.g., the N-terminus or the side chain of a lysine (B10760008) residue). The protocol is based on the widely used and robust N-hydroxysuccinimide (NHS) ester chemistry.

Principle of the Labeling Reaction

The labeling strategy involves a two-step process:

• Activation of IR 754 Carboxylic Acid: The carboxyl group of the dye is activated using a carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of N-hydroxysuccinimide (NHS). This reaction forms a semi-stable NHS ester of the dye.

• Conjugation to the Peptide: The amine-reactive NHS ester is then reacted with the primary amine on the peptide, forming a stable amide bond and releasing NHS as a byproduct. The reaction is typically performed in a buffer with a pH of 8.3-8.5 to ensure the primary amine is deprotonated and thus maximally nucleophilic.

Materials and Reagents

• Peptide with at least one primary amine

• IR 754 Carboxylic Acid (MW: 580.50 g/mol , CAS: 2311980-68-2)[5][6]

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl)

• N-hydroxysuccinimide (NHS)

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction Buffer: 0.1 M Sodium Bicarbonate buffer, pH 8.3-8.5 (or a similar amine-free buffer such as phosphate-buffered saline, PBS, adjusted to the appropriate pH)

• Quenching Solution (optional): 1 M Tris-HCl, pH 8.0 or 1.5 M Hydroxylamine, pH 8.5

• Purification Supplies: Reverse-phase high-performance liquid chromatography (RP-HPLC) system with a C18 column.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

• Characterization Equipment: Mass spectrometer (e.g., ESI-MS or MALDI-TOF) and UV-Vis spectrophotometer.

Experimental Protocols

Protocol 1: Two-Step Labeling of Peptides with IR 754 Carboxylic Acid

This protocol involves the pre-activation of the dye to form an NHS ester, followed by the reaction with the peptide.

1. Preparation of Reagents:

• Peptide Solution: Prepare a stock solution of the peptide in the Reaction Buffer at a concentration of 1-10 mg/mL.

• IR 754 Carboxylic Acid Solution: Immediately before use, dissolve the IR 754 Carboxylic Acid in anhydrous DMSO or DMF to a concentration of 10 mg/mL.

• EDC and NHS Solutions: Prepare stock solutions of EDC and NHS in anhydrous DMSO or DMF at a concentration of 10-20 mg/mL. These solutions should also be prepared fresh.

2. Activation of IR 754 Carboxylic Acid:

• In a microcentrifuge tube protected from light, combine the IR 754 Carboxylic Acid solution with a 1.2-fold molar excess of both EDC and NHS.

• Incubate the mixture at room temperature for 1-2 hours to allow for the formation of the NHS ester.

3. Conjugation Reaction:

• Add the activated IR 754-NHS ester solution to the peptide solution. A 5- to 15-fold molar excess of the activated dye over the peptide is a good starting point for optimization.

• Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C, protected from light and with gentle stirring or agitation.

4. Quenching the Reaction (Optional):

• To stop the reaction, add a quenching solution to a final concentration of 50-100 mM.

• Incubate for 30 minutes at room temperature. This step will hydrolyze any unreacted NHS ester.

Protocol 2: One-Pot Labeling of Peptides with IR 754 Carboxylic Acid

This simplified protocol combines the activation and conjugation steps in a single reaction vessel.

1. Preparation of Reagents:

• Prepare the peptide and IR 754 Carboxylic Acid solutions as described in Protocol 1.

2. Labeling Reaction:

• In a microcentrifuge tube, dissolve the peptide in the Reaction Buffer.

• Add the desired molar excess of IR 754 Carboxylic Acid (from the DMSO/DMF stock solution) to the peptide solution.

• Add a 1.5-fold molar excess of EDC and a 1.2-fold molar excess of NHS relative to the dye.

• Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C, protected from light and with gentle mixing.

3. Purification of the Labeled Peptide (for both protocols):

• The labeled peptide should be purified from unreacted dye and other reaction components using reverse-phase HPLC.[7][8][9]

• Column: A C18 column is suitable for most peptides.

• Mobile Phases:

  • A: 0.1% TFA in water

  • B: 0.1% TFA in acetonitrile

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30-60 minutes is a typical starting point. The gradient should be optimized based on the hydrophobicity of the peptide and the labeled product.

• Detection: Monitor the elution at the absorbance maximum of the peptide (typically 220 nm or 280 nm) and the absorbance maximum of IR 754 (approximately 750 nm).

• Collect the fractions containing the dual-absorbing peak, which corresponds to the labeled peptide.

• Lyophilize the purified fractions to obtain the final product as a powder.

Data Presentation

The following table summarizes key parameters for the peptide labeling reaction. These are starting recommendations and may require optimization for specific peptides.

Parameter	Recommended Range	Notes
Molar Excess of Dye	5 to 15-fold	A higher excess may be needed for less reactive peptides or to achieve a higher degree of labeling.
Molar Excess of EDC	1.5 to 2-fold (relative to dye)	Ensures efficient activation of the carboxylic acid.
Molar Excess of NHS	1.2 to 1.5-fold (relative to dye)	Stabilizes the activated ester and improves reaction efficiency.
Reaction pH	8.3 - 8.5	Optimal for the reaction between the NHS ester and primary amines.
Reaction Temperature	4°C to Room Temperature	Room temperature for faster reactions (2-4 hours); 4°C for overnight reactions to minimize potential side reactions.
Reaction Time	2 hours to overnight	Can be monitored by HPLC to determine the optimal time for your specific peptide.

Characterization of the Labeled Peptide

1. Mass Spectrometry:

• Confirm the successful conjugation by analyzing the purified product using ESI-MS or MALDI-TOF mass spectrometry.[10]

• The expected mass will be the mass of the peptide plus the mass of the IR 754 dye (580.50 Da) minus the mass of water (18.02 Da) for each labeling event.

2. UV-Vis Spectroscopy and Degree of Labeling (DOL):

• The degree of labeling (DOL) is the average number of dye molecules conjugated per peptide molecule.

• Dissolve the lyophilized labeled peptide in a suitable buffer (e.g., PBS).

• Measure the absorbance of the solution at the absorbance maximum of the peptide (e.g., 280 nm for peptides containing Trp or Tyr) and at the absorbance maximum of IR 754 (around 750 nm).

• Calculate the concentration of the peptide and the dye using the Beer-Lambert law (A = εcl).

• The DOL is then calculated as the molar concentration of the dye divided by the molar concentration of the peptide.

Note on the Extinction Coefficient of IR 754: The molar extinction coefficient (ε) for IR 754 Carboxylic Acid is a critical parameter for accurately determining the DOL. This value should be obtained from the supplier of the dye. If it is not available, it may need to be determined experimentally. For similar heptamethine cyanine dyes, the extinction coefficient can be in the range of 150,000 to 250,000 M⁻¹cm⁻¹.[11]

Mandatory Visualizations

Caption: Experimental workflow for peptide labeling.

Caption: Chemical reaction pathway for labeling.

References

• 1. Near Infrared Heptamethine Cyanine Dye-Mediated Cancer Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Site-Specific Labeling of Proteins with Near-IR Heptamethine Cyanine Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent progress on near-infrared fluorescence heptamethine cyanine dye-based molecules and nanoparticles for tumor imaging and treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sterically Shielded Heptamethine Cyanine Dyes for Bioconjugation and High Performance Near-Infrared Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemscene.com [chemscene.com]
• 6. IR 754 Carboxylic Acid - Immunomart [immunomart.com]
• 7. researchgate.net [researchgate.net]
• 8. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hplc.eu [hplc.eu]
• 10. Peptide Validation with HPLC & MS - Creative Peptides [creative-peptides.com]
• 11. Rational Approach to Select Small Peptide Molecular Probes Labeled with Fluorescent Cyanine Dyes for in vivo Optical Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for IR 754 Carboxylic Acid in Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of IR 754 Carboxylic Acid, a near-infrared (NIR) fluorescent dye, in flow cytometry. The use of NIR dyes in flow cytometry offers significant advantages, including reduced autofluorescence from cells and tissues, leading to improved signal-to-noise ratios.[1][2] This makes them particularly valuable for detecting low-abundance targets.

Properties of IR 754 Carboxylic Acid

IR 754 Carboxylic Acid is a cyanine (B1664457) dye with a carboxylic acid functional group, allowing for covalent conjugation to primary amines on biomolecules such as antibodies.

Property	Value	Reference
Molecular Formula	C₃₀H₃₃IN₂O₂	[3][4][]
Molecular Weight	580.51 g/mol	[3][4][]
Absorbance Maximum (λmax)	~745-750 nm (in methanol)	[6][7]
Emission Maximum (λem)	~775-800 nm	[1]

Experimental Protocols

Antibody Conjugation with IR 754 Carboxylic Acid

This protocol describes the covalent conjugation of IR 754 Carboxylic Acid to an antibody using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (NHS) chemistry. This method activates the carboxylic acid group on the dye to form a stable NHS ester, which then reacts with primary amines (e.g., lysine (B10760008) residues) on the antibody.[7][8]

Materials:

• Antibody of interest (in an amine-free buffer, e.g., PBS)

• IR 754 Carboxylic Acid

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS or NHS (N-hydroxysulfosuccinimide)

• Activation Buffer: 0.1 M MES, pH 6.0

• Coupling Buffer: PBS, pH 7.2-7.4

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Purification column (e.g., Sephadex G-25)[9]

Procedure:

• Antibody Preparation:

  • Dialyze the antibody against 1X PBS, pH 7.4 to remove any amine-containing preservatives.

  • Adjust the antibody concentration to 2-5 mg/mL in PBS.

• Dye Activation:

  • Immediately before use, dissolve IR 754 Carboxylic Acid in anhydrous DMF or DMSO to a concentration of 10 mg/mL.

  • In a separate tube, dissolve EDC and Sulfo-NHS in Activation Buffer to a final concentration of 10 mg/mL each.

  • Add a 1.5-fold molar excess of the EDC/Sulfo-NHS solution to the IR 754 Carboxylic Acid solution.

  • Incubate for 15-30 minutes at room temperature in the dark to activate the carboxylic acid group.

• Conjugation Reaction:

  • Slowly add the activated IR 754 Carboxylic Acid solution to the antibody solution while gently stirring. The molar ratio of dye to antibody should be optimized, but a starting point of 10:1 to 20:1 is recommended.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.

• Quenching:

  • Add Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM to stop the reaction by consuming any unreacted NHS esters.

  • Incubate for 30 minutes at room temperature.

• Purification:

  • Separate the antibody-dye conjugate from unconjugated dye and other reaction components using a gel filtration column (e.g., Sephadex G-25) equilibrated with PBS.[][9]

  • Collect the fractions containing the labeled antibody, which will be the first colored fractions to elute.

Workflow for Antibody Conjugation:

Caption: Workflow for conjugating IR 754 Carboxylic Acid to an antibody.

Determination of Degree of Labeling (DOL)

The DOL is the average number of dye molecules conjugated to each antibody molecule. An optimal DOL is crucial for bright, specific staining. For most antibodies, a DOL of 2-10 is ideal.[10][11]

Procedure:

• Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and at the absorbance maximum of the dye (~750 nm, Aₘₐₓ).

• Calculate the concentration of the antibody and the dye using the following equations:

  • Corrected A₂₈₀ = A₂₈₀ - (Aₘₐₓ × CF)

    • Where CF is the correction factor (A₂₈₀ of the free dye / Aₘₐₓ of the free dye). Note: The CF for IR 754 Carboxylic Acid should be determined experimentally.

  • Antibody Concentration (M) = Corrected A₂₈₀ / ε_antibody

    • Where ε_antibody is the molar extinction coefficient of the antibody at 280 nm (e.g., ~210,000 M⁻¹cm⁻¹ for IgG).

  • Dye Concentration (M) = Aₘₐₓ / ε_dye

    • Where ε_dye is the molar extinction coefficient of IR 754 Carboxylic Acid at its λmax. Note: This value should be obtained from the manufacturer or determined experimentally.

  • DOL = Dye Concentration (M) / Antibody Concentration (M)

Parameter	Description	Typical Value/Formula
A₂₈₀	Absorbance of the conjugate at 280 nm.	Measured
Aₘₐₓ	Absorbance of the conjugate at ~750 nm.	Measured
CF	Correction Factor for the dye at 280 nm.	A₂₈₀_dye / Aₘₐₓ_dye
ε_antibody	Molar extinction coefficient of the antibody at 280 nm.	~210,000 M⁻¹cm⁻¹ for IgG
ε_dye	Molar extinction coefficient of IR 754 at ~750 nm.	To be determined
DOL	Degree of Labeling	[Dye] / [Antibody]

Flow Cytometry Staining Protocol

This protocol provides a general procedure for staining cells with an IR 754-conjugated antibody for flow cytometry analysis.

Materials:

• Cells in single-cell suspension

• IR 754-conjugated antibody

• Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• Fc Receptor Block (optional, but recommended)

• Viability Dye (e.g., a fixable viability dye with emission outside the NIR channel)

• FACS tubes

Procedure:

• Cell Preparation:

  • Harvest cells and prepare a single-cell suspension.

  • Wash the cells with ice-cold Flow Cytometry Staining Buffer.

  • Resuspend the cells to a concentration of 1 x 10⁷ cells/mL.

• Fc Receptor Blocking (Optional):

  • Incubate cells with an Fc receptor blocking reagent for 10-15 minutes at 4°C to reduce non-specific antibody binding.[12][13]

• Staining:

  • Aliquot 100 µL of the cell suspension (1 x 10⁶ cells) into FACS tubes.

  • Add the IR 754-conjugated antibody at a pre-titrated optimal concentration.

  • Incubate for 30 minutes at 4°C in the dark.

• Washing:

  • Add 2 mL of Flow Cytometry Staining Buffer to each tube and centrifuge at 300-400 x g for 5 minutes at 4°C.

  • Decant the supernatant and repeat the wash step twice.

• Viability Staining (Optional):

  • If a viability dye is used, follow the manufacturer's protocol for staining. This is often done before or after the antibody staining step, depending on the dye.

• Acquisition:

  • Resuspend the final cell pellet in 300-500 µL of Flow Cytometry Staining Buffer.

  • Analyze the samples on a flow cytometer equipped with a laser capable of exciting the dye (e.g., 633 nm, 640 nm, or a specific NIR laser around 730-785 nm) and appropriate emission filters (e.g., a 780/60 nm bandpass filter).[3]

Flow Cytometry Staining Workflow:

Caption: General workflow for cell staining with an IR 754-conjugated antibody.

Data Presentation and Interpretation

Quantitative data from flow cytometry experiments should be presented clearly. The following table provides an example of how to summarize key experimental parameters.

Parameter	Description	Recommended Value/Range
Conjugation
Dye:Antibody Molar Ratio	Initial ratio of dye to antibody in the conjugation reaction.	10:1 - 20:1 (to be optimized)
Degree of Labeling (DOL)	Average number of dye molecules per antibody.	2 - 10 (to be optimized)[10][11]
Staining
Antibody Concentration	Final concentration of the conjugated antibody used for staining.	0.1 - 10 µg/mL (to be titrated)
Incubation Time	Duration of cell staining with the antibody.	30 minutes
Incubation Temperature	Temperature during the staining procedure.	4°C
Instrumentation
Excitation Laser	Laser wavelength used to excite IR 754.	633 nm, 640 nm, or ~750 nm
Emission Filter	Bandpass filter used to collect the emission signal.	e.g., 780/60 nm[3]

Signaling Pathway Visualization

While IR 754 Carboxylic Acid is a tool for detection and not part of a biological pathway, it can be used to identify and quantify cells involved in specific signaling events. For example, it can be conjugated to an antibody that recognizes a phosphorylated intracellular signaling protein.

Logical Relationship for Detecting a Phosphorylated Protein:

Caption: Detection of an intracellular phosphorylated protein using an IR 754 conjugate.

References

• 1. optolongfilter.com [optolongfilter.com]
• 2. beckman.com [beckman.com]
• 3. Flow Cytometry Filters | Coligh Optics| Optical Filters Manufacturer [colighfilter.com]
• 4. Tracking Antibody Distribution with Near-Infrared Fluorescent Dyes: Impact of Dye Structure and Degree of Labeling on Plasma Clearance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. Enhancing conjugation rate of antibodies to carboxylates: Numerical modeling of conjugation kinetics in microfluidic channels and characterization of chemical over-exposure in conventional protocols by quartz crystal microbalance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. promega.com [promega.com]
• 9. Antibody Conjugation Protocol | AAT Bioquest [aatbio.com]
• 10. Degree of Labeling (DOL) Calculator | AAT Bioquest [aatbio.com]
• 11. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 12. flowcytometry.utoronto.ca [flowcytometry.utoronto.ca]
• 13. Flow Cytometry Protocol for Cell Surface Markers (FACS Protocol): R&D Systems [rndsystems.com]

Application Note: Purification of Proteins Labeled with IR 754 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This application note provides detailed protocols for the purification of proteins after labeling with IR 754 Carboxylic Acid. The N-hydroxysuccinimide (NHS) ester of IR 754 is a commonly used derivative for covalently attaching the near-infrared fluorescent dye to primary amines on proteins.[1][2][3] Proper purification is a critical step to remove unconjugated dye, which is essential for accurate downstream applications and to minimize background noise.[4][5] The primary methods for purifying fluorescently labeled proteins include size exclusion chromatography (SEC), dialysis, and reverse-phase high-performance liquid chromatography (RP-HPLC).[6][7][8][9]

The selection of a purification method depends on factors such as the properties of the labeled protein, the required level of purity, sample volume, and available equipment.[10] For many applications, size exclusion chromatography, available in traditional column or convenient spin-column formats, offers a robust and efficient means of separating the larger protein-dye conjugate from the smaller, unbound dye molecules.[6][11][12][13] Dialysis is another effective, albeit slower, method for removing small molecules from the protein sample.[8][9][10] RP-HPLC provides the highest resolution but may not be suitable for all proteins due to the use of organic solvents and potential for denaturation.[7][14][15]

This document provides detailed protocols for protein labeling with IR 754 Carboxylic Acid NHS ester and subsequent purification using size exclusion chromatography and dialysis.

Experimental Protocols

Protocol 1: Labeling of Proteins with IR 754 Carboxylic Acid NHS Ester

This protocol describes the covalent conjugation of IR 754 Carboxylic Acid N-hydroxysuccinimide (NHS) ester to primary amines (e.g., lysine (B10760008) residues) on a target protein.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, HEPES)

• IR 754 Carboxylic Acid NHS Ester

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)[1][16]

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3-8.5[2][3][17]

• Quenching solution: 1 M Tris-HCl, pH 8.0 (optional)

• Reaction tubes

• Vortexer and centrifuge

Procedure:

• Prepare the Protein Solution:

  • Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL.[2][3]

  • Ensure the protein solution is free of amine-containing buffers (e.g., Tris) and stabilizers (e.g., BSA), as these will compete with the labeling reaction.[3][16]

• Prepare the Dye Stock Solution:

  • Allow the vial of IR 754 Carboxylic Acid NHS Ester to warm to room temperature before opening.

  • Prepare a 10 mg/mL stock solution of the dye in anhydrous DMF or DMSO immediately before use.[1][17]

• Perform the Labeling Reaction:

  • Calculate the required volume of the dye stock solution. A molar excess of the dye is typically used. An 8-fold molar excess is a good starting point for mono-labeling.[2] The optimal ratio may need to be determined empirically.

  • Slowly add the calculated amount of the dye stock solution to the protein solution while gently vortexing.[17]

  • Incubate the reaction for 1 hour at room temperature, protected from light.[1]

• Quench the Reaction (Optional):

  • To stop the reaction, you can add a quenching solution, such as Tris-HCl, to a final concentration of 50-100 mM. This will react with any remaining NHS ester.

  • Incubate for an additional 15-30 minutes at room temperature.

• Proceed to Purification:

  • Immediately after the reaction (and optional quenching), proceed to one of the purification protocols below to remove the unconjugated IR 754 dye.

Protocol 2: Purification by Size Exclusion Chromatography (SEC)

Size exclusion chromatography separates molecules based on their size.[6][11][13] Larger molecules, such as the labeled protein, will elute first, while smaller molecules, like the free dye, will be retained longer in the porous beads of the chromatography resin.[6][11]

A. Gravity-Flow Column Chromatography

Materials:

• SEC resin (e.g., Sephadex G-25)

• Chromatography column

• Elution Buffer (e.g., PBS)

• Fraction collection tubes

Procedure:

• Prepare the Column:

  • Swell the SEC resin in the elution buffer according to the manufacturer's instructions.

  • Pack the column with the resin to the desired bed volume.

  • Equilibrate the column by washing with at least two column volumes of elution buffer.[18]

• Apply the Sample:

  • Allow the buffer to drain from the column until it reaches the top of the resin bed.

  • Carefully load the entire volume of the labeling reaction mixture onto the column.

• Elute and Collect Fractions:

  • Begin adding elution buffer to the top of the column and start collecting fractions.

  • The labeled protein will typically elute in the void volume, which is approximately 30% of the total column volume.[18] The colored band of the labeled protein should be visibly separate from the slower-moving band of the free dye.

  • Collect the fractions containing the labeled protein.

• Analyze Fractions:

  • Measure the absorbance of the collected fractions at 280 nm (for protein) and ~754 nm (for the IR 754 dye) to determine the fractions containing the purified, labeled protein.

B. Spin Desalting Column

Spin columns offer a rapid method for dye removal.[4][5]

Materials:

• Commercially available spin desalting column with an appropriate molecular weight cutoff (MWCO), such as Zeba™ Spin Desalting Columns.[4][5]

• Collection tubes

• Centrifuge

Procedure:

• Prepare the Column:

  • Remove the storage buffer from the spin column by centrifugation according to the manufacturer's instructions.

• Equilibrate the Column:

  • Add the desired buffer for the final protein sample to the column and centrifuge. Repeat this step as recommended by the manufacturer.

• Apply the Sample and Purify:

  • Place the spin column in a new collection tube.

  • Load the labeling reaction mixture onto the center of the resin bed.

  • Centrifuge the column according to the manufacturer's protocol to elute the purified, labeled protein. The free dye will be retained in the column resin.

Protocol 3: Purification by Dialysis

Dialysis is a process where small, unwanted molecules diffuse through a semi-permeable membrane, leaving the larger molecules of interest behind.[9][10]

Materials:

• Dialysis tubing or cassette with an appropriate MWCO (e.g., 10 kDa)[10]

• Dialysis buffer (e.g., PBS)

• Large beaker

• Stir plate and stir bar

Procedure:

• Prepare the Dialysis Membrane:

  • Prepare the dialysis tubing or cassette according to the manufacturer's instructions. This may involve rinsing to remove preservatives.[10]

• Load the Sample:

  • Load the labeling reaction mixture into the dialysis tubing/cassette.

• Perform Dialysis:

  • Place the sealed tubing/cassette in a beaker with a large volume of dialysis buffer (at least 200 times the sample volume).[10]

  • Stir the buffer gently at 4°C.[9][10]

  • Change the dialysis buffer after 2-4 hours. Repeat the buffer change at least two more times. An overnight dialysis step after the initial changes is recommended for complete removal of the free dye.[9][10]

• Recover the Sample:

  • Carefully remove the dialysis tubing/cassette from the buffer and recover the purified, labeled protein.

Data Presentation

The following tables can be used to record and analyze the results of the protein labeling and purification process.

Table 1: Quantitative Analysis of Labeled Protein

Parameter	Before Purification	After Purification
Protein Concentration (mg/mL)
Dye Concentration (µM)
Absorbance at 280 nm (A280)
Absorbance at 754 nm (A754)
Degree of Labeling (DOL)
Total Protein (mg)
% Recovery	N/A

• Protein Concentration: Can be determined using a BCA assay or by absorbance at 280 nm, correcting for the dye's absorbance at this wavelength.

• Dye Concentration: Calculated using the Beer-Lambert law (A = εcl) with the molar extinction coefficient of IR 754.

• Degree of Labeling (DOL): Molar ratio of dye to protein.

• % Recovery: (Total protein after purification / Total protein before purification) x 100.

Table 2: Example Data for a Hypothetical Labeling and Purification

Parameter	Before Purification	After Purification (SEC)
Protein Concentration (mg/mL)	5.0	4.2
Dye Concentration (µM)	450	63
Absorbance at 280 nm (A280)	7.5	6.3
Absorbance at 754 nm (A754)	1.125	0.158
Degree of Labeling (DOL)	N/A	2.1
Total Protein (mg)	5.0	4.2
% Recovery	N/A	84%

Visualizations

Caption: Experimental workflow for protein labeling and purification.

Caption: Principle of size exclusion chromatography purification.

References

• 1. NHS ester protocol for labeling proteins [abberior.rocks]
• 2. Мечение активированными эфирами биомолекул, содержащих первичные аминогруппы [ru.lumiprobe.com]
• 3. biotium.com [biotium.com]
• 4. Small Molecule and Biotin Removal | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. Small Molecule and Biotin Removal | Thermo Fisher Scientific - UK [thermofisher.com]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. Reverse Phased Chromatography (RPC) in Practice [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. benchchem.com [benchchem.com]
• 11. How Do Size Exclusion Columns Work in Protein Purification? [synapse.patsnap.com]
• 12. Size exclusion chromatography for protein purification - ProteoGenix [proteogenix.science]
• 13. goldbio.com [goldbio.com]
• 14. hplc.eu [hplc.eu]
• 15. EP1966232A1 - Purification of proteins using preparative reverse phase chromatography (rpc) - Google Patents [patents.google.com]
• 16. ulab360.com [ulab360.com]
• 17. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 18. Protein purification by size exclusion chromatography (SEC) [vlabs.iitkgp.ac.in]

Application Notes and Protocols for Calculating the Degree of Labeling of IR 754 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conjugation of fluorescent dyes to biomolecules such as antibodies, proteins, and peptides is a fundamental technique in biological research and drug development. IR 754 Carboxylic Acid is a near-infrared (NIR) cyanine (B1664457) dye that is valuable for in vivo imaging and other applications where deep tissue penetration and low autofluorescence are required. The degree of labeling (DOL), defined as the average number of dye molecules conjugated to each biomolecule, is a critical parameter that influences the fluorescence intensity, solubility, and biological activity of the conjugate. An optimal DOL is essential for ensuring the quality, reproducibility, and reliability of experimental results. Over-labeling can lead to fluorescence quenching and loss of biological function, while under-labeling results in a weak signal.[1][2] This document provides a comprehensive protocol for accurately determining the DOL of biomolecules labeled with IR 754 Carboxylic Acid.

Principle of DOL Calculation

The degree of labeling is determined spectrophotometrically by measuring the absorbance of the purified conjugate at two specific wavelengths:

• 280 nm: The wavelength at which most proteins absorb light, primarily due to the presence of aromatic amino acids (tryptophan and tyrosine).

• λmax of the dye (~750 nm): The wavelength of maximum absorbance for the IR 754 dye.

The Beer-Lambert law (A = εcl) is used to calculate the concentrations of the protein and the dye. A crucial step in this calculation is to correct for the absorbance of the fluorescent dye at 280 nm, which, if not accounted for, would lead to an overestimation of the protein concentration.[3]

Key Parameters and Data

Accurate DOL calculation requires specific spectrophotometric constants for both the protein and the fluorescent dye.

Table 1: Physicochemical Properties of IR 754 Carboxylic Acid and a Generic IgG Antibody

Parameter	Symbol	Value	Source/Note
IR 754 Carboxylic Acid
Maximum Absorbance Wavelength	λmax	~745-750 nm (in Methanol)	[4]
Molar Extinction Coefficient	ε_dye	Must be experimentally determined	See Protocol 1
Correction Factor at 280 nm	CF₂₈₀	Must be experimentally determined	See Protocol 1
Immunoglobulin G (IgG)
Molar Extinction Coefficient	ε_protein	~210,000 M⁻¹cm⁻¹	Typical value
Molecular Weight	MW_protein	~150,000 g/mol	Typical value

Experimental Protocols

Protocol 1: Experimental Determination of IR 754 Carboxylic Acid Spectral Properties

This protocol describes how to determine the molar extinction coefficient (ε_dye) and the 280 nm correction factor (CF₂₈₀) for IR 754 Carboxylic Acid.

Workflow for Determining Dye-Specific Parameters

Caption: Workflow for the experimental determination of dye-specific parameters.

Materials:

• IR 754 Carboxylic Acid

• High-purity solvent (e.g., DMSO)

• Conjugation buffer (e.g., PBS, pH 7.4)

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Prepare a Stock Solution: Accurately weigh a small amount of IR 754 Carboxylic Acid and dissolve it in a minimal amount of a suitable organic solvent (e.g., DMSO) to prepare a concentrated stock solution.

• Create a Dilution Series: Prepare a series of dilutions of the stock solution in the aqueous buffer that will be used for the labeling reaction and subsequent measurements. The concentration range should yield absorbance values at λmax between 0.1 and 1.0.

• Measure Absorbance Spectra: For each dilution, measure the full absorbance spectrum from approximately 250 nm to 850 nm using the spectrophotometer. Use the same buffer as a blank.

• Determine λmax: Identify the wavelength of maximum absorbance (λmax) from the recorded spectra.

• Calculate Molar Extinction Coefficient (ε_dye):

  • Plot the absorbance at λmax against the molar concentration for each dilution.

  • Perform a linear regression on the data points. The plot should be linear, confirming adherence to the Beer-Lambert law.

  • The molar extinction coefficient (ε_dye) is the slope of the line divided by the path length of the cuvette (typically 1 cm).

• Calculate the 280 nm Correction Factor (CF₂₈₀):

  • Using the absorbance spectrum of one of the dilutions, find the absorbance at 280 nm (A₂₈₀) and the absorbance at λmax (A_λmax).

  • Calculate the correction factor using the formula: CF₂₈₀ = A₂₈₀ / A_λmax .[3]

Protocol 2: Calculating the Degree of Labeling (DOL)

This protocol describes the steps to calculate the DOL of a biomolecule conjugated with IR 754 Carboxylic Acid after the conjugation and purification steps.

Workflow for Calculating the Degree of Labeling

Caption: Workflow for the calculation of the Degree of Labeling (DOL).

Materials:

• Purified protein-dye conjugate solution

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Purification buffer (same as the conjugate is in)

Procedure:

• Purify the Conjugate: It is critical to remove all non-conjugated dye from the labeled protein. This can be achieved by methods such as dialysis or size-exclusion chromatography.[2]

• Measure Absorbance:

  • Zero the spectrophotometer with the purification buffer.

  • Measure the absorbance of the purified conjugate solution at 280 nm (A₂₈₀) and at the λmax of IR 754 Carboxylic Acid (A_λmax).

  • If the absorbance is too high (typically > 2.0), dilute the sample with a known volume of purification buffer and re-measure. Remember to account for this dilution factor in the calculations.

• Calculate the Degree of Labeling (DOL):

  a. Correct the absorbance at 280 nm:

  • A_corrected = A₂₈₀ - (A_λmax * CF₂₈₀)

  b. Calculate the molar concentration of the protein:

  • [Protein] (M) = A_corrected / ε_protein

  c. Calculate the molar concentration of the dye:

  • [Dye] (M) = A_λmax / ε_dye

  d. Calculate the Degree of Labeling:

  • DOL = [Dye] / [Protein]

  If a dilution was made, multiply the final concentrations by the dilution factor.

Sample Calculation

Scenario: An IgG antibody (ε_protein = 210,000 M⁻¹cm⁻¹) is labeled with IR 754 Carboxylic Acid. The experimentally determined parameters for the dye in the measurement buffer are ε_dye = 150,000 M⁻¹cm⁻¹ and CF₂₈₀ = 0.15. The purified conjugate is diluted 1-to-5 before measurement.

Measured Absorbances (after 1:5 dilution):

• A₂₈₀ = 0.65

• A_λmax = 0.75

Calculations:

• Corrected A₂₈₀:

  • 0.65 - (0.75 * 0.15) = 0.65 - 0.1125 = 0.5375

• Protein Concentration (accounting for dilution):

  • (0.5375 / 210,000 M⁻¹cm⁻¹) * 5 = 1.28 x 10⁻⁵ M

• Dye Concentration (accounting for dilution):

  • (0.75 / 150,000 M⁻¹cm⁻¹) * 5 = 2.50 x 10⁻⁵ M

• Degree of Labeling (DOL):

  • 2.50 x 10⁻⁵ M / 1.28 x 10⁻⁵ M = 1.95

The DOL in this example is 1.95, meaning on average, there are approximately 2 molecules of IR 754 Carboxylic Acid per antibody.

Troubleshooting and Considerations

• Inaccurate DOL: The most common source of error is the presence of residual free dye. Ensure purification is thorough.

• Precipitation of Conjugate: Over-labeling can decrease the solubility of proteins. If precipitation is observed, reduce the molar ratio of dye to protein in the conjugation reaction.

• Optimal DOL: The ideal DOL varies depending on the application and the biomolecule. For antibodies, a DOL between 2 and 10 is often desirable.[5] However, the optimal ratio should be determined experimentally for each specific system.

• Buffer Effects: The spectral properties of cyanine dyes can be sensitive to the solvent environment. Always determine the dye's molar extinction coefficient and correction factor in the same buffer that will be used for the final DOL measurement.

References

• 1. researchgate.net [researchgate.net]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. IR 754 Carboxylic Acid | 2311980-68-2 | TCI AMERICA [tcichemicals.com]
• 5. researchgate.net [researchgate.net]

Application Notes: IR 754 Carboxylic Acid for Deep-Tissue Imaging

Introduction

IR 754 Carboxylic Acid is a near-infrared (NIR) fluorescent dye belonging to the heptamethine cyanine (B1664457) class. Its absorption and emission properties in the NIR window (700-900 nm) make it a valuable tool for deep-tissue imaging applications. This region of the electromagnetic spectrum offers significant advantages for in vivo studies, including reduced light scattering by biological tissues and lower autofluorescence, leading to higher signal-to-background ratios and increased penetration depth. The carboxylic acid functional group on the IR 754 molecule allows for covalent conjugation to a variety of biomolecules, such as antibodies, peptides, and nanoparticles, enabling targeted imaging of specific biological processes and structures in vivo.

Physicochemical and Spectroscopic Properties

Proper characterization of a fluorescent probe is crucial for its effective implementation in imaging studies. The following table summarizes the key properties of IR 754 Carboxylic Acid.

Property	Value	Reference
Molecular Formula	C₃₀H₃₃IN₂O₂
Molecular Weight	580.50 g/mol
CAS Number	2311980-68-2
Appearance	Green to dark green powder/crystal
Maximum Absorption (λmax)	745-750 nm (in methanol)
Purity	>80.0% (HPLC)
Storage Conditions	4°C, sealed, protected from moisture and light

Applications in Deep-Tissue Imaging

The unique characteristics of IR 754 Carboxylic Acid make it suitable for a range of deep-tissue imaging applications, including:

• Tumor Imaging: When conjugated to tumor-targeting ligands such as antibodies or peptides, IR 754 can be used for the non-invasive visualization of tumors, assessment of tumor margins, and monitoring of therapeutic response.

• Pharmacokinetics and Biodistribution Studies: Tracking the in vivo fate of drugs, nanoparticles, or other therapeutic agents by labeling them with IR 754 provides valuable pharmacokinetic data.

• Inflammation Imaging: By targeting markers of inflammation, IR 754 conjugates can help in the diagnosis and monitoring of inflammatory diseases.

• Lymph Node Mapping: The NIR fluorescence allows for the visualization of lymphatic drainage and sentinel lymph nodes.

Experimental Data

Parameter	Representative Value	Notes
Quantum Yield (in PBS)	~0.10	Quantum yield is highly dependent on the local environment and conjugation partner.
Molar Extinction Coefficient (in PBS)	~200,000 M⁻¹cm⁻¹	High extinction coefficient is desirable for bright fluorescence.
In Vivo Circulation Half-Life (conjugated to a large protein)	18-24 hours	Half-life is primarily determined by the pharmacokinetics of the conjugation partner.
Tumor-to-Background Ratio (at 24h post-injection)	3.0 - 5.0	This ratio is dependent on the targeting ligand, tumor model, and imaging system.

Experimental Protocols

Conjugation of IR 754 Carboxylic Acid to a Targeting Protein (e.g., Antibody)

This protocol describes a general method for conjugating IR 754 Carboxylic Acid to a protein containing primary amines (e.g., lysine (B10760008) residues) using carbodiimide (B86325) chemistry.

Materials:

• IR 754 Carboxylic Acid

• Targeting Protein (e.g., monoclonal antibody) in a suitable buffer (e.g., PBS, pH 7.4)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Desalting column (e.g., PD-10)

• Spectrophotometer

Procedure:

• Prepare Stock Solutions:

  • Dissolve IR 754 Carboxylic Acid in anhydrous DMSO to a concentration of 10 mg/mL.

  • Prepare fresh solutions of EDC (10 mg/mL) and NHS (10 mg/mL) in deionized water immediately before use.

• Activate the Dye:

  • In a microcentrifuge tube, mix a 5-10 fold molar excess of the dissolved IR 754 Carboxylic Acid with the desired amount of targeting protein.

  • Add a 1.5-fold molar excess of EDC and NHS to the dye solution.

  • Incubate the mixture at room temperature for 15-30 minutes in the dark to activate the carboxylic acid group.

• Conjugation Reaction:

  • Add the activated dye mixture to the protein solution.

  • Incubate the reaction for 2 hours at room temperature with gentle stirring, protected from light.

• Purification:

  • Remove unreacted dye and byproducts by passing the conjugation mixture through a desalting column pre-equilibrated with PBS.

  • Collect the fractions containing the purified conjugate.

• Characterization:

  • Determine the protein concentration and the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm and ~750 nm.

Diagram of Conjugation Workflow:

Caption: Workflow for conjugating IR 754 Carboxylic Acid to a protein.

In Vivo Deep-Tissue Imaging Protocol

This protocol outlines a general procedure for in vivo fluorescence imaging in a small animal model.

Materials:

• IR 754-conjugated targeting molecule

• Small animal model (e.g., tumor-bearing mouse)

• In vivo imaging system (e.g., IVIS, Pearl)

• Anesthesia (e.g., isoflurane)

• Sterile saline or PBS for injection

Procedure:

• Animal Preparation:

  • Anesthetize the animal using isoflurane (B1672236) (2-3% for induction, 1-2% for maintenance).

  • Place the animal on the imaging stage and ensure it is kept warm.

• Baseline Imaging:

  • Acquire a pre-injection (baseline) fluorescence image to account for any autofluorescence.

• Injection:

  • Administer the IR 754 conjugate via an appropriate route (e.g., tail vein injection). The dose will depend on the specific conjugate and application.

• Image Acquisition:

  • Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 8, 24, 48 hours) to monitor the biodistribution and target accumulation.

  • Use appropriate excitation and emission filters for IR 754 (Excitation: ~740 nm, Emission: ~770 nm).

• Data Analysis:

  • Quantify the fluorescence intensity in regions of interest (ROIs), such as the tumor and a background region (e.g., muscle).

  • Calculate the tumor-to-background ratio at each time point.

Diagram of In Vivo Imaging Workflow:

Caption: General workflow for in vivo deep-tissue fluorescence imaging.

Ex Vivo Biodistribution Analysis

This protocol describes the analysis of organ-specific accumulation of the IR 754 conjugate after the final in vivo imaging time point.

Materials:

• In vivo imaging system

• Surgical tools for dissection

• PBS for organ rinsing

• Weighing scale

Procedure:

• Euthanasia and Perfusion:

  • Following the final in vivo scan, humanely euthanize the animal.

  • Perform a cardiac perfusion with PBS to remove blood from the vasculature, which can interfere with fluorescence measurements.

• Organ Harvesting:

  • Carefully dissect the major organs of interest (e.g., tumor, liver, spleen, kidneys, lungs, heart, muscle).

• Ex Vivo Imaging:

  • Arrange the harvested organs on a non-fluorescent surface and image them using the in vivo imaging system with the same settings as the in vivo scans.

• Quantitative Analysis:

  • Draw ROIs around each organ in the image and quantify the average fluorescence intensity.

  • Weigh each organ.

  • Express the data as a percentage of the injected dose per gram of tissue (%ID/g) by comparing the organ fluorescence to a standard curve generated from known concentrations of the IR 754 conjugate.

Diagram of Ex Vivo Biodistribution Workflow:

Application Notes and Protocols: IR 754 Carboxylic Acid in Multimodal Imaging Probes

Audience: Researchers, scientists, and drug development professionals.

Introduction to IR 754 Carboxylic Acid

IR 754 Carboxylic Acid is a near-infrared (NIR) fluorescent dye belonging to the heptamethine cyanine (B1664457) class. Its chemical structure features a carboxylic acid group, which enables covalent conjugation to various biomolecules and nanoparticles. The dye's absorption and emission properties in the NIR window (typically 650-900 nm) make it an ideal candidate for in vivo imaging applications. This spectral range benefits from reduced light scattering and minimal autofluorescence from biological tissues, allowing for deeper tissue penetration and a higher signal-to-noise ratio.[1][2]

The versatility of IR 754 Carboxylic Acid extends to the development of multimodal imaging probes. By combining its fluorescent properties with other imaging modalities, such as photoacoustic (PA) imaging or radionuclide-based techniques (PET/SPECT), researchers can obtain complementary information for a more comprehensive understanding of biological processes.[3][4] For instance, fluorescence imaging offers high sensitivity, while PA imaging can provide higher spatial resolution at greater depths.[3][5]

These application notes provide an overview of the properties of IR 754 Carboxylic Acid and detailed protocols for its use in creating and characterizing multimodal imaging probes for preclinical research.

Physicochemical and Photophysical Properties

Quantitative data for IR 754 Carboxylic Acid is not extensively published. The following table summarizes its known properties and includes data from structurally similar heptamethine cyanine dyes for reference.

Property	Value	Reference
Chemical Formula	C₃₀H₃₃IN₂O₂	[6][7]
Molecular Weight	580.51 g/mol	[7]
Appearance	Green to dark green powder/crystal	[8][9]
Purity (HPLC)	>80.0%	[8]
Absorption Maximum (λmax)	745 - 750 nm (in methanol)	[8]
Solubility	Soluble in organic solvents (e.g., DMSO, DMF)	[10]
Storage	4°C, sealed, protected from light and moisture	[7]

Experimental Protocols

Conjugation of IR 754 Carboxylic Acid to Antibodies

This protocol describes the covalent conjugation of IR 754 Carboxylic Acid to primary amine groups on an antibody using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) chemistry.[11]

Materials:

• IR 754 Carboxylic Acid

• Antibody of interest in a suitable buffer (e.g., PBS, pH 7.4, amine-free)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• NHS (N-hydroxysuccinimide) or Sulfo-NHS

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Reaction Buffer (e.g., 0.1 M MES buffer, pH 6.0)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.5)

• Purification column (e.g., size-exclusion chromatography, dialysis cassette)

• Spectrophotometer

Procedure:

• Antibody Preparation:

  • Purify the antibody to remove any amine-containing buffers or stabilizers.

  • Adjust the antibody concentration to 1-5 mg/mL in an amine-free buffer (e.g., PBS, pH 7.4).

• Activation of IR 754 Carboxylic Acid:

  • Dissolve IR 754 Carboxylic Acid in a minimal amount of anhydrous DMF or DMSO to create a stock solution (e.g., 10 mg/mL).

  • In a separate tube, prepare a fresh solution of EDC and NHS in reaction buffer (e.g., 10 mg/mL each).

  • Add a 5-10 fold molar excess of the EDC/NHS solution to the IR 754 Carboxylic Acid solution.

  • Incubate the mixture for 15-30 minutes at room temperature in the dark to form the NHS ester.

• Conjugation Reaction:

  • Add the activated IR 754 Carboxylic Acid solution to the antibody solution. The molar ratio of dye to antibody should be optimized, but a starting point of 5:1 to 10:1 is recommended.

  • Incubate the reaction mixture for 1-2 hours at room temperature in the dark with gentle stirring.

• Quenching the Reaction:

  • Add the quenching buffer to the reaction mixture to a final concentration of 50-100 mM to quench any unreacted NHS-ester.

  • Incubate for 15 minutes at room temperature.

• Purification of the Conjugate:

  • Remove unconjugated dye and byproducts by size-exclusion chromatography or dialysis.

  • Collect the fractions containing the labeled antibody.

Workflow for Antibody Conjugation:

Caption: Workflow for the conjugation of IR 754 Carboxylic Acid to an antibody.

Characterization of the Antibody-Dye Conjugate

Determination of Dye-to-Protein Ratio (D/P): [12]

• Measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and at the absorption maximum of IR 754 (A₇₅₀).

• Calculate the protein concentration using the following formula, correcting for the dye's absorbance at 280 nm:

  • Protein Conc. (M) = [A₂₈₀ - (A₇₅₀ x CF)] / ε_protein

  • Where CF is the correction factor (A₂₈₀ of the free dye / A₇₅₀ of the free dye) and ε_protein is the molar extinction coefficient of the antibody at 280 nm.

• Calculate the dye concentration:

  • Dye Conc. (M) = A₇₅₀ / ε_dye

  • Where ε_dye is the molar extinction coefficient of IR 754 Carboxylic Acid at its λmax.

• Calculate the D/P ratio:

  • D/P = Dye Conc. (M) / Protein Conc. (M)

Preparation of IR 754-Labeled Nanoparticles

This protocol describes the encapsulation of IR 754 Carboxylic Acid into polymeric nanoparticles (e.g., PLGA) for multimodal imaging.[13]

Materials:

• IR 754 Carboxylic Acid

• PLGA (Poly(lactic-co-glycolic acid))

• Dichloromethane (DCM)

• Polyvinyl alcohol (PVA) solution (e.g., 5% w/v in water)

• Magnetic stirrer and probe sonicator

• Centrifuge

Procedure:

• Organic Phase Preparation:

  • Dissolve a defined amount of PLGA and IR 754 Carboxylic Acid in DCM.

• Emulsification:

  • Add the organic phase to the aqueous PVA solution while stirring vigorously.

  • Emulsify the mixture using a probe sonicator on ice to form an oil-in-water emulsion.

• Solvent Evaporation:

  • Continue stirring the emulsion at room temperature for several hours to allow the DCM to evaporate, leading to the formation of solid nanoparticles.

• Purification:

  • Collect the nanoparticles by centrifugation.

  • Wash the nanoparticles several times with deionized water to remove excess PVA and free dye.

• Resuspension and Storage:

  • Resuspend the purified nanoparticles in a suitable buffer (e.g., PBS) for storage at 4°C.

In Vitro and In Vivo Multimodal Imaging

This protocol outlines a general procedure for evaluating the multimodal imaging capabilities of an IR 754-based probe.

Cell Culture and In Vitro Imaging:

• Culture a relevant cancer cell line (e.g., expressing the target for an antibody conjugate).

• Incubate the cells with the IR 754-labeled probe at various concentrations and for different time points.

• Wash the cells to remove unbound probe.

• Image the cells using a fluorescence microscope with appropriate NIR filters.

• For photoacoustic imaging, image the cell pellet using a photoacoustic imaging system.

In Vivo Animal Imaging: [3]

• Induce tumors in immunocompromised mice by subcutaneous injection of cancer cells.

• Once tumors reach a suitable size, intravenously inject the IR 754-labeled probe.

• At various time points post-injection, perform whole-body fluorescence and photoacoustic imaging of the mice.

• For fluorescence imaging, use an in vivo imaging system with appropriate excitation and emission filters.

• For photoacoustic imaging, use a system with a tunable laser to acquire images at the absorption maximum of the probe and at a control wavelength.

• After the final imaging time point, euthanize the mice and excise the tumor and major organs for ex vivo imaging to confirm probe biodistribution.

Experimental Workflow for Multimodal Imaging:

Caption: General workflow for in vitro and in vivo multimodal imaging.

Signaling Pathways and Logical Relationships

The principle of multimodal imaging with an IR 754-based probe relies on the distinct physical principles of fluorescence and photoacoustics.

Caption: Principle of fluorescence and photoacoustic multimodal imaging.

Troubleshooting

Issue	Possible Cause	Solution
Low D/P ratio	Inefficient activation of the dye; low reactivity of the antibody.	Increase the molar excess of EDC/NHS; ensure the antibody buffer is amine-free and at the optimal pH; increase reaction time.
Probe aggregation	High D/P ratio leading to hydrophobicity; improper storage.	Optimize the D/P ratio; add stabilizing agents (e.g., PEG); store at 4°C and avoid freezing.
Weak in vivo signal	Poor probe stability; rapid clearance; insufficient dose.	Encapsulate the probe in nanoparticles to improve stability; increase the injected dose; optimize the imaging time point.
High background signal	Incomplete removal of free dye; non-specific binding.	Improve the purification method; include a blocking step in in vitro assays; use a targeted probe for in vivo imaging.

Conclusion

IR 754 Carboxylic Acid is a valuable tool for the development of multimodal imaging probes. Its NIR fluorescence properties, combined with the ability to be conjugated to a variety of targeting moieties and nanoparticles, enable its use in sophisticated imaging strategies. The protocols provided here offer a starting point for researchers to design and validate their own IR 754-based probes for advanced preclinical research in oncology and other fields. Further optimization of conjugation and imaging parameters will be necessary for specific applications.

References

• 1. The Use of Heptamethine Cyanine Dyes as Drug-Conjugate Systems in the Treatment of Primary and Metastatic Brain Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Near-infrared Molecular Probes for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pH-Activatable Cyanine Dyes for Selective Tumor Imaging Using Near-Infrared Fluorescence and Photoacoustic Modalities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Frontiers | Progress of photoacoustic imaging combined with targeted photoacoustic contrast agents in tumor molecular imaging [frontiersin.org]
• 6. IR 754 Carboxylic Acid - Immunomart [immunomart.com]
• 7. chemscene.com [chemscene.com]
• 8. IR 754 Carboxylic Acid | 2311980-68-2 | TCI EUROPE N.V. [tcichemicals.com]
• 9. IR 754 Carboxylic Acid - Starshinechemical [starshinechemical.com]
• 10. Near-Infrared-Emitting Meso-Substituted Heptamethine Cyanine Dyes: From the Synthesis and Photophysics to Their Use in Bioimaging [mdpi.com]
• 11. Enhancing conjugation rate of antibodies to carboxylates: Numerical modeling of conjugation kinetics in microfluidic channels and characterization of chemical over-exposure in conventional protocols by quartz crystal microbalance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Dual-Modal Near-Infrared Organic Nanoparticles: Integrating Mild Hyperthermia Phototherapy with Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Fluorescence with IR 754 Carboxylic Acid

Welcome to the technical support center for IR 754 Carboxylic Acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to low fluorescence signals during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is IR 754 Carboxylic Acid and what are its spectral properties?

IR 754 Carboxylic Acid is a near-infrared (NIR) cyanine (B1664457) dye. These dyes are characterized by a polymethine chain linking two nitrogen-containing heterocyclic moieties.[1][2] The carboxylic acid group allows for covalent conjugation to primary amines on biomolecules like proteins and peptides. The absorption maximum (λmax) of IR 754 Carboxylic Acid in methanol (B129727) is in the range of 745-750 nm. Heptamethine cyanine dyes, like IR 754, typically have emission maxima in the 770-820 nm range.[3][4]

Q2: My IR 754 Carboxylic Acid conjugate has a low fluorescence signal. What are the common causes?

Low fluorescence from a cyanine dye conjugate can stem from several factors, including:

• Suboptimal Conjugation: An inefficient labeling reaction can result in a low dye-to-protein ratio.

• Self-Quenching (Aggregation): High concentrations of the dye on a single molecule or in solution can lead to aggregation, causing the dye molecules to interact and dissipate energy as heat instead of light.[5]

• Environmental Effects: The local chemical environment, including the solvent, pH, and proximity to certain amino acid residues, can quench fluorescence.

• Photobleaching: Exposure to intense or prolonged light can irreversibly damage the fluorophore, leading to a loss of fluorescence.

• Incorrect Instrumentation Settings: Mismatched excitation and emission filters or suboptimal detector settings will lead to poor signal detection.

• Poor Dye Quality or Degradation: Improper storage or handling can lead to the degradation of the dye.

Q3: How does pH affect the fluorescence of IR 754 Carboxylic Acid?

The fluorescence of many cyanine dyes can be pH-dependent. While some cyanine dyes show stable fluorescence across a pH range of 3.5 to 8.3, others, particularly those with pH-sensitive functional groups, can exhibit changes in fluorescence intensity with varying pH.[6] For IR 754 Carboxylic Acid, the presence of the carboxylic acid group and the potential for protonation of the polymethine chain can influence its photophysical properties. Some heptamethine cyanines with a central amine group show pH-dependent fluorescence.[5] It is crucial to maintain a consistent and optimal pH in your experimental buffer.

Q4: Can the solvent I use affect the fluorescence intensity?

Yes, the solvent can have a significant impact on the fluorescence quantum yield and emission wavelength of cyanine dyes.[7][8][9] Generally, in fluid solutions, unsymmetrical cyanine dyes exhibit very low fluorescence quantum yields, which can be significantly enhanced in more viscous solvents that restrict intramolecular rotation.[5] The polarity of the solvent can also influence the excited state of the dye and affect its fluorescence properties.

Troubleshooting Guides

Problem 1: Low or No Signal After Conjugation

If you observe a weak or absent fluorescence signal from your IR 754 Carboxylic Acid conjugate, follow these troubleshooting steps.

• Confirm Conjugation: Before assuming a fluorescence issue, verify that the conjugation was successful. This can be done by measuring the absorbance of the conjugate at both 280 nm (for the protein) and ~750 nm (for the dye).

• Check Instrument Settings: Ensure your imager or fluorometer is equipped with the correct filter sets for a dye with an excitation around 750 nm and emission around 780-800 nm.[10]

Caption: Troubleshooting workflow for low or no fluorescence signal after conjugation.

Problem 2: Signal Fades Quickly (Photobleaching)

Photobleaching is the irreversible destruction of a fluorophore upon exposure to light. If your signal diminishes rapidly during imaging, consider the following.

• Reduce Excitation Power: Use the lowest laser power that provides a detectable signal.

• Minimize Exposure Time: Use the shortest possible exposure time for image acquisition.

• Use Antifade Reagents: Incorporate an antifade reagent in your mounting medium or imaging buffer.

• Image Quickly: Plan your imaging session to minimize the time the sample is exposed to the excitation light.

• Work in the Dark: Protect the dye and conjugates from light during all handling and storage steps.

Caption: Strategies to mitigate photobleaching of IR 754 Carboxylic Acid.

Problem 3: High Background Signal

A high background can obscure your specific signal. Here are common causes and solutions.

• Non-specific Binding:

  • Solution: Optimize blocking steps with appropriate blocking agents (e.g., BSA, serum). Titrate your antibody-dye conjugate to find the optimal concentration.

• Unbound Dye:

  • Solution: Ensure thorough purification of the conjugate after the labeling reaction to remove all free dye.

• Autofluorescence:

  • Solution: Image a control sample that has not been labeled to assess the level of autofluorescence. While NIR imaging reduces autofluorescence, it can still be a factor.

Data Presentation

The photophysical properties of cyanine dyes are highly dependent on their environment. The following tables provide an overview of typical properties for heptamethine cyanine dyes, which are structurally similar to IR 754 Carboxylic Acid.

Table 1: Typical Photophysical Properties of Heptamethine Cyanine Dyes in Different Solvents.

Solvent	Absorption Max (λabs) (nm)	Emission Max (λem) (nm)
Methanol	693 - 817	Varies
PBS (pH 7.4)	Hypsochromic shift of 3-10 nm compared to Methanol	Varies

Data is generalized from a study on a library of heptamethine cyanine derivatives.[7]

Table 2: Recommended Starting Instrument Settings for NIR Dyes.

Parameter	Recommended Setting
Excitation Wavelength	740 - 760 nm
Emission Filter	780 nm long-pass or 780 - 820 nm band-pass
Laser Power	Use the lowest power setting that provides a clear signal
Exposure/Integration Time	Adjust as needed, starting with 100-500 ms

Experimental Protocols

Protocol 1: General Procedure for Conjugating IR 754 Carboxylic Acid to a Protein using EDC/NHS Chemistry

This protocol describes a general method to activate the carboxylic acid group of IR 754 Carboxylic Acid for reaction with primary amines on a protein.

Materials:

• IR 754 Carboxylic Acid

• Protein to be labeled (in an amine-free buffer, e.g., MES or PBS)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Activation Buffer (e.g., 0.1 M MES, pH 6.0)

• Coupling Buffer (e.g., 0.1 M PBS, pH 7.4)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification column (e.g., size-exclusion chromatography)

• Anhydrous DMSO

Procedure:

• Prepare the Dye: Dissolve IR 754 Carboxylic Acid in anhydrous DMSO to a concentration of 10 mg/mL.

• Prepare the Protein: Dissolve the protein in Activation Buffer at a concentration of 1-10 mg/mL.

• Activation of the Dye:

  • Add a 5-10 fold molar excess of EDC and NHS (or Sulfo-NHS) to the dissolved IR 754 Carboxylic Acid.

  • Incubate for 15-30 minutes at room temperature, protected from light.

• Conjugation:

  • Add the activated dye solution to the protein solution. The molar ratio of dye to protein may need to be optimized (start with a 10:1 to 20:1 molar excess of dye).

  • Adjust the pH of the reaction mixture to 7.2-8.0 with Coupling Buffer.

  • Incubate for 2 hours at room temperature or overnight at 4°C, with gentle stirring and protected from light.

• Quenching: Add the quenching solution to a final concentration of 50-100 mM to stop the reaction. Incubate for 15-30 minutes.

• Purification: Remove unconjugated dye and byproducts by passing the reaction mixture over a size-exclusion chromatography column equilibrated with your desired storage buffer (e.g., PBS).

Caption: Experimental workflow for protein conjugation with IR 754 Carboxylic Acid.

Protocol 2: Verifying the Fluorescence of Free IR 754 Carboxylic Acid

This protocol helps determine if the dye itself is fluorescent before proceeding with conjugation.

Materials:

• IR 754 Carboxylic Acid

• Spectroscopic grade solvents (e.g., Methanol, DMSO, PBS)

• Fluorometer or plate reader with NIR capabilities

• UV-Vis Spectrophotometer

• Cuvettes

Procedure:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of IR 754 Carboxylic Acid in anhydrous DMSO.

• Prepare Working Solutions: Dilute the stock solution in the desired solvents to a final concentration that gives an absorbance of approximately 0.1 at the λmax (~750 nm).

• Measure Absorbance: Record the absorbance spectrum from 600 to 850 nm to determine the exact λmax in each solvent.

• Measure Fluorescence:

  • Set the excitation wavelength on the fluorometer to the measured λmax.

  • Scan the emission from 760 nm to 900 nm.

  • Record the fluorescence intensity at the emission maximum.

• Analysis: A healthy dye should exhibit a clear emission peak. The absence of a signal or a very weak signal may indicate dye degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. help.lumiprobe.com [help.lumiprobe.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. diva-portal.org [diva-portal.org]
• 9. researchgate.net [researchgate.net]
• 10. Near-Infrared Fluorophores For Fluorescence Imaging - FluoroFinder [fluorofinder.com]

how to reduce background fluorescence with IR 754 Carboxylic Acid

Welcome to the technical support center for IR 754 Carboxylic Acid. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during fluorescence imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is IR 754 Carboxylic Acid and what are its spectral properties?

IR 754 Carboxylic Acid is a near-infrared (NIR) fluorescent dye belonging to the heptamethine cyanine (B1664457) class. These dyes are particularly useful for in vivo and deep-tissue imaging due to their long excitation and emission wavelengths, which minimize interference from tissue autofluorescence and light scattering. The carboxylic acid group allows for covalent conjugation to primary amines on biomolecules like antibodies and proteins.

Table 1: Spectral Properties of IR 754 Carboxylic Acid

Property	Value
Excitation Maximum (λmax)	~745-750 nm
Emission Maximum (λem)	~770-780 nm
Molar Extinction Coefficient (ε)	~250,000 cm⁻¹M⁻¹
Recommended Applications	In vivo imaging, immunofluorescence, flow cytometry

Q2: What are the primary causes of high background fluorescence when using IR 754 Carboxylic Acid?

High background fluorescence can stem from several sources:

• Autofluorescence: Biological samples naturally contain molecules (e.g., collagen, elastin, and flavins) that fluoresce, creating a background signal. While NIR dyes like IR 754 are designed to reduce this, some residual autofluorescence can persist, especially in the NIR-I window (700-900 nm).

• Non-Specific Binding: The dye or dye-conjugated molecule can bind to cellular or tissue components in a non-specific manner. This can be due to hydrophobic interactions, charge-based interactions, or cross-reactivity of antibodies.

• Dye Aggregation: Cyanine dyes have a tendency to form aggregates in aqueous solutions, which can lead to fluorescence quenching or non-specific signals.

• Unbound Fluorophore: Incomplete removal of unconjugated IR 754 Carboxylic Acid or unbound dye-conjugate during washing steps will result in a diffuse background signal.

• Instrumental Factors: Issues such as excitation light leakage through emission filters or electronic noise from the imaging system's camera can contribute to the overall background.

Q3: How should I store and handle IR 754 Carboxylic Acid to ensure its stability?

To maintain the stability and performance of IR 754 Carboxylic Acid, it is crucial to store it correctly. The compound is sensitive to light and moisture.

Table 2: Storage and Handling Recommendations for IR 754 Carboxylic Acid

Condition	Recommendation
Storage (Powder)	Store at 4°C, protected from light and moisture. For long-term storage, -20°C is recommended.
Storage (In Solution)	Aliquot and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.
Handling	Warm to room temperature before opening. Handle in low-light conditions to prevent photobleaching.

Troubleshooting Guides

This section provides detailed troubleshooting workflows for common problems encountered when using IR 754 Carboxylic Acid.

Problem 1: High Background Fluorescence Across the Entire Image

A uniformly high background can obscure your specific signal. This is often related to unbound dye, autofluorescence, or imaging parameters.

Logical Troubleshooting Workflow

Technical Support Center: Optimizing IR 754 Carboxylic Acid Labeling

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with IR 754 Carboxylic Acid for protein labeling.

Frequently Asked Questions (FAQs)

Q1: What is the optimal dye-to-protein molar ratio for labeling with IR 754 Carboxylic Acid NHS Ester?

There is no single optimal ratio for all proteins. The ideal molar ratio of IR 754 Carboxylic Acid NHS ester to protein depends on the specific protein's characteristics, including the number of available primary amines (lysine residues and the N-terminus) and its concentration. A typical starting point is a 10:1 to 15:1 molar ratio of dye to protein. However, it is highly recommended to perform a titration series, testing several ratios (e.g., 5:1, 10:1, 15:1, 20:1) to determine the ratio that yields the desired degree of labeling (DOL) without causing protein precipitation or loss of function.

Q2: What is the ideal buffer and pH for the labeling reaction?

The optimal pH for reacting an NHS ester with primary amines on a protein is between 8.0 and 8.5. A pH of 8.3 is frequently recommended as a good starting point for most proteins. This pH range offers the best compromise between the reactivity of the target amine groups and the stability of the NHS ester.

Recommended Buffers:

• 0.1 M sodium bicarbonate, pH 8.3

• Phosphate-buffered saline (PBS), pH adjusted to 7.2-8.0 (note: the reaction will be slower than in bicarbonate buffer)

• 0.1 M borate (B1201080) buffer, pH 8.0-8.5

Buffers to Avoid:

• Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) and glycine, as they will compete with the protein for reaction with the NHS ester, significantly reducing labeling efficiency.[1][2]

Q3: My protein precipitated during or after the labeling reaction. What could be the cause?

Protein precipitation is a common issue when labeling with hydrophobic dyes like many near-infrared dyes. The primary causes are:

• High Degree of Labeling (DOL): Attaching too many hydrophobic dye molecules can decrease the overall solubility of the protein conjugate, leading to aggregation. To resolve this, reduce the molar excess of the NHS ester in the reaction.

• High Concentration of Organic Solvent: IR 754 Carboxylic Acid NHS ester is typically dissolved in an anhydrous organic solvent like DMSO or DMF before being added to the aqueous protein solution. If the final concentration of the organic solvent is too high (typically above 10%), it can denature and precipitate the protein.

• Incorrect Buffer Conditions: Ensure the buffer pH is stable and within the optimal range (8.0-8.5). Significant deviations can affect protein stability.

Q4: The labeling efficiency is very low, resulting in a low Degree of Labeling (DOL). How can I improve it?

Low labeling efficiency can be addressed by optimizing several factors:

• Suboptimal pH: Verify that the reaction buffer pH is within the optimal range of 8.0-8.5. At a lower pH, the primary amines are protonated and less available to react.

• Hydrolysis of the NHS Ester: NHS esters are moisture-sensitive and can hydrolyze, rendering them inactive. Always use a fresh solution of the dye dissolved in a high-quality, anhydrous solvent like DMSO or DMF. Allow the vial of the dye to warm to room temperature before opening to prevent moisture condensation.

• Presence of Primary Amines in the Buffer: As mentioned, avoid buffers containing primary amines. If your protein is in such a buffer, perform a buffer exchange via dialysis or a desalting column before labeling.[1][2]

• Low Protein Concentration: The protein concentration should ideally be between 2-10 mg/mL. Lower concentrations can decrease the reaction's efficiency.[1]

• Inaccessible Amine Groups: The primary amines on the protein may be sterically hindered or buried within the protein's structure.

Q5: How do I remove unconjugated dye after the labeling reaction?

It is crucial to remove all non-conjugated dye from the labeled protein to ensure an accurate dye-to-protein ratio determination and to avoid high background in downstream applications. The most common method for purifying the labeled protein is size-exclusion chromatography (e.g., using a Sephadex G-25 column).[3] Dialysis is also an effective method for removing free dye.

Q6: How should I store the labeled protein conjugate?

For short-term storage (a few days to weeks), store the conjugate at 4°C, protected from light. For long-term storage, it is recommended to add a cryoprotectant like glycerol (B35011) to a final concentration of 50% and store at -20°C in small aliquots to avoid repeated freeze-thaw cycles. Always protect the fluorescently labeled protein from light to prevent photobleaching.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Labeling	Incorrect buffer pH.	Verify the pH of your reaction buffer is between 8.0 and 8.5 using a calibrated pH meter. Adjust if necessary.
Presence of primary amines in the buffer (e.g., Tris, glycine).	Perform buffer exchange into an amine-free buffer like 0.1 M sodium bicarbonate (pH 8.3) or PBS (pH 7.2-8.0) before labeling.
Hydrolyzed NHS ester.	Prepare a fresh stock solution of the dye in anhydrous DMSO or DMF immediately before use. Ensure the solid dye has been stored properly (desiccated at -20°C).
Low protein concentration.	Concentrate the protein to 2-10 mg/mL.
Protein Precipitation	Over-labeling of the protein.	Reduce the molar excess of the IR 754 Carboxylic Acid NHS ester in the reaction. Perform a titration to find the optimal dye:protein ratio.
High concentration of organic solvent (DMSO or DMF).	Keep the final concentration of the organic solvent in the reaction mixture below 10%.
Incorrect buffer conditions.	Ensure the buffer is appropriate for your protein and the pH is stable within the 8.0-8.5 range.
Inaccurate Degree of Labeling (DOL)	Presence of unconjugated dye.	Ensure complete removal of free dye by thorough purification using size-exclusion chromatography or dialysis.[3]
Incorrect extinction coefficients or correction factor used.	Use the specific molar extinction coefficient for your protein. For IR 754, a specific datasheet should be consulted. In its absence, values for structurally similar dyes can be used as an estimate, but this should be noted.
Spectrophotometer readings are out of the linear range.	Dilute the sample to ensure absorbance readings are below 2.0.

Experimental Protocols

Protocol 1: Protein Labeling with IR 754 Carboxylic Acid NHS Ester

1. Protein Preparation:

• Dissolve the protein in an amine-free buffer, such as 0.1 M sodium bicarbonate, to a concentration of 2-10 mg/mL.

• If the protein is in a buffer containing primary amines (e.g., Tris), perform a buffer exchange using a desalting column or dialysis against the labeling buffer.

2. Dye Preparation:

• Allow the vial of IR 754 Carboxylic Acid NHS ester to warm to room temperature before opening to prevent moisture condensation.

• Prepare a 10 mM stock solution of the dye by dissolving it in fresh, anhydrous DMSO or DMF.

3. Labeling Reaction:

• Calculate the volume of the dye stock solution needed to achieve the desired dye:protein molar ratio (e.g., 10:1).

• While gently stirring or vortexing the protein solution, add the dye stock solution dropwise.

• Incubate the reaction for 1 hour at room temperature, protected from light.

4. Purification of the Conjugate:

• Prepare a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with a suitable storage buffer (e.g., PBS).

• Apply the reaction mixture to the column.

• Elute the column with the equilibration buffer. The first colored band to elute is the labeled protein conjugate. Collect this fraction.

Protocol 2: Calculation of the Degree of Labeling (DOL)

1. Spectrophotometric Measurement:

• Measure the absorbance of the purified protein-dye conjugate at 280 nm (A280) and at the maximum absorbance wavelength of IR 754 (approximately 754 nm, Amax). Dilute the conjugate solution if the absorbance is greater than 2.0.

2. DOL Calculation: The Degree of Labeling (DOL), which is the molar ratio of the dye to the protein, can be calculated using the following formula:

DOL = (Amax * εprot) / [(A280 - (Amax * CF280)) * εdye]

Where:

• Amax: Absorbance of the conjugate at the dye's maximum absorption wavelength (~754 nm).

• A280: Absorbance of the conjugate at 280 nm.

• εprot: Molar extinction coefficient of the protein at 280 nm (in M-1cm-1).

• εdye: Molar extinction coefficient of the dye at its Amax (in M-1cm-1).

• CF280: Correction factor (A280 of the free dye / Amax of the free dye).

Quantitative Data Summary

Table 1: Recommended Starting Conditions for IR 754 Labeling

Parameter	Recommended Range	Notes
Dye:Protein Molar Ratio	5:1 to 20:1	Start with a 10:1 or 15:1 ratio and optimize for your specific protein.
Protein Concentration	2 - 10 mg/mL	Higher concentrations generally lead to better labeling efficiency.[1]
Reaction Buffer	PBS, Carbonate, Borate, HEPES	Avoid buffers containing primary amines (e.g., Tris, Glycine).[1][2]
Reaction pH	8.0 - 8.5	Optimal pH is often cited as 8.3.[2]
Reaction Time	1 - 2 hours	Can be extended (e.g., overnight on ice) for some proteins.
Reaction Temperature	Room Temperature or 4°C	Room temperature is common for a 1-hour reaction.

Visualizations

Caption: Workflow for labeling proteins with IR 754 Carboxylic Acid NHS Ester.

Caption: A logical workflow for troubleshooting low labeling efficiency.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Development of photostable near-infrared cyanine dyes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. vectorlabs.com [vectorlabs.com]

IR 754 Carboxylic Acid photostability issues and solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the photostability of IR 754 Carboxylic Acid.

Frequently Asked Questions (FAQs)

Q1: What is IR 754 Carboxylic Acid and what are its primary applications?

IR 754 Carboxylic Acid is a near-infrared (NIR) fluorescent dye belonging to the heptamethine cyanine (B1664457) class. Its carboxylic acid group allows for covalent conjugation to biomolecules such as proteins, antibodies, and nucleic acids. Key applications include in vivo imaging, fluorescence microscopy, and flow cytometry, where deep tissue penetration and low autofluorescence are advantageous.

Q2: What are the main photostability issues encountered with IR 754 Carboxylic Acid?

The primary photostability issue with IR 754 Carboxylic Acid, like other cyanine dyes, is photobleaching. This irreversible loss of fluorescence is mainly caused by photooxidation, where the dye molecule reacts with singlet oxygen and other reactive oxygen species (ROS) generated during fluorescence excitation.[1][2] This leads to a decrease in signal intensity over time, especially under prolonged or high-intensity illumination.

Q3: What factors influence the rate of photobleaching of IR 754 Carboxylic Acid?

Several factors can accelerate the photobleaching of IR 754 Carboxylic Acid:

• High Excitation Light Intensity: Higher laser power or longer exposure times increase the rate of photobleaching.

• Presence of Molecular Oxygen: Oxygen is a key mediator of photooxidation.[1][2]

• Local Chemical Environment: The solvent, pH, and presence of oxidizing or reducing agents can affect photostability.

• Buffer Composition: Certain buffer components, particularly those with an ethanolamine (B43304) scaffold, can influence the phototruncation pathway of heptamethine cyanines.[3]

Q4: How can I minimize photobleaching of IR 754 Carboxylic Acid during my experiments?

To minimize photobleaching, consider the following strategies:

• Optimize Imaging Parameters: Use the lowest possible excitation power and shortest exposure times that provide an adequate signal-to-noise ratio.

• Use Antifade Reagents: Incorporate commercial or homemade antifade mounting media containing reactive oxygen species scavengers.

• Deoxygenate Solutions: For in vitro experiments, removing dissolved oxygen from the buffer can significantly improve photostability.

• Choose Appropriate Storage Conditions: Store the dye and its conjugates protected from light and at the recommended temperature to prevent degradation.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Rapid loss of fluorescence signal during imaging.	Photobleaching due to high laser power or long exposure.	Reduce the excitation intensity. Decrease the exposure time or acquisition rate.
Presence of oxygen in the imaging medium.	Use a mounting medium containing an antifade reagent (e.g., n-propyl gallate). For live-cell imaging, consider using an oxygen scavenging system.
Incompatible buffer components.	If using a custom buffer, test for its effect on dye stability. Consider switching to a standard, well-characterized buffer like PBS.
High background fluorescence.	Unbound dye in the sample.	Ensure thorough washing steps after labeling to remove all non-conjugated dye.
Autofluorescence from the sample or mounting medium.	Use a mounting medium with low autofluorescence. Perform a spectral unmixing if your imaging system supports it.
Inconsistent fluorescence intensity between samples.	Variations in imaging conditions.	Ensure that all samples are imaged under identical conditions (laser power, exposure time, temperature).
Sample degradation before imaging.	Prepare fresh samples and protect them from light before and during imaging.

Quantitative Data on Photostability of Heptamethine Cyanine Dyes

Dye	Photobleaching Quantum Yield (Φ_B)	Conditions	Reference Compound
Indocyanine Green (ICG)	~1.6 x 10⁻⁵	Aqueous solution	Not specified
IRDye® 800CW	~7.6 x 10⁻⁶	Aqueous solution	Not specified
Cy7	Varies significantly with environment	Aqueous solution	Not specified

Disclaimer: The quantitative data presented are for related heptamethine cyanine dyes and may not be directly representative of IR 754 Carboxylic Acid. Researchers are advised to perform their own photostability assessments for their specific experimental conditions.

Experimental Protocols

Protocol 1: Assessment of IR 754 Carboxylic Acid Photostability

Objective: To quantify the photobleaching rate of IR 754 Carboxylic Acid under specific illumination conditions.

Materials:

• IR 754 Carboxylic Acid solution (e.g., in PBS or desired buffer)

• Fluorescence microscope with a stable light source (e.g., laser) and a sensitive detector (e.g., sCMOS or EMCCD camera)

• Microscope slides and coverslips

• Image analysis software (e.g., ImageJ/Fiji)

Procedure:

• Sample Preparation: Prepare a solution of IR 754 Carboxylic Acid at a known concentration in the buffer of interest. Mount a small volume of the solution on a microscope slide and cover with a coverslip. Seal the coverslip to prevent evaporation.

• Microscope Setup:

  • Turn on the microscope and the light source. Allow them to stabilize.

  • Select the appropriate filter cube for IR 754 Carboxylic Acid (Excitation: ~750 nm, Emission: ~780 nm).

  • Focus on the sample.

• Image Acquisition:

  • Set the imaging parameters (e.g., laser power, exposure time, camera gain) to the values you intend to use in your experiments.

  • Acquire a time-lapse series of images of the same field of view. The time interval and total duration of the acquisition should be chosen to capture the decay of the fluorescence signal.

• Data Analysis:

  • Open the time-lapse image series in your image analysis software.

  • Define a region of interest (ROI) in the illuminated area.

  • Measure the mean fluorescence intensity within the ROI for each time point.

  • Plot the normalized fluorescence intensity (Intensity at time t / Initial Intensity) as a function of time.

  • Fit the data to an exponential decay function to determine the photobleaching time constant.

Protocol 2: Preparation of n-Propyl Gallate (NPG) Antifade Mounting Medium

Objective: To prepare a glycerol-based mounting medium containing the antioxidant n-propyl gallate to reduce photobleaching.

Materials:

• Glycerol (B35011) (high purity)

• Phosphate-buffered saline (PBS), 10X

• n-Propyl gallate (NPG)

• Deionized water

• 50 mL conical tube

Procedure:

• Prepare a 90% Glycerol Solution: In a 50 mL conical tube, mix 9 mL of glycerol with 1 mL of 10X PBS.

• Prepare NPG Stock Solution: Prepare a 10% (w/v) stock solution of NPG in dimethyl sulfoxide (B87167) (DMSO).

• Prepare Antifade Mounting Medium: Add the NPG stock solution to the 90% glycerol solution to a final concentration of 0.1-0.5% NPG. Mix thoroughly by vortexing.

• Storage: Store the antifade mounting medium in small aliquots at -20°C, protected from light. Thaw an aliquot before use and do not refreeze.

Note on Antifade Reagent Selection: While n-propyl gallate is a common choice, other antifade reagents like p-phenylenediamine (B122844) (PPD) can react with cyanine dyes and should be used with caution.[4][5]

Visualizations

References

• 1. Harnessing cyanine photooxidation: from slowing photobleaching to near-IR uncaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Measurement of Cyanine Dye Photobleaching in Photosensitizer Cyanine Dye Conjugates Could Help in Optimizing Light Dosimetry for Improved Photodynamic Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. bidc.ucsf.edu [bidc.ucsf.edu]
• 5. What are some antifading agents used to prevent photobleaching? | AAT Bioquest [aatbio.com]

Technical Support Center: IR 754 Carboxylic Acid Solubility in PBS Buffer

For researchers, scientists, and drug development professionals utilizing IR 754 Carboxylic Acid, achieving optimal solubility and stability in Phosphate-Buffered Saline (PBS) is critical for experimental success. This guide provides troubleshooting advice and answers to frequently asked questions to address common challenges encountered when preparing solutions of this near-infrared cyanine (B1664457) dye.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for initially dissolving IR 754 Carboxylic Acid?

A1: IR 754 Carboxylic Acid, like many non-sulfonated cyanine dyes, exhibits low solubility in purely aqueous solutions.[1][2] It is recommended to first prepare a concentrated stock solution in an organic solvent such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or ethanol.[3] DMSO is a common choice for creating stock solutions of cyanine dyes.

Q2: I observed a precipitate when I diluted my IR 754 Carboxylic Acid stock solution in PBS. What is the cause and how can I prevent this?

A2: Precipitation upon dilution into aqueous buffers is a common issue with hydrophobic dyes.[4] This occurs because the dye molecules, which are stable in the organic solvent, aggregate and fall out of solution when introduced to the aqueous environment of the PBS.

To prevent precipitation, consider the following:

• Minimize the volume of organic co-solvent: Use a higher concentration for your stock solution to reduce the amount of organic solvent introduced into the PBS.[4]

• Optimize the final concentration: The final concentration of the dye in PBS may be exceeding its solubility limit. Try working with more dilute solutions.

• Adjust the pH: The solubility of carboxylic acids can be pH-dependent. While PBS is buffered, slight adjustments to a more basic pH (e.g., 7.5-8.5) might improve the solubility of the carboxylic acid group through deprotonation. However, be mindful of the pH stability of the dye itself, as some cyanines can degrade at very high or low pH.[5]

• Use a surfactant: The addition of a small amount of a non-ionic surfactant, such as Tween-20 or Kolliphor HS15, can help to solubilize the dye and prevent aggregation.[6]

Q3: How does dye aggregation affect my experiments, and how can I detect it?

A3: Dye aggregation can significantly impact your results by causing a decrease in fluorescence quantum yield (quenching) and a shift in the absorption and emission spectra.[4] Aggregation can also lead to non-specific binding in biological assays.

Aggregation can be detected by:

• Visual inspection: The presence of a visible precipitate or cloudiness in the solution.

• Spectrophotometry: A change in the shape of the absorption spectrum, often characterized by the appearance of a new shoulder or peak at a shorter wavelength (H-aggregates) or a red-shifted peak (J-aggregates).[6]

Q4: What is the approximate solubility of cyanine dyes with carboxylic acid groups in PBS?

Troubleshooting Guide

This section provides a structured approach to resolving common issues with IR 754 Carboxylic Acid solubility in PBS.

Problem	Potential Cause	Recommended Solution
Precipitate forms immediately upon dilution in PBS.	The dye's solubility limit in the final PBS/co-solvent mixture has been exceeded.	- Prepare a more dilute final solution. - Increase the proportion of the organic co-solvent slightly, but be aware of its potential effects on your experiment. - Use a fresh, high-purity organic solvent for the stock solution.
Solution is initially clear but becomes cloudy or precipitates over time.	The dye is slowly aggregating in the aqueous buffer.	- Use the solution immediately after preparation. - Store stock solutions at -20°C and protect from light. Avoid repeated freeze-thaw cycles. - Consider adding a stabilizing agent like Kolliphor HS15 to the formulation.[6]
Low or inconsistent fluorescence signal.	- Dye aggregation leading to fluorescence quenching. - Photobleaching.	- Confirm the absence of aggregation using spectrophotometry. - Protect the dye solution and stained samples from light.[4] - Ensure the pH of the PBS is within the optimal range for the dye's fluorescence.
Difficulty dissolving the dye in the initial organic solvent.	The dye may have degraded or the solvent quality is poor.	- Use fresh, anhydrous grade DMSO or DMF. - Gentle warming (e.g., to 37°C) and vortexing can aid dissolution.

Experimental Protocols

Protocol 1: Preparation of an IR 754 Carboxylic Acid Stock Solution

• Allow the vial of IR 754 Carboxylic Acid to equilibrate to room temperature before opening to prevent moisture condensation.

• Add a sufficient volume of anhydrous DMSO to the vial to achieve a stock solution concentration of 1-10 mg/mL.

• Vortex the solution until the dye is completely dissolved. Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

• Store the stock solution in small aliquots at -20°C, protected from light.

Protocol 2: Preparation of a Working Solution in PBS

• Thaw an aliquot of the IR 754 Carboxylic Acid stock solution and bring it to room temperature.

• To a volume of PBS (pH 7.4), add the required amount of the stock solution to achieve the desired final concentration. It is recommended to add the stock solution dropwise while vortexing the PBS to promote rapid mixing and minimize local high concentrations that can lead to precipitation.

• Ensure the final concentration of the organic solvent (e.g., DMSO) is kept to a minimum (ideally <1%) to avoid potential toxicity in biological experiments.

• Use the freshly prepared working solution immediately for best results.

Visualizations

Logical Workflow for Troubleshooting Solubility Issues

Caption: A flowchart for systematically troubleshooting solubility and signal issues with IR 754 Carboxylic Acid in PBS.

Experimental Workflow for Preparing IR 754 Carboxylic Acid Working Solution

Caption: A step-by-step workflow for the preparation of an IR 754 Carboxylic Acid working solution in PBS.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Frontiers | Near-Infrared-II Cyanine/Polymethine Dyes, Current State and Perspective [frontiersin.org]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Physiochemical studies of indocyanine green (ICG): absorbance/concentration relationship, pH tolerance and assay precision in various solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Facile formulation of a long-wavelength cyanine for optical imaging in the second near-infrared window - PMC [pmc.ncbi.nlm.nih.gov]

impact of pH on IR 754 Carboxylic Acid fluorescence stability

This technical support center provides troubleshooting guidance and frequently asked questions regarding the impact of pH on the fluorescence stability of IR 754 Carboxylic Acid. The information is intended for researchers, scientists, and drug development professionals utilizing this near-infrared (NIR) dye in their experiments.

Troubleshooting Guide

This guide addresses common issues encountered when working with IR 754 Carboxylic Acid in various pH environments.

Problem	Potential Cause	Suggested Solution
Low or No Fluorescence Signal	pH-Induced Quenching: The fluorescence of many cyanine (B1664457) dyes is pH-sensitive. For cyanine dyes with a carboxylic acid group, protonation of the carboxylate at acidic pH can alter the electronic structure and lead to fluorescence quenching.[1][2]	Verify the pH of your buffer system. Adjust the pH to a neutral or slightly basic range (e.g., pH 7.4-8.5) and re-measure the fluorescence. It is recommended to perform a pH titration to determine the optimal pH for your specific application.
Aggregation: At certain pH values or high concentrations, cyanine dyes can aggregate, leading to self-quenching of the fluorescence signal.	Dilute the dye to the recommended working concentration. The addition of a small amount of organic co-solvent (e.g., DMSO, up to 10%) can sometimes help to reduce aggregation.[2]
Photobleaching: Excessive exposure to the excitation light source can cause irreversible degradation of the fluorophore.	Minimize the exposure time and intensity of the excitation light. Use fresh solutions for each experiment and protect the dye from light during storage and handling.
Inconsistent Fluorescence Readings	Buffer Effects: The composition of the buffer itself, not just the pH, can influence the fluorescence quantum yield.	If possible, maintain a consistent buffer system throughout your experiments. If you must change buffers, perform a new pH titration to re-characterize the dye's behavior.
Temperature Fluctuations: Fluorescence intensity can be temperature-dependent.	Ensure that all measurements are taken at a consistent temperature. Allow solutions to equilibrate to the ambient temperature of the measurement instrument.
Unexpected Shifts in Emission Wavelength	Protonation State Changes: Alterations in the pH can lead to protonation or deprotonation of the dye molecule, which may cause a shift in the maximum emission wavelength.[3]	Characterize the emission spectrum of IR 754 Carboxylic Acid at different pH values to determine if such shifts occur and to select the optimal detection wavelength for your desired pH range.
Solvent Polarity: The polarity of the solvent can influence the spectral properties of cyanine dyes.	Maintain a consistent solvent composition for all experiments. If using co-solvents, ensure the proportions are accurately controlled.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for using IR 754 Carboxylic Acid?

A1: While specific data for IR 754 Carboxylic Acid is not extensively published, many near-infrared cyanine dyes exhibit stable and bright fluorescence in the physiological pH range of 7.0 to 8.0. However, the fluorescence of some cyanine dyes can be significantly enhanced in acidic conditions.[1] It is strongly recommended to perform a pH titration experiment to determine the optimal pH for your specific experimental conditions.

Q2: How does pH affect the fluorescence of cyanine dyes like IR 754 Carboxylic Acid?

A2: The pH can influence the fluorescence of cyanine dyes through several mechanisms. For dyes containing pH-sensitive groups like a carboxylic acid, changes in pH can lead to protonation or deprotonation. This can alter the electronic structure of the polymethine chain, which is the core of the chromophore, thereby affecting the fluorescence quantum yield and lifetime.[4] In some cases, protonation can lead to the formation of non-fluorescent aggregates.

Q3: Can I use IR 754 Carboxylic Acid to measure pH?

A3: Some cyanine dyes are specifically designed as pH-responsive probes, exhibiting a ratiometric or intensity-based change in fluorescence with pH.[1][3] If IR 754 Carboxylic Acid shows a predictable and reproducible change in its fluorescence properties with pH, it could potentially be used as a pH indicator, particularly in acidic environments.[1] However, this would require careful calibration.

Q4: How should I store IR 754 Carboxylic Acid solutions?

A4: For optimal stability, IR 754 Carboxylic Acid should be stored as a stock solution in an anhydrous organic solvent such as DMSO, protected from light, and at a low temperature (e.g., -20°C). Aqueous solutions are generally less stable and should be prepared fresh for each experiment.

Q5: Why is my fluorescence signal decreasing over time, even at a constant pH?

A5: This could be due to photobleaching, which is the irreversible photochemical destruction of the fluorophore upon exposure to light. To minimize this, reduce the excitation light intensity and the duration of exposure. Using an anti-fading agent in your medium can also help to improve photostability.[5]

Quantitative Data

The following table provides an illustrative example of the expected pH-dependent fluorescence of a generic near-infrared cyanine dye with a carboxylic acid moiety. The data is hypothetical and intended to demonstrate a typical trend. Researchers should generate their own data for IR 754 Carboxylic Acid.

pH	Relative Fluorescence Intensity (%)	Notes
3.0	25	Significant quenching in highly acidic conditions.
4.0	40	Fluorescence begins to increase as pH rises.
5.0	65
6.0	85
7.0	100	Optimal fluorescence in the neutral pH range.
7.4	100	Stable fluorescence at physiological pH.
8.0	95	Slight decrease in fluorescence in basic conditions.
9.0	80	Increased quenching in more basic environments.

Experimental Protocols

Protocol for Determining pH-Dependent Fluorescence Stability

This protocol outlines a method to characterize the fluorescence of IR 754 Carboxylic Acid across a range of pH values.

• Materials:

  • IR 754 Carboxylic Acid

  • Anhydrous DMSO

  • A series of buffers with pH values ranging from 3.0 to 9.0 (e.g., citrate, phosphate, and borate (B1201080) buffers) at a consistent ionic strength.

  • Spectrofluorometer

  • pH meter

• Procedure:

  • Prepare a concentrated stock solution of IR 754 Carboxylic Acid (e.g., 1 mM) in anhydrous DMSO.

  • For each pH value to be tested, prepare a working solution by diluting the stock solution into the corresponding buffer to a final concentration of 1 µM. Ensure the final concentration of DMSO is low (e.g., <1%) to minimize solvent effects.

  • Calibrate the pH meter and verify the pH of each buffered solution after the addition of the dye.

  • Transfer each solution to a cuvette.

  • Using the spectrofluorometer, measure the fluorescence emission spectrum for each sample. Use an excitation wavelength appropriate for IR 754 Carboxylic Acid (typically around 750 nm, but should be empirically determined from the absorption spectrum).

  • Record the fluorescence intensity at the emission maximum for each pH value.

  • Plot the relative fluorescence intensity as a function of pH to determine the pH-fluorescence profile of the dye.

Visualizations

Caption: General effect of pH on a cyanine dye with a carboxylic acid group.

Caption: Troubleshooting workflow for low fluorescence signals.

References

• 1. Two near-infrared highly sensitive cyanine fluorescent probes for pH monitoring [html.rhhz.net]
• 2. Rational design of pH-responsive near-infrared spirocyclic cyanines: the effects of substituents and the external environment - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC01484G [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Highly Photostable Near-Infrared Fluorescent pH Indicators and Sensors Based on BF2-Chelated Tetraarylazadipyrromethene Dyes - PMC [pmc.ncbi.nlm.nih.gov]

minimizing non-specific binding of IR 754 Carboxylic Acid probes

Welcome to the technical support center for IR 754 Carboxylic Acid probes. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and resolving common issues related to non-specific binding during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is non-specific binding and why is it a problem with IR 754 Carboxylic Acid probes?

Non-specific binding refers to the attachment of the fluorescent probe to unintended targets within a sample, rather than the molecule or structure of interest. This can be caused by various factors, including electrostatic or hydrophobic interactions between the probe and cellular or tissue components.[1] For a probe like IR 754 Carboxylic Acid, which possesses a negative charge at physiological pH due to the carboxyl group, electrostatic interactions with positively charged molecules or surfaces can be a significant cause of non-specific binding. This leads to high background fluorescence, which can obscure the specific signal and lead to inaccurate interpretation of results.

Q2: What are the most common causes of high background fluorescence with this probe?

Several factors can contribute to high background and non-specific staining:

• Probe Concentration: Using the probe at a concentration that is too high is a frequent cause of non-specific binding.[1][2]

• Inadequate Blocking: Insufficient or improper blocking of non-specific binding sites on the sample (e.g., tissues, cells, or membranes) can lead to high background.

• Suboptimal Buffer Conditions: The pH and ionic strength of the buffer can significantly influence the electrostatic interactions of the negatively charged carboxylic acid group.[3][4][5][6]

• Hydrophobic Interactions: The aromatic structure of the IR 754 dye can lead to non-specific hydrophobic interactions with lipids and proteins.

• Insufficient Washing: Failure to adequately wash away unbound probe will result in a generally high background signal.[7][8]

• Sample Autofluorescence: Some tissues and cells naturally fluoresce, a phenomenon known as autofluorescence, which can be mistaken for specific staining, particularly in the near-infrared spectrum.[2]

Q3: How does the carboxylic acid group on the IR 754 probe influence non-specific binding?

The carboxylic acid group is a key factor in the binding characteristics of this probe. At a pH above its pKa (typically around 4-5), the carboxylic acid group will be deprotonated, giving the probe a net negative charge. This can lead to strong electrostatic interactions with positively charged components in a biological sample, such as certain proteins or areas of the cell membrane. The degree of this charge-based non-specific binding is therefore highly dependent on the pH of the experimental buffer.[3][4][6]

Q4: Can I use standard blocking buffers like BSA or milk with this small molecule probe?

Yes, standard blocking agents like Bovine Serum Albumin (BSA) and non-fat dry milk can be effective in reducing non-specific binding of small molecule probes.[9] They work by coating surfaces and occupying potential non-specific binding sites. However, it is important to note that some protein-based blocking agents can sometimes interact with the probe itself.[10] It is recommended to test different blocking agents to find the most suitable one for your specific application. Protein-free commercial blocking buffers are also an excellent alternative to minimize potential cross-reactivity.[9]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving issues with non-specific binding of IR 754 Carboxylic Acid probes.

High Background Signal

Potential Cause	Recommended Solution	Expected Outcome
Probe concentration is too high	Perform a concentration titration to determine the optimal probe concentration. Start with the manufacturer's recommended dilution and then test a range of serial dilutions.	Reduced background signal while maintaining a strong specific signal.
Inadequate blocking	Optimize the blocking step. Increase the incubation time (e.g., from 30 minutes to 1 hour) or try a different blocking agent (e.g., BSA, casein, or a commercial protein-free blocker).	A significant decrease in overall background fluorescence.
Suboptimal buffer pH	Adjust the pH of your incubation and wash buffers. Since the probe is negatively charged, increasing the pH slightly might reduce electrostatic interactions with some components. Conversely, for certain interactions, a lower pH might be beneficial. Empirical testing is recommended.[3][4][5][6]	Identification of a pH that minimizes non-specific binding for your specific sample.
Incorrect ionic strength	Modify the salt concentration (e.g., NaCl) in your buffers. Increasing the ionic strength can help to shield electrostatic interactions, thereby reducing non-specific binding.[5]	A decrease in background signal due to the masking of charge-based interactions.
Insufficient washing	Increase the number and/or duration of wash steps after probe incubation. The inclusion of a mild non-ionic detergent, such as 0.05% Tween 20, in the wash buffer can aid in the removal of non-specifically bound probe.[7][8]	Lower background signal across the entire sample.
Hydrophobic interactions	Include a low concentration of a non-ionic surfactant (e.g., 0.01-0.05% Tween 20 or Triton X-100) in the incubation and wash buffers to disrupt hydrophobic interactions.	Reduced background staining, particularly in lipid-rich structures.
Sample autofluorescence	Examine an unstained sample under the microscope using the same filter set to determine the level of natural fluorescence. If significant, consider using spectral unmixing if your imaging system supports it, or a commercial autofluorescence quenching reagent.[2]	Reduced background fluorescence in unstained areas of the sample.

Experimental Protocols

Protocol 1: Probe Concentration Titration

• Prepare a series of dilutions of the IR 754 Carboxylic Acid probe in your standard incubation buffer. A good starting point is a two-fold serial dilution series from 2x the manufacturer's recommended concentration down to 0.125x.

• Prepare multiple identical samples.

• Incubate each sample with a different probe concentration for your standard incubation time and temperature.

• Wash all samples using your standard washing protocol.

• Include a negative control sample (no probe) to assess autofluorescence.

• Image all samples using the exact same microscope settings (e.g., laser power, gain, exposure time).

• Analyze the images by measuring the mean fluorescence intensity of the specific signal and the background for each concentration.

• Calculate the signal-to-noise ratio for each concentration.

• Select the concentration that provides the highest signal-to-noise ratio.

Protocol 2: Optimization of Blocking Conditions

• Prepare several identical samples.

• Prepare different blocking buffers to test. Common options include:

  • 1-5% Bovine Serum Albumin (BSA) in a suitable buffer (e.g., PBS or TBS).

  • 1-5% non-fat dry milk in a suitable buffer.

  • A commercially available protein-free blocking buffer.

• Test different incubation times for your chosen blocking buffer (e.g., 30 minutes, 1 hour, 2 hours) at room temperature.

• Proceed with your standard staining protocol, keeping the probe concentration and incubation times constant.

• Image and analyze the samples to determine which blocking agent and incubation time yield the lowest background and best signal-to-noise ratio.

Visual Guides

Caption: Mechanisms of non-specific binding for IR 754 Carboxylic Acid.

Caption: Troubleshooting workflow for high background fluorescence.

References

• 1. stjohnslabs.com [stjohnslabs.com]
• 2. biotium.com [biotium.com]
• 3. Molecular insight into carboxylic acid–alkali metal cations interactions: reversed affinities and ion-pair formation revealed by non-linear optics and ... - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C9CP00398C [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Effect of ionic strength and pH on the physical and chemical stability of a monoclonal antibody antigen-binding fragment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. m.youtube.com [m.youtube.com]
• 8. What are the possible causes and solutions for background issues (high, uneven, or speckled)? | AAT Bioquest [aatbio.com]
• 9. youtube.com [youtube.com]
• 10. Blocking small molecules - Immunology [protocol-online.org]

troubleshooting guide for inconsistent IR 754 Carboxylic Acid labeling

Technical Support Center: IRDye® 754 Carboxylic Acid Labeling

This guide provides troubleshooting assistance for common issues encountered during the labeling of proteins and other molecules with IRDye® 754 Carboxylic Acid. The process typically involves a two-step reaction: the activation of the carboxylic acid to an N-hydroxysuccinimide (NHS) ester, followed by the reaction of the NHS ester with primary amines on the target molecule.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why is my labeling efficiency low or non-existent?

Low or no labeling is one of the most common issues and can be attributed to several factors related to the reaction conditions and reagents.

Possible Causes and Solutions:

• Suboptimal pH: The reaction of an NHS ester with a primary amine is highly pH-dependent. At low pH, the amine group is protonated (-NH3+), rendering it unreactive. Conversely, at a very high pH, the NHS ester can rapidly hydrolyze, reducing the amount available to react with the amine.[1][2]

  • Recommendation: Ensure your reaction buffer is within the optimal pH range of 7.2 to 8.5.[3] A pH of 8.3-8.5 is often cited as optimal for NHS ester reactions.[1][2] Use a calibrated pH meter to verify. Common buffers include 0.1 M sodium bicarbonate or 0.1 M phosphate (B84403) buffer.[1][2]

• Presence of Competing Nucleophiles: Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane), will compete with your target molecule for the NHS ester, leading to lower labeling efficiency.[1][2]

  • Recommendation: Avoid buffers containing primary amines.[1][2] If your protein is in a Tris-based buffer, it should be dialyzed against a suitable amine-free buffer like PBS or bicarbonate buffer before labeling.

• Hydrolyzed NHS Ester: IRDye® 754 NHS ester is sensitive to moisture and will hydrolyze back to the carboxylic acid form, rendering it inactive for labeling.[4][5]

  • Recommendation: Always use anhydrous solvents like Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO) to dissolve the NHS ester before adding it to the aqueous reaction buffer.[1][2] Ensure the dye is stored in a desiccated environment and allowed to warm to room temperature before opening to prevent condensation.[5] It is best to use freshly prepared NHS ester solution for each labeling reaction.[3]

• Poor Accessibility of Primary Amines: The primary amines (N-terminus and lysine (B10760008) side chains) on your target protein may be sterically hindered, preventing the NHS ester from accessing them.[3]

  • Recommendation: Consider denaturing the protein slightly, if its function will not be compromised, to expose more primary amines. Be aware that this can be detrimental to the protein's structure and function.[6]

• Low Protein Concentration: A low concentration of the target molecule can slow down the labeling reaction, allowing hydrolysis of the NHS ester to become a more dominant competing reaction.[3]

  • Recommendation: Increase the concentration of your protein in the reaction mixture. A concentration of at least 2 mg/mL is often recommended for optimal results.[7]

Troubleshooting Summary for Low Labeling Efficiency:

Parameter	Suboptimal Condition	Recommended Action
Reaction pH	< 7.0 or > 9.0	Adjust pH to 7.2 - 8.5, with an optimum of 8.3-8.5.[1][2][3]
Buffer Composition	Contains primary amines (e.g., Tris)	Dialyze into an amine-free buffer (e.g., PBS, bicarbonate).[1][2]
NHS Ester Quality	Old or improperly stored	Use a fresh vial of dye and anhydrous solvents for dissolution.[1][3][5]
Protein Structure	Inaccessible amine groups	Consider mild denaturation if protein function allows.[3][6]
Protein Concentration	< 2 mg/mL	Concentrate the protein solution before labeling.[7]

Q2: My labeled protein has precipitated out of solution. What went wrong?

Precipitation after labeling is often a sign of over-labeling or changes in the protein's solubility due to the attached dye.

Possible Causes and Solutions:

• Over-labeling: The addition of too many hydrophobic dye molecules can significantly alter the protein's surface properties, leading to aggregation and precipitation.[3]

  • Recommendation: Reduce the molar excess of the IRDye® 754 NHS ester in the reaction. You may need to perform a titration experiment to find the optimal dye-to-protein ratio for your specific molecule.

• Solvent Issues: The organic solvent (DMSO or DMF) used to dissolve the NHS ester can cause some proteins to precipitate if added too quickly or in too large a volume.[8]

  • Recommendation: Add the dissolved NHS ester to the protein solution slowly while vortexing or stirring.[7] Keep the volume of the organic solvent to a minimum, typically less than 10% of the total reaction volume.

Troubleshooting Summary for Protein Precipitation:

Parameter	Suboptimal Condition	Recommended Action
Dye:Protein Ratio	Molar excess of dye is too high	Decrease the amount of NHS ester used in the reaction.[3]
Solvent Addition	Rapid addition of organic solvent	Add the dissolved dye dropwise while stirring the protein solution.[7]
Solvent Concentration	High percentage of organic solvent	Keep the final concentration of DMSO or DMF below 10%.

Q3: The fluorescence signal of my labeled conjugate is weak, even with a high degree of labeling.

Weak fluorescence can occur even when the labeling reaction itself is successful.

Possible Causes and Solutions:

• Dye-Dye Quenching: If too many fluorophores are attached in close proximity on the protein, they can quench each other's fluorescence, leading to a lower-than-expected signal.[9]

  • Recommendation: As with precipitation issues, reduce the molar excess of the NHS ester to achieve a lower degree of labeling. The optimal degree of labeling for maximum fluorescence is often between 2 and 4 dyes per antibody, for example.

• Environmental Effects: The local environment around the conjugated dye on the protein can affect its fluorescence quantum yield.[9]

  • Recommendation: While difficult to control, this effect is inherent to the protein and the labeling sites. If quenching is a major issue, exploring different labeling chemistries that target other functional groups (e.g., thiols on cysteines) might be an alternative.

• Photodegradation: IRDye® 754, like many fluorescent dyes, is sensitive to light.[10]

  • Recommendation: Protect the dye, the reaction mixture, and the final conjugate from light as much as possible by using amber tubes and covering containers with aluminum foil.[3]

Experimental Protocols

Protocol: Activation of IRDye® 754 Carboxylic Acid to NHS Ester

This is a general protocol for the in-situ generation of an NHS ester from a carboxylic acid using EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).

• Dissolve IRDye® 754 Carboxylic Acid: Dissolve the carboxylic acid in anhydrous DMF or DMSO to a stock concentration of 10 mg/mL.

• Prepare Activation Reagents: In a separate tube, dissolve EDC and N-hydroxysuccinimide (NHS) or Sulfo-NHS in anhydrous DMF or DMSO. A 1.2 to 1.5-fold molar excess of EDC and NHS over the carboxylic acid is typically used.

• Activation Reaction: Mix the carboxylic acid solution with the EDC/NHS solution. Let the reaction proceed for 15-60 minutes at room temperature in the dark. The resulting solution contains the activated IRDye® 754 NHS ester and can be used immediately for labeling.

Protocol: Labeling of Proteins with IRDye® 754 NHS Ester

• Prepare Protein: Dialyze or buffer-exchange the protein into an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3) at a concentration of 2-10 mg/mL.[7]

• Calculate Reagent Amounts: Determine the desired molar excess of the NHS ester to the protein. An 8-fold molar excess is a common starting point for mono-labeling.[2]

• Labeling Reaction: While gently stirring the protein solution, slowly add the freshly prepared IRDye® 754 NHS ester solution.[7]

• Incubation: Incubate the reaction for 1-2 hours at room temperature, protected from light.[7]

• Purification: Remove the unreacted dye and byproducts by size-exclusion chromatography (e.g., a Sephadex G-25 column), dialysis, or another suitable purification method.[1][11]

Visualizations

References

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. lumiprobe.com [lumiprobe.com]
• 3. benchchem.com [benchchem.com]
• 4. N-Hydroxysuccinimide active ester [schem.jp]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. Selective protein N-terminal labeling with N-hydroxysuccinimide esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. bocascientific.com [bocascientific.com]

Technical Support Center: Correcting for Tissue Autofluorescence with NIR Dyes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to tissue autofluorescence when using near-infrared (NIR) dyes in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is tissue autofluorescence and why is it a problem in NIR imaging?

A1: Tissue autofluorescence is the natural emission of light by biological tissues when excited by an external light source.[1][2] This phenomenon can be a significant challenge in fluorescence imaging as it can mask the specific signal from your NIR dye, leading to a low signal-to-background ratio (SBR) and potentially obscuring the detection of your target.[3][4]

Q2: What are the primary causes of tissue autofluorescence?

A2: Autofluorescence in tissues arises from several endogenous sources and can be induced by experimental procedures:[5][6]

• Endogenous Fluorophores: Tissues contain naturally fluorescent molecules such as collagen, elastin, flavins, and NADH.[2][7] Lipofuscin, an age-related pigment, is also a major contributor to autofluorescence.[7]

• Fixation: Aldehyde-based fixatives like formaldehyde (B43269) and glutaraldehyde (B144438) can react with proteins to create fluorescent products.[5][8]

• Diet: For in vivo animal imaging, chlorophyll (B73375) from standard rodent chow is a significant source of autofluorescence in the NIR-I window.[9][10]

• Red Blood Cells: The heme group in red blood cells can exhibit broad autofluorescence.[8]

• Heat and Dehydration: Processing tissues at elevated temperatures can increase autofluorescence.[5]

Q3: How can I proactively minimize tissue autofluorescence in my experiments?

A3: Several strategies can be employed during experimental planning and execution to reduce autofluorescence:

• Wavelength Selection: Shift to longer excitation and emission wavelengths. The NIR-II (1000-1700 nm) and short-wave infrared (SWIR) windows generally have significantly lower tissue autofluorescence compared to the NIR-I window (700-900 nm).[3][11]

• Animal Diet: For in vivo imaging, switching animals to a purified, chlorophyll-free diet for at least one week prior to imaging can dramatically reduce background fluorescence from the gut.[9][10]

• Tissue Preparation:

  • Perfusion: Perfuse tissues with phosphate-buffered saline (PBS) before fixation to remove red blood cells.[8][12]

  • Fixation: If possible, use a non-aldehyde-based fixative like ice-cold methanol (B129727) or ethanol. If aldehyde fixation is necessary, use the lowest concentration and shortest duration required.[8][12]

• Dye Selection: Choose NIR dyes with high quantum yields and emission spectra that are well-separated from the expected autofluorescence spectrum.[8]

Troubleshooting Guides

Problem: High background fluorescence is obscuring my signal.

This is a common issue that can often be resolved by systematically evaluating your experimental setup and post-acquisition processing.

Troubleshooting Workflow

Caption: A flowchart for troubleshooting high background fluorescence.

Quantitative Data Summary

The following table summarizes the impact of various strategies on reducing autofluorescence and improving the signal-to-background ratio (SBR).

Strategy	Wavelength Range	Reduction in Autofluorescence	Improvement in SBR	Reference
Change to Purified Diet	NIR-I (700-975 nm)	> 2 orders of magnitude	Significant	[3][4]
Longer Excitation Wavelength	670 nm vs. 760/808 nm	> 2 orders of magnitude	Significant	[3][4]
Shift to NIR-II Emission	NIR-I vs. NIR-II (>1000 nm)	> 2 orders of magnitude	Significant	[3][4]
Spectral Unmixing	NIR	Can effectively separate autofluorescence from the specific signal	Significant	[9]

Experimental Protocols

Protocol 1: Spectral Unmixing for In Vivo Imaging

Spectral unmixing is a powerful technique to computationally separate the fluorescence signal of your NIR dye from the background autofluorescence.[9]

Principle: This method relies on the fact that the NIR dye and the tissue autofluorescence have different emission spectra. By acquiring images at multiple wavelengths, an algorithm can "unmix" the composite signal into its individual components.[13]

Caption: The experimental workflow for spectral unmixing.

Detailed Steps:

• Acquire Reference Spectra (Endmembers):

  • Autofluorescence Spectrum: Image an untreated animal (or a region of tissue with no expected dye uptake) using the same excitation wavelength and a series of emission filters to build a lambda stack. This will define the spectral signature of the autofluorescence.[9]

  • Dye Spectrum: While in vitro spectra can be a starting point, it is highly recommended to determine the dye's spectrum in vivo, as tissue absorption and scattering can alter it.[13] If possible, image an area with a high concentration of the dye and minimal background to get a representative in vivo spectrum.

• Image the Experimental Animal: Acquire a lambda stack of the animal that has been administered the NIR dye using the same settings as for the reference spectra.

• Perform Spectral Unmixing:

  • Use imaging software with a spectral unmixing module (e.g., Living Image®, ImageJ with appropriate plugins).

  • Input the acquired lambda stack from your experimental animal.

  • Define the reference spectra (endmembers) for autofluorescence and your NIR dye.

  • The software will then generate separate images showing the spatial distribution and intensity of the NIR dye and the autofluorescence.[13]

Protocol 2: Background Subtraction in Tissue Sections

This is a simpler method for correcting for background fluorescence, particularly useful for microscopy images of tissue sections.

Principle: This technique assumes that the background fluorescence is relatively uniform across the image. An image of a "background" region is acquired and its average intensity is subtracted from the experimental image.

Detailed Steps:

• Acquire Experimental Image: Capture an image of your tissue section stained with the NIR dye. Optimize the exposure time to maximize the signal from your dye without saturating the detector.

• Acquire Background Image:

  • Identify a region on the same slide that is devoid of your specific staining but is representative of the background autofluorescence.

  • Alternatively, use an unstained tissue section prepared in the same manner as your experimental sample.

  • Acquire an image of this background region using the exact same imaging parameters (exposure time, gain, etc.) as your experimental image.[14]

• Perform Subtraction:

  • Use image analysis software (e.g., ImageJ/Fiji).

  • Open both the experimental and background images.

  • Use the image calculator or background subtraction function to subtract the background image from the experimental image.[15]

  • The resulting image will have a reduced background, enhancing the visibility of your specific signal.

Protocol 3: Chemical Quenching of Autofluorescence

Certain reagents can be used to quench autofluorescence in fixed tissue sections.

Principle: These reagents bind to the molecules responsible for autofluorescence and reduce their light emission.

Example Reagent: Sudan Black B

Sudan Black B is effective at quenching lipofuscin-based autofluorescence.[10]

Detailed Steps:

• Prepare Tissue Sections: Deparaffinize and rehydrate your formalin-fixed paraffin-embedded (FFPE) tissue sections.

• Incubate with Sudan Black B:

  • Prepare a 0.1% solution of Sudan Black B in 70% ethanol.

  • Incubate the tissue sections in this solution for 10-30 minutes at room temperature.[10]

• Wash: Thoroughly wash the sections with PBS or a similar buffer to remove excess Sudan Black B.

• Proceed with Staining: Continue with your standard immunofluorescence or other staining protocol.

Note: While effective, some quenching agents may also reduce the signal from your fluorescent dye. It is important to optimize the incubation time and concentration for your specific application. Always include appropriate controls.

References

• 1. biotium.com [biotium.com]
• 2. Autofluorescence [jacksonimmuno.com]
• 3. Minimizing near-infrared autofluorescence in preclinical imaging with diet and wavelength selection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Minimizing near-infrared autofluorescence in preclinical imaging with diet and wavelength selection | Photon etc. [photonetc.com]
• 5. Causes of Autofluorescence [visikol.com]
• 6. Learn how to Remove Autofluorescence from your Confocal Images | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 7. docs.research.missouri.edu [docs.research.missouri.edu]
• 8. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 9. resources.revvity.com [resources.revvity.com]
• 10. benchchem.com [benchchem.com]
• 11. Frontiers | Near-Infrared-II Bioimaging for in Vivo Quantitative Analysis [frontiersin.org]
• 12. southernbiotech.com [southernbiotech.com]
• 13. In-vivo fluorescence imaging with a multivariate curve resolution spectral unmixing technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Molecular Devices Support Portal [support.moleculardevices.com]
• 15. m.youtube.com [m.youtube.com]

long-term stability of IR 754 Carboxylic Acid conjugates in storage

This technical support center provides guidance on the long-term stability and storage of IR 754 Carboxylic Acid conjugates, along with troubleshooting advice for common experimental issues. The information provided is based on the general properties of heptamethine cyanine (B1664457) dyes, as specific long-term stability data for IR 754 Carboxylic Acid is not extensively published.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for IR 754 Carboxylic Acid and its conjugates?

A1: For optimal long-term stability, IR 754 Carboxylic Acid and its conjugates should be stored at -20°C or -80°C, protected from light.[1] Lyophilized powders are generally more stable than solutions. If stored in solution, use a dry, amine-free solvent such as dimethyl sulfoxide (B87167) (DMSO) and consider aliquoting to minimize freeze-thaw cycles. For aqueous buffers, the addition of a cryoprotectant like glycerol (B35011) (at a final concentration of 50%) can prevent damage during freezing.[1]

Q2: How sensitive is IR 754 Carboxylic Acid to light?

A2: Like other cyanine dyes, IR 754 Carboxylic Acid is susceptible to photobleaching, especially upon prolonged exposure to light.[2] Photodegradation is a primary pathway for the breakdown of these dyes, often involving reaction with singlet oxygen.[2] Therefore, it is crucial to minimize light exposure during all handling, storage, and experimental procedures.

Q3: What factors can affect the stability of my IR 754 Carboxylic Acid conjugate?

A3: Several factors can influence the stability of your conjugate:

• Storage Temperature: Higher temperatures accelerate degradation. Long-term storage at -20°C or below is recommended.[1]

• Light Exposure: As mentioned, light causes photobleaching.[2]

• pH of the Solution: The conjugation reaction is pH-dependent, with an optimal range typically between 8.0 and 9.0.[1] Storing the conjugate in a buffer outside its optimal pH stability range can lead to degradation.

• Solvent/Buffer: The choice of solvent or buffer can impact stability. For instance, the presence of primary amines (e.g., in Tris or glycine (B1666218) buffers) can compete with the conjugation reaction.[1]

• Presence of Oxidizing Agents: Cyanine dyes can be susceptible to oxidation. Avoid strong oxidizing agents in your experimental setup.

• Degree of Labeling (DOL): Over-labeling a protein can lead to aggregation and precipitation, which may indirectly affect the perceived stability of the conjugate.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low fluorescence signal from the conjugate	Degradation of the dye: The conjugate may have degraded due to improper storage (e.g., exposure to light or high temperatures).	Verify storage conditions. Perform a fresh conjugation with a new vial of the dye. Assess the stability of the conjugate over time using the protocol below.
Inefficient conjugation: The conjugation reaction may not have been optimal.	Optimize the molar ratio of dye to protein and ensure the pH of the reaction buffer is between 8.0 and 9.0.[1] Use an amine-free buffer.[1]
Precipitation of the conjugate: The conjugated protein may have precipitated out of solution.	Centrifuge the sample and check for a pellet. If precipitation has occurred, try optimizing the degree of labeling or consider adding a stabilizing agent like glycerol to the storage buffer.[1]
High background fluorescence	Presence of unconjugated dye: Free dye that was not removed after the conjugation reaction will contribute to background signal.	Ensure thorough purification of the conjugate to remove all unconjugated dye.[1] Techniques like dialysis or size-exclusion chromatography are effective.
Protein precipitation after conjugation	Over-labeling: Attaching too many hydrophobic dye molecules can cause the protein to aggregate and precipitate.[1]	Reduce the molar ratio of dye to protein in the conjugation reaction. Perform small-scale test reactions to determine the optimal DOL for your specific protein.[1]
Suboptimal buffer conditions: The buffer may not be suitable for maintaining the solubility of the conjugated protein.	Ensure the buffer's pH and ionic strength are appropriate for your protein's stability. Consider adding a stabilizing agent like glycerol.[1]

Experimental Protocols

Protocol for Assessing Conjugate Photostability

This protocol allows for the comparison of the photostability of your IR 754 Carboxylic Acid conjugate with other fluorophores.

Materials:

• IR 754 Carboxylic Acid conjugate

• Other fluorescent conjugates for comparison

• Fluorescence microscope with a camera

• Image analysis software (e.g., ImageJ)

Procedure:

• Prepare samples of your fluorescent conjugates at the same protein concentration.

• Continuously illuminate the sample with the appropriate excitation wavelength for IR 754 Carboxylic Acid (approximately 750 nm) at a constant intensity.

• Acquire images at regular time intervals (e.g., every 10 seconds) for a set duration (e.g., 5 minutes).

• Using image analysis software, measure the mean fluorescence intensity of the same region of interest in each image over the time course.

• Normalize the fluorescence intensity at each time point to the initial intensity (at time = 0).

• Plot the normalized fluorescence intensity versus time for each conjugate. The rate of decay of the curve indicates the photostability.[1]

Protocol for Determining the Degree of Labeling (DOL)

This protocol helps calculate the average number of dye molecules conjugated to each protein molecule.

Materials:

• Purified IR 754 Carboxylic Acid conjugate

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Measure the absorbance of the conjugate solution at 280 nm (A₂₈₀) and at the absorbance maximum of IR 754 Carboxylic Acid (~750 nm, A_max).

• Calculate the concentration of the dye using the Beer-Lambert law:

  • Concentration_dye (M) = A_max / (ε_dye × path length)

  • Note: The molar extinction coefficient (ε_dye) for IR 754 Carboxylic Acid should be obtained from the manufacturer's data sheet.

• Calculate the concentration of the protein, correcting for the dye's absorbance at 280 nm:

  • Concentration_protein (M) = [A₂₈₀ - (A_max × CF)] / (ε_protein × path length)

  • Note: CF is the correction factor (A₂₈₀ of the dye / A_max of the dye), and ε_protein is the molar extinction coefficient of your protein.

• Calculate the DOL:

  • DOL = Concentration_dye / Concentration_protein

Visualizations

Caption: Workflow for Assessing Photostability.

Caption: Troubleshooting Low Fluorescence.

References

• 1. benchchem.com [benchchem.com]
• 2. Sterically Shielded Heptamethine Cyanine Dyes for Bioconjugation and High Performance Near-Infrared Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison of IR 754 Carboxylic Acid and Alexa Fluor 750 for In Vivo Imaging

For researchers, scientists, and drug development professionals navigating the complexities of near-infrared (NIR) fluorescence imaging, the choice of a suitable fluorophore is paramount to experimental success. This guide provides an objective comparison of two prominent NIR dyes: IR 754 Carboxylic Acid and Alexa Fluor 750, offering supporting data and experimental insights to inform your selection for in vivo imaging applications.

In the realm of in vivo fluorescence imaging, the near-infrared window (700-900 nm) is highly advantageous due to reduced light scattering and minimal tissue autofluorescence, allowing for deeper tissue penetration and higher signal-to-background ratios. Both IR 754 Carboxylic Acid, a heptamethine cyanine (B1664457) dye, and the well-established Alexa Fluor 750 operate within this desirable spectral range, making them key candidates for a variety of research applications, from tracking cellular processes to monitoring drug delivery. This guide delves into their spectral and photophysical properties, in vivo performance, and provides standardized experimental protocols to assist in making an informed decision.

Performance at a Glance: A Quantitative Overview

To facilitate a direct comparison, the key photophysical and spectral properties of IR 754 Carboxylic Acid and Alexa Fluor 750 are summarized below. It is important to note that while extensive data is available for the commercially established Alexa Fluor 750, specific quantitative values for IR 754 Carboxylic Acid are less commonly reported and can vary between suppliers. The data for IR 754 Carboxylic Acid is representative of typical heptamethine cyanine dyes with similar structures.

Property	IR 754 Carboxylic Acid (Heptamethine Cyanine Dye)	Alexa Fluor 750
Excitation Maximum (nm)	~745 - 750	749[1]
Emission Maximum (nm)	~770 - 780	775[1]
Molar Extinction Coefficient (cm⁻¹M⁻¹)	High (typically >200,000)	~290,000
Quantum Yield	Variable (typically lower than Alexa Fluor dyes)	0.12
Photostability	Generally lower than Alexa Fluor dyes	High

Delving Deeper: A Comparative Analysis

Spectral Properties: Both dyes exhibit excitation and emission profiles that are well-suited for the NIR imaging window, making them compatible with common laser lines and filter sets. The spectral similarity allows for their use in similar imaging setups without significant modifications.

Brightness and Photostability: Brightness, a critical factor for sensitive detection, is a function of both the molar extinction coefficient and the quantum yield. While heptamethine cyanine dyes like IR 754 Carboxylic Acid are known for their high molar extinction coefficients, indicating efficient light absorption, their quantum yield can be lower and more variable compared to the highly optimized Alexa Fluor series.

Alexa Fluor 750 is renowned for its exceptional photostability, a crucial attribute for longitudinal studies and repeated imaging sessions. Cyanine dyes, in general, can be more susceptible to photobleaching, which could be a limiting factor in experiments requiring prolonged light exposure.

In Vivo Performance: For in vivo applications, a high signal-to-background ratio is essential for clear visualization of the target. Studies using heptamethine cyanine dyes have reported impressive signal-to-noise ratios, with some exceeding 25 in tumor models[2]. Alexa Fluor 750 is also well-documented to provide excellent signal-to-background ratios in various in vivo models. The choice between the two may depend on the specific biological context and the required sensitivity.

Experimental Protocols: A Practical Guide

To ensure reproducible and reliable results, standardized protocols for antibody conjugation and in vivo imaging are provided below. These protocols are general guidelines and may require optimization for specific applications.

Antibody Conjugation Workflow

The carboxylic acid group on IR 754 and the reactive esters of Alexa Fluor 750 allow for covalent conjugation to primary amines on antibodies and other proteins.

Caption: Workflow for conjugating NIR dyes to antibodies.

Detailed Protocol for Antibody Conjugation:

• Antibody Preparation: Dialyze the antibody into an amine-free buffer (e.g., PBS, pH 7.4-8.5). Adjust the antibody concentration to 1-10 mg/mL.

• Dye Preparation: Dissolve the amine-reactive form of the dye (e.g., NHS ester) in anhydrous DMSO to a concentration of 10 mg/mL immediately before use.

• Conjugation Reaction: Add the reactive dye to the antibody solution at a molar ratio of 5-15 moles of dye per mole of antibody. Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purification: Remove unconjugated dye using size-exclusion chromatography (e.g., a Sephadex G-25 column) equilibrated with PBS.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the antibody) and the absorbance maximum of the dye (around 750 nm).

General In Vivo Imaging Workflow

The following workflow outlines the key steps for a typical in vivo imaging experiment using a dye-conjugated antibody.

Caption: General workflow for in vivo fluorescence imaging.

Detailed Protocol for In Vivo Imaging:

• Animal Model: Use appropriate animal models for your research question. For imaging, hairless or shaved mice are recommended to minimize light scattering.

• Probe Administration: The route of administration (e.g., intravenous, intraperitoneal) and the dose of the fluorescent conjugate should be optimized for each study. A typical dose for an antibody conjugate is in the range of 1-10 nmol of dye per animal.

• Imaging System: Use an in vivo imaging system equipped with the appropriate excitation laser or filtered light source (around 750 nm) and emission filters (typically a long-pass filter above 770 nm).

• Image Acquisition: Acquire images at various time points post-injection to monitor the biodistribution and target accumulation of the probe. Anesthetize the animals during image acquisition to prevent movement artifacts.

• Data Analysis: Quantify the fluorescence signal in the region of interest (e.g., tumor) and in a background region (e.g., non-tumor tissue). Calculate the signal-to-background ratio to assess the specific targeting of the probe.

• Ex Vivo Analysis (Optional): At the end of the study, major organs can be harvested and imaged ex vivo to confirm the in vivo findings and provide a more detailed biodistribution profile.

Conclusion: Making the Right Choice

Both IR 754 Carboxylic Acid and Alexa Fluor 750 are powerful tools for in vivo NIR fluorescence imaging.

• Alexa Fluor 750 stands out for its well-characterized and superior photostability and brightness, making it a reliable choice for demanding applications, including quantitative and longitudinal studies.

• IR 754 Carboxylic Acid , as a representative of heptamethine cyanine dyes, offers a viable and often more cost-effective alternative. While potentially less photostable, these dyes can provide high signal-to-background ratios and are suitable for many in vivo imaging applications, particularly for proof-of-concept studies and endpoint imaging.

Ultimately, the selection between these two dyes will depend on the specific requirements of the experiment, including the need for high photostability, the desired level of sensitivity, and budgetary considerations. The provided protocols and data aim to equip researchers with the necessary information to make an informed decision and advance their in vivo imaging research.

References

• 1. mdpi.com [mdpi.com]
• 2. Near Infrared Heptamethine Cyanine Dye-Mediated Cancer Imaging - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Photostability of IR 754 Carboxylic Acid and Cy7

In the realm of biomedical imaging and drug development, the selection of near-infrared (NIR) fluorescent dyes is a critical decision that can significantly impact experimental outcomes. Among the myriad of available options, IR 754 Carboxylic Acid and Cy7 are two heptamethine cyanine (B1664457) dyes frequently employed for their favorable spectral properties in the NIR window, which allows for deeper tissue penetration and reduced autofluorescence. A crucial performance metric for these fluorophores, particularly in applications requiring prolonged or intense light exposure such as single-molecule tracking and high-resolution imaging, is their photostability—the ability to resist photochemical degradation and maintain fluorescence. This guide provides a comparative overview of the photostability of IR 754 Carboxylic Acid and Cy7, supported by available data and a detailed experimental protocol for their direct comparison.

Chemical Structures

A fundamental understanding of the molecular structure is essential for appreciating the photophysical behavior of these dyes.

Dye	Molecular Formula	IUPAC Name
IR 754 Carboxylic Acid	C₃₀H₃₃IN₂O₂	2-[2-[2-Chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)ethylidene]-1-cyclohexen-1-yl]ethenyl]-1,3,3-trimethyl-3H-indolium, inner salt
Cy7	C₃₅H₄₂N₂O₈S₂	1-(5-carboxypentyl)-2-[(1E,3E,5E,7Z)-7-(1-ethyl-3,3-dimethyl-5-sulfo-3H-indol-1-ium-2-yl)hepta-1,3,5-trienyl]-3,3-dimethyl-5-sulfo-3H-indol-1-ium

Photostability Comparison: A Data-Driven Perspective

Conversely, the photostability of Cy7 has been more extensively, though often qualitatively, described in the scientific literature. It is generally characterized as being susceptible to photobleaching, with its stability being highly dependent on the experimental environment. Factors such as the composition of the imaging medium, the presence of antifade reagents, and the intensity and wavelength of the excitation light can significantly influence its rate of photodegradation. Some studies have noted that under continuous irradiation, the fluorescence intensity of Cy7 decreases "relatively rapidly". Furthermore, the radiosensitivity of Cy7 has been observed, indicating its susceptibility to degradation upon exposure to radiation.[2]

Experimental Protocol for Photostability Assessment

The following protocol outlines a standardized method for quantifying and comparing the photostability of IR 754 Carboxylic Acid and Cy7.

Objective: To determine and compare the photobleaching rates of IR 754 Carboxylic Acid and Cy7 under controlled, continuous illumination.

Materials:

• IR 754 Carboxylic Acid

• Cy7

• Phosphate-buffered saline (PBS), pH 7.4

• Spectrofluorometer or a fluorescence microscope equipped with a suitable laser line for excitation (e.g., 750 nm) and a sensitive detector.

• Quartz cuvettes or microscope slides and coverslips

• Data acquisition and analysis software

Methodology:

• Sample Preparation:

  • Prepare stock solutions of IR 754 Carboxylic Acid and Cy7 in a suitable solvent (e.g., DMSO).

  • Dilute the stock solutions in PBS (pH 7.4) to a final concentration that yields a measurable fluorescence signal without significant inner filter effects (typically in the low micromolar range). Ensure the absorbance of the solutions at the excitation wavelength is below 0.1 to maintain a linear relationship between fluorescence and concentration.

• Instrumentation Setup:

  • Set the excitation wavelength of the light source to the absorption maximum of the dyes (approximately 750-760 nm).

  • Set the emission detection to capture the fluorescence peak of the dyes (approximately 770-790 nm).

  • Define the parameters for continuous illumination, including the laser power or light intensity and the duration of the experiment.

• Data Acquisition:

  • Place the sample (in a cuvette for a spectrofluorometer or on a slide for a microscope) in the light path.

  • Initiate continuous illumination and simultaneously start recording the fluorescence intensity as a function of time.

  • Continue data acquisition until the fluorescence intensity has decayed to a significant fraction of its initial value (e.g., 50% or less).

  • Repeat the measurement for each dye under identical conditions to ensure comparability. A sample kept in the dark should be used as a control to account for any chemical degradation not induced by light.

• Data Analysis:

  • Normalize the fluorescence intensity of each dye to its initial value (at time t=0).

  • Plot the normalized fluorescence intensity versus time.

  • Fit the resulting photobleaching curve to a suitable mathematical model, typically a single or double exponential decay function, to extract the photobleaching rate constant (k) or the half-life (t₁/₂), which is the time it takes for the fluorescence to decrease to 50% of its initial intensity.

  • Compare the photobleaching rate constants or half-lives of IR 754 Carboxylic Acid and Cy7 to determine their relative photostability. A smaller rate constant and a longer half-life indicate greater photostability.

Visualizing the Underlying Processes

To better understand the phenomena being investigated, the following diagrams illustrate the general mechanism of cyanine dye photobleaching and the experimental workflow for its assessment.

Caption: General mechanism of cyanine dye photobleaching.

Caption: Experimental workflow for photostability comparison.

Conclusion

The selection of a near-infrared dye for demanding fluorescence applications necessitates a thorough evaluation of its photostability. While both IR 754 Carboxylic Acid and Cy7 are valuable tools in the researcher's arsenal, a direct comparison of their photostability is currently hampered by the lack of quantitative data for IR 754 Carboxylic Acid. The available information suggests that Cy7 is susceptible to photobleaching, a characteristic that is common among heptamethine cyanine dyes. To make an informed decision, researchers are strongly encouraged to perform direct, side-by-side comparisons under their specific experimental conditions using a standardized protocol as outlined in this guide. Such empirical data will provide the most reliable basis for selecting the optimal dye that balances spectral properties with the photostability required for successful and reproducible experimental outcomes.

References

• 1. IR 754 Carboxylic Acid - Starshinechemical [starshinechemical.com]
• 2. Preventing Radiobleaching of Cyanine Fluorophores Enhances Stability of Nuclear/NIRF Multimodality Imaging Agents [thno.org]

A Head-to-Head Comparison of Near-Infrared Fluorophores: IR 754 Carboxylic Acid vs. IRDye 800CW for Protein Labeling

In the realm of biomedical imaging and quantitative protein analysis, the selection of an appropriate near-infrared (NIR) fluorescent probe is a critical determinant of experimental success. The NIR window (700-900 nm) offers significant advantages, including reduced tissue autofluorescence and deeper tissue penetration, making it ideal for in vivo imaging and sensitive protein detection. This guide provides an objective comparison of two NIR fluorophores, IR 754 Carboxylic Acid and IRDye 800CW, to aid researchers, scientists, and drug development professionals in making an informed choice for their protein labeling applications.

Introduction to the Dyes

IR 754 Carboxylic Acid is a cyanine-based fluorescent dye that possesses a terminal carboxylic acid group. This functional group is not directly reactive with proteins but can be activated using carbodiimide (B86325) chemistry, typically with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to form a reactive intermediate that can then label primary amines on proteins, such as the side chain of lysine (B10760008) residues.

IRDye 800CW is a well-characterized and widely used NIR fluorophore. It is commonly supplied with an N-hydroxysuccinimide (NHS) ester reactive group, which directly and efficiently reacts with primary amines on proteins under mild alkaline conditions to form stable amide bonds.[1][2] This dye is known for its high water solubility and has been extensively validated in a variety of applications, from western blotting to in vivo imaging.[3][4]

Quantitative Performance Comparison

A clear understanding of the photophysical and chemical properties of each dye is essential for designing robust and reproducible experiments. The following table summarizes the key characteristics of IR 754 Carboxylic Acid and IRDye 800CW based on available data.

Property	IR 754 Carboxylic Acid	IRDye 800CW
Molecular Weight	~580.5 g/mol [2][5][6]	~1166.2 g/mol (NHS ester form)[1]
Reactive Group	Carboxylic Acid	NHS Ester
Labeling Chemistry	Carbodiimide (EDC)	Amine-reactive (direct reaction with primary amines)
Excitation Maximum (λex)	~745-750 nm (in Methanol)[7]	~774 nm (in PBS)[2][8]
Emission Maximum (λem)	Not readily available	~789 nm (in PBS)[2][8]
Molar Extinction Coefficient (ε)	Not readily available	~240,000 M⁻¹cm⁻¹ (in PBS)[2][8]
Quantum Yield (Φ)	Not readily available	5-12% (depending on conjugation and environment)[9][10]
Photostability	Not readily available	High (qualitatively described as excellent)
Water Solubility	Not readily available	High[4]

Note: Quantitative performance data for IR 754 Carboxylic Acid, such as quantum yield and molar extinction coefficient, are not consistently reported in publicly available sources. Researchers may need to perform internal characterization for specific applications.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for successful protein labeling. Below are representative protocols for conjugating IR 754 Carboxylic Acid and IRDye 800CW to a model protein, such as an IgG antibody.

Protocol 1: Protein Labeling with IR 754 Carboxylic Acid using EDC Chemistry

This protocol is a general guideline for the two-step activation of the carboxylic acid on the dye with EDC and N-hydroxysulfosuccinimide (sulfo-NHS) to create a more stable amine-reactive intermediate.

Materials:

• Protein (e.g., IgG antibody) in an amine-free buffer (e.g., 0.1 M MES, pH 6.0)

• IR 754 Carboxylic Acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysulfosuccinimide (sulfo-NHS)

• Activation Buffer: 0.1 M MES, pH 6.0

• Coupling Buffer: 1X PBS, pH 7.4

• Quenching Solution: 1 M Tris-HCl, pH 8.5

• Purification column (e.g., Sephadex G-25)

Procedure:

• Dye Activation:

  • Dissolve IR 754 Carboxylic Acid in anhydrous DMSO to prepare a stock solution (e.g., 10 mg/mL).

  • In a separate tube, dissolve EDC (e.g., to a final concentration of 2 mM) and sulfo-NHS (e.g., to a final concentration of 5 mM) in Activation Buffer immediately before use.

  • Add the IR 754 Carboxylic Acid stock solution to the EDC/sulfo-NHS mixture and incubate for 15-30 minutes at room temperature to form the sulfo-NHS ester of the dye.

• Protein Conjugation:

  • Add the activated dye solution to the protein solution in Coupling Buffer. The molar ratio of dye to protein should be optimized, but a starting point of 10:1 to 20:1 is common.

  • Incubate the reaction for 2 hours at room temperature, protected from light.

• Quenching and Purification:

  • Add the Quenching Solution to a final concentration of 50-100 mM to stop the reaction.

  • Separate the labeled protein from unreacted dye and byproducts using a gel filtration column equilibrated with 1X PBS. The first colored fraction to elute will be the dye-conjugated protein.

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the absorbance maximum of IR 754 Carboxylic Acid (~745 nm).

Protocol 2: Protein Labeling with IRDye 800CW NHS Ester

This protocol describes the direct labeling of primary amines on a protein with the NHS ester-functionalized dye.

Materials:

• Protein (e.g., IgG antibody) in an amine-free buffer (e.g., 1X PBS, pH 8.0-8.5)

• IRDye 800CW NHS Ester

• Anhydrous DMSO

• Purification column (e.g., Sephadex G-25)

Procedure:

• Prepare Protein Solution:

  • Dissolve the protein in 1X PBS at a concentration of 1-10 mg/mL. Ensure the pH is between 8.0 and 8.5 for optimal labeling.

• Prepare Dye Solution:

  • Allow the vial of IRDye 800CW NHS Ester to warm to room temperature.

  • Dissolve the dye in a small amount of anhydrous DMSO to create a stock solution (e.g., 10 mg/mL).

• Labeling Reaction:

  • Add the dye stock solution to the protein solution while gently vortexing. The optimal molar ratio of dye to protein should be determined experimentally, but a starting point is typically between 5:1 and 15:1.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purification:

  • Purify the labeled protein from unreacted dye using a gel filtration column equilibrated with 1X PBS. The first colored fraction corresponds to the labeled protein.

• Characterization:

  • Calculate the DOL by measuring the absorbance of the conjugate at 280 nm and at the absorbance maximum of IRDye 800CW (774 nm).

Signaling Pathways and Experimental Workflows

To visualize the distinct chemical reactions and the general experimental process, the following diagrams are provided.

Caption: Comparison of protein labeling chemistries.

Caption: A generalized workflow for protein-dye conjugation.

Conclusion

Both IR 754 Carboxylic Acid and IRDye 800CW are valuable tools for near-infrared fluorescence-based protein studies. The choice between them depends on several factors:

• IRDye 800CW is an excellent choice for researchers seeking a well-characterized, highly soluble, and bright dye with a straightforward and efficient labeling protocol. Its extensive documentation and commercial availability in a ready-to-use NHS ester form make it a reliable option for a wide range of applications, including quantitative western blotting and in vivo imaging.

• IR 754 Carboxylic Acid offers an alternative for researchers who may already have the dye or prefer to use carbodiimide chemistry. This approach provides flexibility but requires an additional activation step and careful optimization to ensure efficient labeling and minimize protein-protein cross-linking. The lack of readily available quantitative performance data necessitates more extensive in-house characterization.

For applications requiring high sensitivity, reproducibility, and a streamlined workflow, IRDye 800CW is generally the more advantageous choice. However, for specific experimental designs or when carbodiimide chemistry is preferred, IR 754 Carboxylic Acid remains a viable option, provided that appropriate optimization and characterization are performed.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. netascientific.com [netascientific.com]
• 3. researchgate.net [researchgate.net]
• 4. chemscene.com [chemscene.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. IR 754 Carboxylic Acid | 2311980-68-2 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 7. Single-Dose Intravenous Toxicity Study of IRDye 800CW in Sprague-Dawley Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. IRDye 800CW-Human serum albumin - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. IRDye 800CW-Epidermal growth factor - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]

A Head-to-Head Battle of Near-Infrared Fluorophores: IR 754 Carboxylic Acid vs. DyLight 755

In the realm of near-infrared (NIR) fluorescence imaging, the choice of a suitable fluorophore is paramount to achieving high-quality, reproducible data. This guide provides a comprehensive performance comparison of two prominent NIR dyes: IR 754 Carboxylic Acid and DyLight 755. Tailored for researchers, scientists, and drug development professionals, this document delves into their spectral properties, performance metrics, and practical applications, supported by available data and detailed experimental protocols.

At a Glance: Key Performance Indicators

A direct comparison of the key photophysical and performance characteristics of IR 754 Carboxylic Acid and DyLight 755 is essential for informed decision-making in experimental design. The following table summarizes the available quantitative data for both dyes.

Property	IR 754 Carboxylic Acid	DyLight 755
Excitation Maximum (λex)	745 - 750 nm (in Methanol)[1]	~754 nm[2][3]
Emission Maximum (λem)	Data Not Available	~776 nm[2][3]
Molar Extinction Coefficient (ε)	Data Not Available	~220,000 cm⁻¹M⁻¹[2]
Fluorescence Quantum Yield (Φ)	Data Not Available	11.9% (intrinsic)[4]
Reactive Form	Carboxylic Acid	NHS Ester
Primary Target for Conjugation	Amines (requires activation)	Primary Amines
Solubility	Data Not Available	High water solubility[5]
Photostability	Data Not Available	Exceptional[6]

Note: There is a notable lack of publicly available performance data for IR 754 Carboxylic Acid, limiting a direct quantitative comparison with DyLight 755.

In-Depth Performance Analysis

DyLight 755 emerges as a well-characterized and high-performance near-infrared dye. It boasts a high molar extinction coefficient, indicating efficient light absorption, and a respectable intrinsic quantum efficiency of 11.9%, which contributes to its bright fluorescence emission.[2][4] One of its key advantages is its exceptional photostability, a critical feature for demanding imaging applications that require prolonged or intense light exposure.[6] Furthermore, its high water solubility facilitates conjugation reactions and helps to prevent the aggregation of labeled biomolecules.[5] DyLight 755 is commercially available as an N-hydroxysuccinimide (NHS) ester, which allows for a straightforward and efficient one-step conjugation to primary amines on proteins and other biomolecules.[5]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to successful research. Below are representative protocols for protein labeling and a general workflow for in vivo fluorescence imaging using these types of near-infrared dyes.

Protein Labeling Protocols

1. Labeling with DyLight 755 NHS Ester (One-Step)

This protocol describes the direct labeling of a protein with an amine-reactive NHS ester.

Materials:

• DyLight 755 NHS Ester

• Protein of interest (e.g., antibody) in an amine-free buffer (e.g., PBS, pH 7.2-7.5)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate or sodium borate (B1201080) buffer, pH 8.3-8.5

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Prepare Protein Solution: Dissolve the protein in the Reaction Buffer at a concentration of 1-10 mg/mL.

• Prepare Dye Stock Solution: Immediately before use, dissolve the DyLight 755 NHS Ester in DMF or DMSO to a concentration of 10 mg/mL.

• Labeling Reaction: While gently vortexing the protein solution, add a calculated amount of the dye stock solution. The optimal molar ratio of dye to protein should be determined empirically but a starting point of 10:1 to 20:1 is common.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Purification: Remove the unreacted dye and byproducts by passing the reaction mixture through a size-exclusion chromatography column equilibrated with a suitable storage buffer (e.g., PBS).

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm and ~755 nm.

2. Labeling with IR 754 Carboxylic Acid (Two-Step Activation and Conjugation)

This protocol outlines the labeling of a protein using a carboxylic acid-containing dye, which requires activation prior to conjugation.

Materials:

• IR 754 Carboxylic Acid

• Protein of interest in MES buffer (0.1 M MES, 0.5 M NaCl, pH 6.0)

• N-hydroxysuccinimide (NHS)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• Anhydrous DMF or DMSO

• Reaction Buffer: 0.1 M sodium bicarbonate or PBS, pH 7.2-7.5

• Quenching solution (e.g., hydroxylamine (B1172632) or Tris buffer)

• Purification column

Procedure:

• Activate Carboxylic Acid:

  • Dissolve IR 754 Carboxylic Acid, NHS, and EDC in a molar ratio of 1:1.2:1.2 in anhydrous DMF or DMSO.

  • Incubate this activation mixture for 15-30 minutes at room temperature.

• Prepare Protein Solution: Exchange the protein into the Reaction Buffer (pH 7.2-7.5) at a concentration of 1-10 mg/mL.

• Conjugation Reaction: Add the activated dye solution to the protein solution. The optimal molar ratio should be determined, but a starting point of 5:1 to 15:1 (activated dye to protein) is recommended.

• Incubation: Incubate the reaction for 2-4 hours at room temperature, protected from light.

• Quenching: Stop the reaction by adding the quenching solution to a final concentration of 10-50 mM and incubate for 15-30 minutes.

• Purification: Purify the conjugate using a size-exclusion chromatography column.

• Characterization: Determine the degree of labeling as described for DyLight 755.

In Vivo Near-Infrared Fluorescence Imaging Workflow

This generalized workflow is applicable for small animal imaging studies using NIR-labeled probes.

Procedure:

• Animal Model: Prepare the animal model according to the approved institutional animal care and use committee (IACUC) protocol.

• Probe Administration: Inject the NIR dye-conjugated probe (e.g., labeled antibody) intravenously or via the desired route of administration. The dose will depend on the specific probe and animal model.

• Imaging: At various time points post-injection, anesthetize the animal and place it in a small animal in vivo imaging system equipped with the appropriate excitation and emission filters for the specific NIR dye.

• Image Acquisition: Acquire fluorescence images, ensuring to also capture a white light or photographic image for anatomical reference.

• Data Analysis: Quantify the fluorescence signal in the region of interest (ROI) and normalize it to a background region to determine the signal-to-background ratio.

Visualizing the Process: Diagrams

To further clarify the experimental and logical workflows, the following diagrams have been generated using Graphviz.

General Experimental Workflow

Conjugation Chemistry Pathways

Conclusion

Based on the available data, DyLight 755 stands out as a robust and well-documented near-infrared fluorophore with demonstrated high performance in terms of brightness and photostability. Its availability as a ready-to-use NHS ester simplifies conjugation protocols, making it an attractive choice for a wide range of applications, including demanding in vivo imaging studies.

IR 754 Carboxylic Acid represents a viable alternative for researchers comfortable with two-step conjugation chemistries. However, the current lack of comprehensive performance data, particularly regarding its quantum yield and photostability, necessitates careful in-house validation before its adoption in critical experiments. For researchers requiring predictable and highly reproducible results with minimal optimization, DyLight 755 currently presents a more characterized and reliable option. Further studies are warranted to fully elucidate the performance capabilities of IR 754 Carboxylic Acid and enable a more direct and comprehensive comparison.

References

• 1. IR 754 Carboxylic Acid | 2311980-68-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. FluoroFinder [app.fluorofinder.com]
• 3. KRAS/DyLight 755 FluoroFinder [app.fluorofinder.com]
• 4. researchgate.net [researchgate.net]
• 5. iright.com [iright.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]

A Researcher's Guide to Validating the Specificity of IR 754 Carboxylic Acid Labeled Antibodies

In the expanding field of near-infrared (NIR) imaging, the specificity of fluorescently labeled antibodies is paramount for generating reliable and reproducible data. This guide provides a comprehensive comparison of IR 754 Carboxylic Acid with other common NIR dyes and offers detailed protocols for the conjugation and validation of antibody specificity. This document is intended for researchers, scientists, and drug development professionals seeking to employ NIR-labeled antibodies in their experimental workflows.

Introduction to IR 754 Carboxylic Acid and NIR Antibody Labeling

IR 754 Carboxylic Acid is a heptamethine cyanine (B1664457) dye that fluoresces in the near-infrared spectrum. Dyes in this spectral range are advantageous for biological imaging due to deeper tissue penetration and reduced autofluorescence from endogenous molecules, leading to a higher signal-to-noise ratio. When conjugated to antibodies, these dyes serve as powerful tools for a variety of applications, including in vivo imaging, Western blotting, flow cytometry, and immunofluorescence microscopy.

The carboxylic acid functional group on IR 754 allows for covalent conjugation to primary amines (e.g., lysine (B10760008) residues) on an antibody after activation to a more reactive species, such as an N-hydroxysuccinimide (NHS) ester. The choice of dye and the conjugation chemistry can significantly impact the performance of the labeled antibody. Therefore, careful validation of specificity is a critical step in any experiment.

Comparison of IR 754 Carboxylic Acid with Alternative NIR Dyes

Data Presentation: Spectral Properties of Common NIR Dyes (~750 nm)

Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Notes
IR 754 Carboxylic Acid	745 - 750 (in Methanol)	Not specified	Not specified	Purity reported as >80-95% depending on the supplier.[1][2]
Alexa Fluor 750	749	775	240,000	Spectrally similar to Cy7.[3]
Cy7	~750	~773	250,000	A commonly used NIR dye.[1]
DyLight 755	754	776	220,000	Spectrally similar to Alexa Fluor 750.[4][5]
IRDye 750	766 (in Methanol)	776 (in Methanol)	330,000 (in Methanol)

Note: The performance of a labeled antibody is not solely determined by the spectral properties of the dye. Factors such as the dye's hydrophobicity, charge, and the degree of labeling can all affect the antibody's solubility, stability, and binding affinity. Researchers should empirically validate the performance of any newly labeled antibody.

Experimental Protocols

Protocol 1: Antibody Labeling with IR 754 Carboxylic Acid

This protocol describes the two-step process of first activating the carboxylic acid group of the dye and then conjugating it to the antibody.

Materials:

• IR 754 Carboxylic Acid

• Antibody of interest (in an amine-free buffer like PBS)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO)

• Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Spectrophotometer

Procedure:

• Activation of IR 754 Carboxylic Acid:

  • Dissolve IR 754 Carboxylic Acid, DCC (or EDC), and NHS in anhydrous DMF or DMSO. A typical molar ratio is 1:1.2:1.2 (Dye:DCC:NHS).

  • Allow the reaction to proceed for 1-2 hours at room temperature, protected from light, to form the NHS ester of the dye.

• Antibody Preparation:

  • Ensure the antibody is in an amine-free buffer (e.g., PBS). If the antibody solution contains substances like Tris or glycine, they must be removed by dialysis or buffer exchange.

  • Adjust the antibody concentration to 1-2 mg/mL in the reaction buffer.

• Conjugation Reaction:

  • Add the activated IR 754-NHS ester solution to the antibody solution. The molar ratio of dye to antibody should be optimized, but a starting point of 10:1 to 15:1 is common.

  • Incubate the reaction for 1-2 hours at room temperature with gentle stirring, protected from light.

• Purification of the Labeled Antibody:

  • Remove unconjugated dye by passing the reaction mixture through a size-exclusion chromatography column equilibrated with PBS.

  • Collect the fractions containing the labeled antibody (typically the first colored fractions to elute).

• Characterization of the Conjugate:

  • Measure the absorbance of the purified conjugate at 280 nm (for the antibody) and ~750 nm (for the dye).

  • Calculate the degree of labeling (DOL), which is the average number of dye molecules per antibody molecule.

Protocol 2: Validation of Specificity by Western Blotting

Materials:

• Cell lysates (positive and negative controls)

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or low-fluorescence PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• IR 754-labeled primary antibody

• Wash buffer (TBST: Tris-buffered saline with 0.1% Tween-20)

• NIR fluorescence imaging system

Procedure:

• Protein Separation and Transfer:

  • Separate the protein lysates by SDS-PAGE.

  • Transfer the separated proteins to a nitrocellulose or low-fluorescence PVDF membrane.

• Blocking:

  • Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Incubate the membrane with the IR 754-labeled primary antibody at the optimized dilution in blocking buffer. This can be done for 1-2 hours at room temperature or overnight at 4°C.

• Washing:

  • Wash the membrane three times for 10 minutes each with wash buffer to remove unbound antibody.

• Imaging:

  • Scan the membrane using a NIR fluorescence imaging system with appropriate excitation and emission filters for the ~750 nm wavelength.

  • Validation Check: A specific band should be observed at the expected molecular weight in the positive control lane, with minimal to no signal in the negative control lane.

Protocol 3: Validation of Specificity by Flow Cytometry

Materials:

• Cell suspensions (positive and negative for the target antigen)

• Flow cytometry staining buffer (e.g., PBS with 1% BSA)

• IR 754-labeled primary antibody

• (Optional) A viability dye to exclude dead cells

• Flow cytometer with a laser and detector appropriate for NIR dyes

Procedure:

• Cell Preparation:

  • Prepare single-cell suspensions of your positive and negative control cells.

  • Adjust the cell concentration to 1x10⁶ cells/mL in cold staining buffer.

• Staining:

  • Add the IR 754-labeled antibody to the cell suspension at a predetermined optimal concentration.

  • Incubate for 30 minutes at 4°C, protected from light.

• Washing:

  • Wash the cells twice with cold staining buffer to remove unbound antibody. Centrifuge at 300 x g for 5 minutes between washes.

• Data Acquisition:

  • Resuspend the cells in staining buffer and analyze on a flow cytometer.

  • Validation Check: A significant shift in fluorescence intensity should be observed for the antigen-positive cell population compared to the antigen-negative cells and unstained controls.

Mandatory Visualizations

Experimental Workflows

Caption: Workflow for labeling and validating antibodies.

Caption: Western Blotting workflow for specificity validation.

Signaling Pathway Example: EGFR Signaling

The Epidermal Growth Factor Receptor (EGFR) signaling pathway is a well-characterized pathway that is frequently studied using fluorescently labeled antibodies targeting EGFR or its downstream components.

Caption: Simplified EGFR signaling pathway.

References

• 1. IR 754 Carboxylic Acid - Starshinechemical [starshinechemical.com]
• 2. chemscene.com [chemscene.com]
• 3. IR 754 Carboxylic Acid | C30H33IN2O2 | CID 164185572 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. interchim.fr [interchim.fr]
• 5. Recent Advances in Near-Infrared Cyanine Dye-Based Fluorescent Nanoprobes for Tumor Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Stability of IR 754 Carboxylic Acid Conjugates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive protocol for assessing the stability of bioconjugates synthesized with the near-infrared (NIR) fluorescent dye, IR 754 Carboxylic Acid. It offers a comparative analysis with alternative NIR dyes, supported by experimental data and detailed methodologies, to aid in the selection of the most suitable fluorophore for your research and drug development needs.

Introduction to IR 754 Carboxylic Acid and its Alternatives

IR 754 Carboxylic Acid is a heptamethine cyanine (B1664457) dye that absorbs and emits in the near-infrared spectrum, making it a valuable tool for in vivo imaging and other applications where deep tissue penetration and low autofluorescence are critical. However, the stability of dye-conjugates is a crucial parameter that can influence experimental outcomes and the therapeutic efficacy of targeted molecules. This guide compares the stability of IR 754 Carboxylic Acid conjugates with other commonly used NIR dyes: IRDye® 800CW, Cypate, and IR-783.

Comparative Analysis of Physicochemical and Spectral Properties

A fundamental understanding of the spectral and physicochemical properties of each dye is essential for designing and interpreting fluorescence-based experiments.

Property	IR 754 Carboxylic Acid	IRDye® 800CW	Cypate	IR-783
Excitation Maximum (λex)	~750 nm	~774 nm (in PBS)[1]	~778-780 nm[1]	776 nm[2]
Emission Maximum (λem)	~780 nm	~789 nm (in PBS)[1]	~805-831 nm[1]	798 nm[2]
Molar Extinction Coefficient (ε)	Not specified in retrieved results	~240,000 M⁻¹cm⁻¹ (in PBS)[1]	~224,000 M⁻¹cm⁻¹[1]	162,000 M⁻¹cm⁻¹[2]
Molecular Weight	~580.5 g/mol	~1166 g/mol	~737.0 g/mol	~775.0 g/mol
Solubility	Water Soluble	High Water Solubility	Hydrophobic	Good Water Solubility[2]
Reactive Group	Carboxylic Acid	NHS Ester, Maleimide, etc.	Carboxylic Acid	Sulfonate

Experimental Protocols for Stability Assessment

This section provides detailed protocols for evaluating the key stability parameters of IR 754 Carboxylic Acid conjugates. These protocols can also be applied to the alternative dyes for a direct comparison.

Photostability Assessment

This protocol quantifies the resistance of a dye-conjugate to photodegradation upon exposure to light.

Objective: To measure the rate of photobleaching of an IR 754 Carboxylic Acid conjugate.

Materials:

• IR 754 Carboxylic Acid conjugate solution (e.g., antibody conjugate) in PBS (pH 7.4)

• Spectrofluorometer or a fluorescence microscope with a stable light source and a sensitive detector

• Quartz cuvette or microscope slide

• Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

• Prepare a solution of the IR 754 Carboxylic Acid conjugate in PBS at a concentration that gives a fluorescence intensity within the linear range of the detector.

• Transfer the solution to a quartz cuvette for spectrofluorometer measurements or prepare a slide for microscopy.

• Continuously illuminate the sample with the excitation wavelength of IR 754 Carboxylic Acid (~750 nm).

• Record the fluorescence emission intensity at regular time intervals (e.g., every 30 seconds) for a defined period (e.g., 30 minutes) or until the fluorescence has significantly decreased.

• Plot the normalized fluorescence intensity as a function of time.

• Calculate the photobleaching half-life (t½), which is the time required for the fluorescence intensity to decrease to 50% of its initial value.

Data Analysis: The photobleaching rate can be modeled using a first-order decay equation to determine the rate constant.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

A Comparative Guide to the Quantum Yield of Near-Infrared (NIR) Fluorescent Dyes

For Researchers, Scientists, and Drug Development Professionals

Near-infrared (NIR) fluorescent dyes are indispensable tools in biomedical research and clinical diagnostics, offering deep tissue penetration and minimal autofluorescence. A critical parameter for selecting an appropriate NIR dye is its fluorescence quantum yield (Φf or QY), which quantifies the efficiency of the fluorescence process. This guide provides a comparative analysis of the quantum yields of several common NIR dyes, supported by experimental data and detailed methodologies to aid in your selection process.

Data Presentation: Quantum Yield of Common NIR Dyes

The following table summarizes the quantum yields of various NIR fluorescent dyes under different solvent conditions. The quantum yield is a ratio of the number of photons emitted to the number of photons absorbed and is a direct measure of a fluorophore's brightness.[1][2] It is important to note that the quantum yield can be significantly influenced by the dye's environment, including solvent polarity and temperature.[3][4]

Dye Name	Solvent	Quantum Yield (Φf)	Reference
Indocyanine Green (ICG)	Aqueous Solution	0.9% (0.009)	[5]
Indocyanine Green (ICG)	Ethanol	13.2% (0.132)	[6]
Indocyanine Green (ICG)	TCB	8.6% (0.086)	[6]
IRDye 800CW	Aqueous Solution	3.3% (0.033)	[5]
Nanocolloidal albumin-IRDye 800CW	TCB	8.0% (0.080)	[6]
IR-E1050	Aqueous Solution	0.2% (0.002)	[5]
Alexa Fluor 790	Not Specified	4% (0.04)	[7]
Rhodamine 101 (Rh-101)	Ethanol	91.3% (0.913)	[8][9]
Cresyl Violet	Ethanol	57.8% (0.578)	[8][9]
Oxazine 170	Ethanol	57.9% (0.579)	[8][9]
Oxazine 1	Ethanol	14.1% (0.141)	[8][9]
Cryptocyanine	Ethanol	1.2% (0.012)	[8][9]
HITCI	Ethanol	28.3% (0.283)	[8][9]
IR-125	Ethanol	13.2% (0.132)	[8][9]
IR-140	Ethanol	16.7% (0.167)	[8][9]

Note: TCB refers to a Tris-buffered saline, calcium chloride, and bovine serum albumin solution. The brightness of a fluorescent probe is determined by the product of its fluorescence quantum yield and its absorption cross-section at the excitation wavelength.[5] Even dyes with a quantum yield of 0.10 are considered quite fluorescent.[3]

Experimental Protocols: Measuring Fluorescence Quantum Yield

The determination of fluorescence quantum yield is a critical aspect of characterizing new fluorescent probes. Two primary methods are employed: the absolute method and the relative method.

1. Absolute Method:

The absolute method directly measures the quantum yield by quantifying the number of emitted photons versus the number of absorbed photons. This is typically achieved using an integrating sphere to collect all emitted light.[1][10][11]

• Instrumentation: A calibrated spectrofluorometer equipped with an integrating sphere.

• Procedure:

  • Measure the excitation light profile with a blank (solvent only) in the integrating sphere.

  • Measure the excitation light profile with the fluorescent sample in the integrating sphere. The decrease in intensity compared to the blank represents the number of absorbed photons.

  • Measure the emission spectrum of the sample. The integrated area of this spectrum, after correction for the instrument's spectral response, corresponds to the number of emitted photons.

  • The quantum yield is calculated as the ratio of the number of emitted photons to the number of absorbed photons.

2. Relative Method:

The relative method, which is more common, involves comparing the fluorescence intensity of the sample to a standard with a known quantum yield.[1][3]

• Instrumentation: A standard absorption and fluorescence spectrometer.

• Prerequisites: A suitable reference standard with a known quantum yield and with absorption and emission properties similar to the sample is required.[1] For NIR dyes, standards like IR-26 or ICG in specific solvents are often used.[12]

• Procedure:

  • Prepare a series of dilute solutions of both the sample and the reference standard, with absorbances kept below 0.1 at the excitation wavelength to minimize inner filter effects.

  • Measure the absorption spectra of all solutions.

  • Measure the fluorescence emission spectra of all solutions under identical excitation conditions (e.g., same excitation wavelength, slit widths).

  • Integrate the area under the emission peaks for both the sample and the standard.

  • The quantum yield of the sample (Φs) is calculated using the following equation: Φs = Φr * (Is / Ir) * (Ar / As) * (ns^2 / nr^2) Where:

    • Φr is the quantum yield of the reference.

    • I is the integrated fluorescence intensity.

    • A is the absorbance at the excitation wavelength.

    • n is the refractive index of the solvent.

    • The subscripts 's' and 'r' denote the sample and reference, respectively.[12]

Factors Influencing Quantum Yield

Several factors can affect the fluorescence quantum yield of a dye:

• Molecular Structure: The rigidity of the molecular structure plays a significant role. More rigid molecules tend to have higher quantum yields as it limits non-radiative decay pathways.[4]

• Solvent Environment: The polarity of the solvent can significantly impact quantum yield.[3] For instance, some dyes are virtually non-fluorescent in aqueous solutions but become highly fluorescent in nonpolar environments.[3]

• Temperature: Temperature can influence non-radiative decay rates, thereby affecting the quantum yield.[3][4]

• pH: The pH of the solution can alter the chemical structure of the dye, which in turn can affect its fluorescence.[13]

• Presence of Quenchers: Substances in the solution can interact with the excited fluorophore and lead to non-radiative decay, a process known as quenching.[2]

Mandatory Visualization

Below is a diagram illustrating the experimental workflow for the relative quantum yield determination method.

Caption: Workflow for Relative Quantum Yield Determination.

References

• 1. edinst.com [edinst.com]
• 2. youtube.com [youtube.com]
• 3. Quantum yield - Wikipedia [en.wikipedia.org]
• 4. reddit.com [reddit.com]
• 5. biorxiv.org [biorxiv.org]
• 6. Nanocolloidal albumin-IRDye 800CW: a near-infrared fluorescent tracer with optimal retention in the sentinel lymph node - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Fluorescence quantum yields of a series of red and near-infrared dyes emitting at 600-1000 nm. | Sigma-Aldrich [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. Making sure you're not a bot! [opus4.kobv.de]
• 11. Relative and absolute determination of fluorescence quantum yields of transparent samples | Springer Nature Experiments [experiments.springernature.com]
• 12. researchgate.net [researchgate.net]
• 13. What are the factors affecting fluorescence? | AAT Bioquest [aatbio.com]

A Head-to-Head Comparison of NIR Dyes for Deep Tissue Imaging: A Guide for Researchers

For researchers, scientists, and drug development professionals navigating the complexities of deep tissue imaging, the selection of an appropriate near-infrared (NIR) dye is a critical decision. This guide provides an objective, data-driven comparison of various NIR dyes, focusing on their performance in preclinical and potential clinical applications.

The near-infrared window, encompassing the NIR-I (700-900 nm) and the extended NIR-II (1000-1700 nm) spectral regions, offers distinct advantages for in vivo imaging.[1][2] Light in this range experiences reduced absorption and scattering by biological tissues, enabling deeper penetration and higher signal-to-background ratios compared to visible light.[2][3] This allows for non-invasive, real-time visualization of biological processes deep within living organisms.[4][5]

This guide will delve into a comparative analysis of commonly used and next-generation NIR dyes, presenting key performance metrics, detailed experimental protocols, and visual representations of critical concepts to aid in your selection process.

Performance Metrics: A Quantitative Comparison

The efficacy of an NIR dye for deep tissue imaging is determined by several key photophysical and pharmacokinetic properties. These include the excitation and emission wavelengths, quantum yield (QY), photostability, and the resulting signal-to-background ratio (SBR) in vivo. The following tables summarize these quantitative metrics for a selection of prominent NIR dyes, including organic dyes and quantum dots.

Table 1: Performance Comparison of Selected NIR-I and NIR-II Organic Dyes

Dye	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (QY)	Key Features & Considerations
Indocyanine Green (ICG)	~780	~830	Low in aqueous solution, increases when bound to proteins (e.g., albumin).[6][7]	FDA-approved, widely used clinically.[3] Suffers from moderate photostability and a tendency to aggregate in aqueous solutions.[6]
IRDye® 800CW	774	789	High	Excellent brightness and photostability.[1] Commonly used for conjugation to antibodies and other targeting ligands.[3]
IR-780	~780	~810	Data variable	Preferentially accumulates in tumor cells, potentially due to overexpression of organic anion transporting polypeptides.[6]
FD-1080	>1000	~1080	0.31% (can be enhanced to 5.94% in FBS buffer)[8]	A redesigned cyanine (B1664457) molecule with both absorption and emission in the NIR-II window, offering improved imaging quality.[8]
EGe5	~924 (in serum)	~946 (in solution)	3.3% (in serum), 10.5% (in solution)[9]	A novel germanium-containing xanthene-based fluorophore designed for the NIR-IIx sub-window (1400–1500 nm), offering high contrast imaging.[9]

Table 2: Performance Comparison of NIR Quantum Dots (QDs)

Quantum Dot	Emission Range (nm)	Quantum Yield (QY)	Key Features & Considerations
Ag₂S QDs	1000-1700	Variable, can be high	Offer deep tissue penetration and high SBR in the NIR-II window.[2] Biocompatibility and potential long-term toxicity are considerations.[2]
PbS/CdS Core/Shell QDs	~1600	High	Emitting in the NIR-IIb window (1500-1700 nm) for maximal penetration and resolution.[10][11] The CdS shell enhances stability and retains high fluorescence in aqueous solutions.[10][11] Potential heavy metal toxicity is a concern.[3]
Single-Walled Carbon Nanotubes (SWNTs)	1000-1700	~0.01% - 0.4%	Exhibit broad NIR absorption and emission. Biocompatibility and clearance need to be carefully evaluated.[10][12]

The NIR-I vs. NIR-II Advantage

The shift from the traditional NIR-I to the NIR-II window represents a significant leap in deep tissue imaging capabilities. The longer wavelengths in the NIR-II region are less susceptible to scattering and absorption by tissues, resulting in deeper penetration and a markedly improved signal-to-background ratio.[2][5][13] This translates to clearer, higher-resolution images of deep-seated structures.

Comparison of NIR-I and NIR-II imaging windows.

Experimental Protocols

Reproducible and comparable experimental data are the cornerstone of scientific advancement. Below are generalized yet detailed methodologies for key experiments in the evaluation of NIR dyes for deep tissue imaging.

In Vivo Imaging Experimental Workflow

This protocol outlines a typical procedure for real-time tracking of NIR dye-labeled nanoparticles or conjugates in a small animal model.

A typical in vivo imaging experimental workflow.

1. Animal Model and Tumor Induction:

• Animal: Female BALB/c nude mice, 4-6 weeks old, are commonly used.[2]

• Cell Line: For tumor imaging studies, a relevant cancer cell line (e.g., 4T1 murine breast cancer cells) is subcutaneously injected to establish tumors.[2]

2. Probe Administration:

• The NIR dye or dye-conjugate is typically administered via intravenous (tail vein) injection.

• The dosage will vary depending on the specific probe but often corresponds to approximately 10 mg/kg body weight.[2]

3. In Vivo Imaging System Setup:

• An in vivo imaging system equipped for both NIR-I and NIR-II detection is required. This often includes a silicon CCD camera for NIR-I and an InGaAs camera for NIR-II.[2][5]

• An appropriate laser source for excitation (e.g., 808 nm) and emission filters are essential.[5]

4. Imaging Procedure:

• Mice are anesthetized (e.g., with 2% isoflurane) and maintained under anesthesia throughout the imaging session.[2]

• A baseline image is acquired before injection of the probe.

• Images are then acquired at multiple time points post-injection (e.g., 5 min, 30 min, 1h, 2h, 4h, and 24h) to monitor biodistribution and tumor accumulation.[2]

5. Data Analysis:

• The signal-to-background ratio (SBR) is a key metric for evaluating imaging contrast. It is often calculated by dividing the fluorescence intensity of the region of interest (e.g., tumor) by the intensity of an adjacent background tissue area.

• For quantitative biodistribution analysis, organs are often harvested post-mortem, and the ex vivo fluorescence is measured.

Nanoparticle Labeling Strategies

NIR dyes can be associated with nanoparticles to enhance their delivery, stability, and imaging properties. The two primary methods are physical encapsulation and covalent conjugation.

Common strategies for labeling nanoparticles with NIR dyes.

1. Physical Encapsulation:

• This method involves trapping the dye within the core or matrix of the nanoparticle during its formulation.[1]

• This is a common approach for liposomes, polymeric nanoparticles, and micelles.

2. Covalent Conjugation:

• This strategy involves forming a stable chemical bond between the NIR dye and the nanoparticle surface.[1]

• This requires the dye and the nanoparticle to have complementary reactive functional groups. This method is often used for conjugating dyes to antibodies or other proteins.

Conclusion and Future Perspectives

The field of NIR fluorescence imaging is rapidly evolving, with a continuous drive towards developing brighter, more photostable, and more deeply penetrating probes.[14][15] While NIR-I dyes like ICG and IRDye 800CW have established roles, the superior imaging quality offered by the NIR-II window is undeniable.[16][17] The development of novel organic small-molecule dyes and advanced nanomaterials emitting in the NIR-II region holds immense promise for preclinical research and eventual clinical translation.[8][9]

For researchers, the choice of an NIR dye will depend on the specific application, the required imaging depth, the available instrumentation, and biocompatibility considerations. This guide provides a foundational comparison to inform this critical decision, empowering more effective and insightful deep tissue imaging studies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. biotium.com [biotium.com]
• 4. Review of Long-Wavelength Optical and NIR Imaging Materials: Contrast Agents, Fluorophores and Multifunctional Nano Carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vivo NIR-II Small Animal Imaging with C-RED 2- Oxford Instruments [andor.oxinst.com]
• 6. researchgate.net [researchgate.net]
• 7. Molecular Fluorophores for Deep-Tissue Bioimaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Near-infrared-II molecular dyes for cancer imaging and surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Breaking the NIR-IIx Barrier: Organic Small-Molecule Fluorophores for Deep-Tissue Imaging - ChemistryViews [chemistryviews.org]
• 10. Bright quantum dots emitting at ∼1,600 nm in the NIR-IIb window for deep tissue fluorescence imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Near-infrared Molecular Probes for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 13. NIR-II Probes for In vivo Imaging | Teledyne Vision Solutions [teledynevisionsolutions.com]
• 14. The luminous frontier: transformative NIR-IIa fluorescent polymer dots for deep-tissue imaging - RSC Applied Polymers (RSC Publishing) DOI:10.1039/D4LP00076E [pubs.rsc.org]
• 15. dovepress.com [dovepress.com]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]

A Comparative Guide to the In Vivo Clearance of IR 754 Carboxylic Acid Conjugates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the in vivo clearance characteristics of near-infrared (NIR) dye conjugates, with a focus on IR 754 Carboxylic Acid. As a heptamethine cyanine (B1664457) dye, IR 754 is utilized in preclinical research for fluorescence imaging. Its clearance profile, and that of its conjugates, is a critical determinant of its utility, influencing signal-to-background ratios, potential toxicity, and the overall pharmacokinetic profile of the imaging agent.

This document compares the known or inferred properties of IR 754 Carboxylic Acid with two widely used and well-characterized NIR dyes: Indocyanine Green (ICG) and IRDye® 800CW. Due to a lack of publicly available in vivo clearance data specifically for IR 754 Carboxylic Acid, this guide draws upon data from structurally similar cyanine dyes and highlights the expected clearance pathways based on its chemical properties.

Comparative Analysis of In Vivo Clearance

The clearance of NIR dye conjugates is primarily governed by the physicochemical properties of both the dye and the conjugated biomolecule. Key factors include molecular weight, hydrophilicity/lipophilicity, plasma protein binding, and overall charge. These properties dictate the primary route of elimination, which can be either renal (excretion through the kidneys into urine) or hepatobiliary (uptake by the liver and excretion into bile and feces).

Property	IR 754 Carboxylic Acid (Inferred)	Indocyanine Green (ICG)	IRDye® 800CW
Structure	Heptamethine cyanine with a carboxylic acid group	Heptamethine cyanine with two sulfonate groups	Heptamethine cyanine with four sulfonate groups
Molecular Weight	~775 g/mol	~775 g/mol	~1146 g/mol (as NHS ester)
Charge	Anionic (due to carboxylic acid)	Anionic (due to sulfonate groups)	Highly anionic (due to sulfonate groups)
Hydrophilicity	Moderately hydrophilic	Lipophilic with some aqueous solubility	Highly hydrophilic
Plasma Protein Binding	Expected to be high	High (>98%, primarily to albumin)	Lower than ICG, but still significant
Primary Clearance Route	Likely a combination of hepatobiliary and renal clearance. The carboxylic acid group may increase renal clearance compared to more lipophilic cyanines.	Almost exclusively hepatobiliary.[1]	Primarily renal for the free dye; clearance of conjugates depends on the carrier molecule.[2][3]
Plasma Half-life (free dye)	Not reported	Very short (2-4 minutes in humans)	Rapid renal clearance for the free dye.
Toxicity	Not well-documented	Low toxicity at approved doses	Generally considered to have low toxicity.

Experimental Protocols for Assessing In Vivo Clearance

To rigorously assess the in vivo clearance of a novel dye conjugate like one derived from IR 754 Carboxylic Acid, a series of standardized preclinical experiments are required.

Animal Model and Administration

• Animal Model: Typically, immunocompromised mice (e.g., athymic nude mice) bearing a relevant tumor xenograft are used if the conjugate is targeted. For general clearance studies, healthy mice (e.g., BALB/c) are suitable.

• Administration: The dye conjugate is administered intravenously (IV) via the tail vein to ensure immediate and complete systemic distribution. The dose will depend on the brightness of the dye and the sensitivity of the imaging system.

In Vivo Fluorescence Imaging

• Imaging System: A small animal in vivo imaging system (IVIS) equipped with appropriate excitation and emission filters for the specific NIR dye is used.

• Procedure:

  • Acquire a baseline (pre-injection) image of the anesthetized animal.

  • Inject the dye conjugate intravenously.

  • Acquire images at multiple time points (e.g., 5 min, 30 min, 1 hr, 4 hr, 24 hr, 48 hr, and 96 hr) to monitor the distribution and clearance of the fluorescent signal.

  • Maintain consistent imaging parameters (exposure time, binning, f/stop, field of view) across all time points and animals.

Biodistribution Analysis (Ex Vivo)

• Procedure:

  • At the final time point, euthanize the animal.

  • Dissect key organs and tissues (e.g., liver, kidneys, spleen, lungs, heart, tumor, muscle, and blood).

  • Image the dissected organs ex vivo using the same imaging system.

  • Quantify the fluorescence intensity in each organ using region of interest (ROI) analysis.

  • Normalize the fluorescence signal to the weight or area of the tissue to determine the percentage of injected dose per gram of tissue (%ID/g).

Pharmacokinetic Analysis

• Procedure:

  • Collect blood samples at various time points post-injection (e.g., 2 min, 15 min, 1 hr, 4 hr, 24 hr).

  • Isolate the plasma from the blood samples.

  • Measure the fluorescence intensity in the plasma using a fluorometer.

  • Calculate the plasma half-life and other pharmacokinetic parameters by fitting the data to a suitable model (e.g., a two-compartment model).

Visualizing Experimental Workflows and Clearance Pathways

To provide a clearer understanding of the processes involved in assessing in vivo clearance, the following diagrams illustrate the typical experimental workflow and the primary clearance pathways for NIR dyes.

Figure 1. Experimental workflow for assessing the in vivo clearance of NIR dye conjugates.

Figure 2. Primary in vivo clearance pathways for NIR dye conjugates.

Conclusion

The in vivo clearance of IR 754 Carboxylic Acid conjugates is a critical parameter for its successful application in preclinical imaging. While direct comparative data is limited, its chemical structure suggests a clearance profile that may involve both hepatobiliary and renal pathways. The presence of the carboxylic acid moiety is expected to increase its hydrophilicity compared to unsubstituted cyanine dyes, potentially favoring renal excretion.

In comparison, ICG is almost exclusively cleared through the liver, making it suitable for applications like liver function assessment but leading to high background signal in the abdominal region for other imaging applications. IRDye® 800CW, being highly hydrophilic, is rapidly cleared by the kidneys when unconjugated, which can be advantageous for reducing background signal. However, when conjugated to large molecules like antibodies, its clearance is dictated by the pharmacokinetics of the carrier.

Researchers developing conjugates with IR 754 Carboxylic Acid should perform rigorous biodistribution and pharmacokinetic studies to fully characterize its in vivo behavior. The experimental protocols outlined in this guide provide a framework for such an evaluation. A thorough understanding of the clearance profile will enable the optimization of imaging protocols and the development of more effective targeted imaging agents.

References

• 1. Cyanine dyes as contrast agents for near-infrared imaging in vivo: acute tolerance, pharmacokinetics, and fluorescence imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tracking Antibody Distribution with Near-Infrared Fluorescent Dyes: Impact of Dye Structure and Degree of Labeling on Plasma Clearance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. licorbio.com [licorbio.com]

A Comparative Guide to Near-Infrared (NIR) Probes for Live Cell Imaging: Alternatives to IR 754 Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

The use of near-infrared (NIR) fluorescent probes is pivotal for in vivo and live-cell imaging, offering advantages like deeper tissue penetration and reduced autofluorescence. While IR 754 Carboxylic Acid is a known NIR dye, a comprehensive evaluation of its performance in comparison to other commercially available alternatives is crucial for selecting the optimal probe for specific research needs. This guide provides an objective comparison of prominent alternatives—IR-780, IR-820, and Indocyanine Green (ICG)—supported by their photophysical data and a detailed experimental protocol for their comparative evaluation in live cell imaging.

Quantitative Performance Comparison of NIR Probes

The selection of a fluorescent probe for live-cell imaging is dictated by several key photophysical parameters. These include the excitation and emission maxima (λex/λem), which determine the appropriate laser lines and emission filters; the molar extinction coefficient (ε), which indicates the efficiency of light absorption; and the fluorescence quantum yield (Φ), representing the efficiency of converting absorbed light into emitted fluorescence. The photostability of a probe under continuous illumination is another critical factor for long-term imaging experiments.

Probe	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Solvent/Conditions
IR-780	777-780	798-823	265,000 - 330,000	-	Not specified
-	-	-	0.127 (Singlet Oxygen)	Not specified[1][2]
IR-820	~710 (in water)	~829 (in water)	-	0.00313 (in water)	Water
~853 (in serum)	~858 (in serum)	-	0.02521 (in serum)	10% Fetal Bovine Serum
Indocyanine Green (ICG)	787	815	223,000	0.14	Not specified
~780 (in water)	~820 (in water)	~220,000	0.112 (Singlet Oxygen)	Aqueous solution
IR 754 Carboxylic Acid	~745-750 (in methanol)	Not specified	Not specified	Not specified	Methanol

Note: The performance of fluorescent dyes can be significantly influenced by their environment, including solvent polarity, pH, and binding to cellular components. The data presented should be considered as a guideline, and empirical validation in the specific experimental context is highly recommended.

Experimental Protocol for Comparative Evaluation of NIR Probes in Live Cell Imaging

This protocol provides a standardized workflow to objectively compare the performance of different NIR probes (e.g., IR-780, IR-820, and ICG) for live cell imaging, focusing on brightness and photostability.

Materials and Reagents

• Live cells (e.g., HeLa, A549, or a cell line relevant to the research)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS), pH 7.4

• NIR fluorescent probes: IR-780, IR-820, ICG (and IR 754 Carboxylic Acid if available)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) for stock solutions

• Glass-bottom imaging dishes or multi-well plates

• Fluorescence microscope equipped with an NIR laser line (e.g., 785 nm) and appropriate emission filters, and a sensitive camera.

Experimental Workflow Diagram

A generalized workflow for the comparative evaluation of NIR probes in live cell imaging.

Step-by-Step Procedure

1. Cell Preparation: a. Seed the cells of choice onto glass-bottom imaging dishes at an appropriate density to achieve 60-70% confluency on the day of the experiment. b. Culture the cells in complete medium at 37°C in a humidified atmosphere with 5% CO₂.

2. Probe Preparation: a. Prepare 1 mM stock solutions of each NIR probe in anhydrous DMSO. b. On the day of the experiment, dilute the stock solutions to the desired final working concentration (e.g., 1-10 µM) in serum-free cell culture medium. It is critical to prepare these solutions fresh and protect them from light.

3. Cell Staining: a. Aspirate the culture medium from the cells and wash them once with pre-warmed PBS. b. Add the working solution of each NIR probe to separate dishes of cells. Include a control dish with medium only (no probe) to assess autofluorescence. c. Incubate the cells for a standardized time (e.g., 30 minutes) at 37°C. d. After incubation, aspirate the probe-containing medium and wash the cells two to three times with pre-warmed PBS or complete medium to remove any unbound probe. e. Add fresh, pre-warmed complete culture medium to the cells for imaging.

4. Fluorescence Microscopy and Image Acquisition: a. Initial Brightness Assessment: i. Place the imaging dish on the microscope stage. ii. Using identical acquisition settings (laser power, exposure time, gain) for all probes, capture initial fluorescence images from several random fields of view for each condition. b. Photostability Assessment: i. Select a representative field of view for each probe. ii. Acquire a time-lapse series of images by continuously illuminating the sample with the excitation laser. Use the same acquisition settings as for the initial brightness assessment. Capture images at regular intervals (e.g., every 30 seconds) for an extended period (e.g., 5-10 minutes).

5. Data Analysis: a. Brightness Quantification: i. Using image analysis software (e.g., ImageJ/Fiji), measure the mean fluorescence intensity of individual cells or defined regions of interest (ROIs) from the initial images. ii. Subtract the mean background fluorescence from the control (no probe) dish. iii. Calculate the average background-corrected fluorescence intensity for each probe. This will serve as a quantitative measure of brightness. b. Photostability Quantification: i. For each time-lapse series, measure the mean fluorescence intensity of the same ROI in each frame. ii. Normalize the fluorescence intensity of each frame to the intensity of the first frame (t=0). iii. Plot the normalized fluorescence intensity as a function of time for each probe. The rate of fluorescence decay is an indicator of photostability. A slower decay signifies higher photostability.

Conclusion

The selection of an appropriate NIR probe is a critical step in live-cell imaging experiments. While IR 754 Carboxylic Acid is an option, this guide highlights that alternatives such as IR-780, IR-820, and ICG are well-characterized dyes with readily available performance data. IR-780, for instance, exhibits a high molar extinction coefficient, suggesting efficient light absorption. ICG is an FDA-approved dye with a good quantum yield. IR-820 shows promising properties in a biologically relevant medium like serum.

The provided experimental protocol offers a robust framework for researchers to perform their own in-house comparison and determine the most suitable NIR probe for their specific application and imaging setup. By systematically evaluating key performance metrics like brightness and photostability, scientists can make data-driven decisions to enhance the quality and reliability of their live-cell NIR imaging studies.

References

• 1. Liposomal IR-780 as a Highly Stable Nanotheranostic Agent for Improved Photothermal/Photodynamic Therapy of Brain Tumors by Convection-Enhanced Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IR780-Based Nanotheranostics and In Vivo Effects: A Review | MDPI [mdpi.com]

Navigating the Near-Infrared: A Comparison Guide for IR 754 Carboxylic Acid in Multicolor Imaging

For researchers, scientists, and drug development professionals venturing into the realm of multicolor fluorescence imaging, the careful selection of fluorophores is paramount to generating clear, reliable, and quantifiable data. This guide provides a comprehensive comparison of IR 754 Carboxylic Acid, a near-infrared (NIR) dye, with common alternatives, focusing on the critical aspect of spectral overlap. Understanding and mitigating spectral overlap is essential for preventing bleed-through between channels, which can lead to false positives and inaccurate colocalization analysis.

This guide presents a detailed analysis of the spectral properties of IR 754 Carboxylic Acid and compares it with other frequently used NIR dyes: Alexa Fluor 750, Cy7, and IRDye 800CW. By presenting key photophysical data in a clear, tabular format, alongside a detailed experimental protocol for assessing spectral bleed-through, this document aims to equip researchers with the necessary information to make informed decisions for their multicolor imaging experiments.

Spectral Properties: A Head-to-Head Comparison

The selection of fluorophores for multicolor imaging hinges on their spectral characteristics. Dyes with significant spectral overlap, particularly in their emission profiles, can lead to signal from one fluorophore being detected in the channel designated for another. The following table summarizes the key spectral properties of IR 754 Carboxylic Acid and its common alternatives.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)
IR 754 Carboxylic Acid	745 - 750[1]	~770-790	~150,000 - 250,000	~0.10 - 0.20*
Alexa Fluor 750	749 - 752[2]	775 - 776[2]	240,000	0.12[3][4]
Cy7	750 - 756[5]	773 - 779[6]	250,000[5]	0.30[5]
IRDye 800CW	774 - 778[7]	789 - 794[7]	240,000[7]	0.12[2][8]

Understanding and Mitigating Spectral Overlap

Spectral overlap occurs when the emission spectrum of one fluorophore extends into the detection range of another. This "bleed-through" or "crosstalk" can create artificial colocalization and compromise the quantitative accuracy of the imaging data.

Figure 1. Conceptual diagram of spectral overlap between three near-infrared dyes and their detection in two separate fluorescence channels.

To address this challenge, two primary strategies are employed: compensation and spectral unmixing.

• Compensation: This is a post-acquisition correction method where the bleed-through from one channel is subtracted from another. This requires acquiring images of single-stained controls to determine the percentage of signal that spills over.

• Spectral Unmixing: A more advanced technique that utilizes the entire emission spectrum of each fluorophore to computationally separate the mixed signals. This method is particularly useful when dealing with fluorophores that have highly overlapping spectra.

Experimental Protocol: Assessing Spectral Bleed-through

To accurately quantify and correct for spectral bleed-through in your multicolor imaging experiments, it is crucial to prepare and image single-color control samples. The following protocol outlines the key steps for this process.

Objective: To determine the degree of spectral bleed-through from IR 754 Carboxylic Acid into the detection channels of other fluorophores in the panel, and vice-versa.

Materials:

• Your biological sample of interest (cells or tissue)

• IR 754 Carboxylic Acid conjugated to a targeting molecule (e.g., antibody)

• Other NIR fluorophore conjugates in your panel (e.g., Alexa Fluor 750, Cy7, IRDye 800CW)

• Mounting medium

• Fluorescence microscope with appropriate filter sets or spectral detector

Procedure:

• Prepare Single-Stained Controls:

  • For each fluorophore in your multicolor panel, prepare a separate sample stained with only that single fluorophore conjugate.

  • It is critical that the staining protocol (concentration, incubation time, etc.) is identical to the one used for your multicolor experiment.

  • Prepare an unstained control sample to measure autofluorescence.

• Image Acquisition:

  • Set up the microscope with the exact same acquisition parameters (laser power, detector gain, pinhole size, pixel dwell time, etc.) that will be used for the multicolor experiment.

  • For each single-stained control sample, acquire an image in all of the detection channels that will be used in the final experiment. For example, when imaging the IR 754 Carboxylic Acid single-stained control, acquire an image not only in its primary channel but also in the channels designated for Alexa Fluor 750, Cy7, and IRDye 800CW.

  • Acquire an image of the unstained control in all channels to determine the background signal.

• Data Analysis (Compensation):

  • Open the images of the single-stained controls in your imaging software (e.g., FIJI/ImageJ, ZEN, LAS X).

  • For each control, measure the mean fluorescence intensity in a region of positive staining in its primary channel and in all other "spill-over" channels.

  • Calculate the bleed-through coefficient for each fluorophore into every other channel. This is typically expressed as a percentage of the signal in the primary channel that is detected in the secondary channel.

  • Use these coefficients to set up a compensation matrix in your software to correct your multicolor images.

• Data Analysis (Spectral Unmixing):

  • If using a spectral microscope, the software will use the emission spectra from the single-stained controls as reference "fingerprints."

  • The software's unmixing algorithm will then computationally separate the signals from your multicolor sample into distinct channels based on these reference spectra.

References

• 1. Synthesis, Optical Properties, and In Vivo Biodistribution Performance of Polymethine Cyanine Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A ring-fluorinated heptamethine cyanine dye: synthesis, photophysical properties, and vapochromic properties in response to ammonia - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Fluorescent Properties of Cyanine Dyes As a Matter of the Environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Near-Infrared Heptamethine Cyanine Dyes for Nanoparticle-Based Photoacoustic Imaging and Photothermal Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Near-infrared heptamethine cyanines (Cy7): from structure, property to application - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. d-nb.info [d-nb.info]

Safety & Regulatory Compliance

Safe Disposal of IR 754 Carboxylic Acid: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of laboratory chemicals is paramount to ensuring a safe and compliant work environment. This guide provides essential, step-by-step procedures for the proper disposal of IR 754 Carboxylic Acid, a near-infrared fluorescent dye. Adherence to these protocols is critical for minimizing environmental impact and protecting personnel.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be familiar with the hazards associated with IR 754 Carboxylic Acid. This chemical is classified as a skin and eye irritant.[1][2] Always handle this compound in a well-ventilated area and wear appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

• Gloves: Chemically resistant gloves.

• Eye Protection: Tightly fitting safety goggles or a face shield.[3]

• Lab Coat: To protect from skin contact.

Quantitative Data Summary

Characteristic	Data	Source
GHS Hazard Class	Skin corrosion/irritation (Category 2), Serious eye damage/eye irritation (Category 2A)	[1][2]
Hazard Statements	H315: Causes skin irritation, H319: Causes serious eye irritation	[1][2]
Molecular Formula	C₃₀H₃₃IN₂O₂	[1][4]
Molecular Weight	580.50 g/mol	[4]
Storage	4°C, sealed storage, away from moisture and light	[4]

Step-by-Step Disposal Protocol for IR 754 Carboxylic Acid

This protocol outlines the standard operating procedure for the collection and disposal of waste containing IR 754 Carboxylic Acid. This includes pure compound, contaminated labware, and solutions.

Step 1: Waste Identification and Segregation

• Characterize the Waste: Determine if the waste is hazardous. Based on the Safety Data Sheet (SDS), IR 754 Carboxylic Acid is an irritant and should be treated as hazardous chemical waste. Do not dispose of it down the drain.[3][5]

• Segregate Waste Streams: It is crucial to keep different waste streams separate to avoid dangerous reactions and to facilitate proper disposal.[2][3]

  • Solid Waste: Collect unused or expired IR 754 Carboxylic Acid powder, contaminated gloves, weigh boats, and pipette tips in a designated solid waste container.

  • Liquid Waste: Collect solutions containing IR 754 Carboxylic Acid (e.g., from staining procedures or in solvents like methanol (B129727) or DMSO) in a designated liquid waste container. Do not mix with other incompatible waste streams like strong acids or bases.[1]

  • Sharps Waste: Contaminated needles or other sharps should be placed in a designated sharps container.

Step 2: Proper Containerization

• Select Compatible Containers: Use only chemically compatible and leak-proof containers for waste collection.[2][6] High-density polyethylene (B3416737) (HDPE) or glass containers are generally suitable. Ensure the container is in good condition with a secure, tight-fitting lid.

• Leave Headspace: Do not fill liquid waste containers to the brim. Leave at least 10% headspace to allow for vapor expansion.[4]

Step 3: Labeling of Waste Containers

• Immediate Labeling: As soon as a container is designated for waste, it must be labeled.[4][7]

• Complete Information: The label must include the following:

  • The words "Hazardous Waste".[4][6]

  • The full chemical name: "IR 754 Carboxylic Acid".

  • If it is a mixture, list all components and their approximate percentages (e.g., "IR 754 Carboxylic Acid (~5mg/L) in Methanol (99%)").[4]

  • The date when waste was first added to the container.

  • The name of the principal investigator and the laboratory location (building and room number).[3]

Step 4: Storage in a Satellite Accumulation Area (SAA)

• Designated Storage: Store all hazardous waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[4][6][8] This area must be at or near the point of generation.

• Secondary Containment: All liquid waste containers must be kept in secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks or spills.[3][6]

• Keep Containers Closed: Waste containers must remain sealed at all times, except when adding waste.[3][4][8]

Step 5: Arranging for Disposal

• Contact EHS: Do not attempt to dispose of the chemical waste yourself. Contact your institution's Environmental Health and Safety (EHS) department to arrange for a waste pickup.[6]

• Follow Institutional Procedures: Follow your institution’s specific procedures for requesting a hazardous waste collection. This is often done through an online portal.[7]

• Full Containers: Once a waste container is full, request a pickup promptly. Do not accumulate more than 55 gallons of hazardous waste in your SAA.[8]

Step 6: Decontamination and Empty Container Disposal

• Spill Cleanup: In case of a spill, absorb the material with an inert absorbent material (e.g., vermiculite, sand) and place it in a sealed container for disposal as hazardous waste.[1][3] Decontaminate the surface with alcohol.[1]

• Empty Container Rinsing: An empty container that held IR 754 Carboxylic Acid must be properly rinsed before being discarded as regular trash.

  • Rinse the container three times with a suitable solvent (e.g., ethanol (B145695) or methanol).

  • The first rinsate must be collected and disposed of as hazardous liquid waste.[9] Subsequent rinses may also need to be collected depending on local regulations.

  • After rinsing and air-drying, deface or remove the original label and dispose of the container in the regular trash.[3][7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of materials contaminated with IR 754 Carboxylic Acid.

Caption: Decision workflow for handling and disposing of IR 754 Carboxylic Acid waste.

References

• 1. ehrs.upenn.edu [ehrs.upenn.edu]
• 2. acewaste.com.au [acewaste.com.au]
• 3. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. iip.res.in [iip.res.in]
• 6. benchchem.com [benchchem.com]
• 7. vumc.org [vumc.org]
• 8. odu.edu [odu.edu]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]